Suchilactone

Core Science & Biosynthesis

Suchilactone: A Comprehensive Technical Guide to its Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Suchilactone, a lignan of growing interest in the scientific community, has demonstrated significant biological activity, particularly as a potent inhibitor of SHP2 (Src homology region 2 domain-containing phosphatase 2). This technical guide provides an in-depth overview of the known natural sources of suchilactone, detailed methodologies for its isolation and purification, and an exploration of its mechanism of action, with a focus on its impact on cellular signaling pathways. This document aims to serve as a valuable resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development.

Natural Sources of Suchilactone

Suchilactone has been identified in a select number of plant species, highlighting the importance of ethnobotanical knowledge and biodiversity in the search for novel therapeutic agents. The primary documented natural sources of this compound include:

• Monsonia angustifolia E. Mey. ex A. Rich. (Geraniaceae): This plant, traditionally used in various cultures for medicinal purposes, is a significant source of suchilactone. Phytochemical investigations have confirmed the presence of suchilactone alongside other lignans[1][2].

• Taxus baccata L. (Taxaceae): Commonly known as the European yew, this plant is a well-known source of various bioactive compounds, including the anticancer drug paclitaxel. Suchilactone has also been reported to be a constituent of this species.

• Philotheca fitzgeraldii (C.Moore & F.Muell.) Paul G.Wilson (Rutaceae): This Australian native plant is another documented source of suchilactone.

Isolation and Purification of Suchilactone

The isolation of suchilactone from its natural sources typically involves a multi-step process of extraction and chromatographic purification. While a universally standardized protocol has not been established, the following methodologies, primarily based on the phytochemical investigation of Monsonia angustifolia, provide a detailed framework for its successful isolation[1].

Extraction

A sequential extraction method using solvents of increasing polarity is commonly employed to obtain a crude extract enriched with suchilactone.

Table 1: Solvent Extraction Yields from Monsonia angustifolia

Solvent	Yield of Crude Extract (g) from 1.5 kg of Stem Bark
Hexane	28.99
Dichloromethane	17.43
Ethyl Acetate	18.17
Methanol	22.58

Data derived from a study on the phytochemical analysis of Monsonia angustifolia stem bark[1].

Experimental Protocol: Sequential Solvent Extraction

• Plant Material Preparation: Air-dry the stem bark of Monsonia angustifolia for seven days and grind it into a coarse powder.

• Hexane Extraction: Macerate the powdered plant material in hexane (e.g., 1.5 kg in 2 L) with occasional stirring for 24 hours at room temperature. Filter the mixture and collect the hexane extract.

• Dichloromethane Extraction: Air-dry the plant residue from the previous step and subsequently macerate it in dichloromethane for 24 hours. Filter and collect the dichloromethane extract.

• Ethyl Acetate Extraction: Repeat the process with the plant residue using ethyl acetate as the solvent.

• Methanol Extraction: Finally, extract the remaining plant material with methanol.

• Concentration: Concentrate each solvent extract in vacuo using a rotary evaporator to obtain the respective crude extracts. Suchilactone is expected to be present in the moderately polar to polar fractions.

Chromatographic Purification

Column chromatography is the primary technique used for the purification of suchilactone from the crude extracts.

Experimental Protocol: Column Chromatography

• Stationary Phase: Prepare a column packed with silica gel 60 (70-230 mesh) as the stationary phase. The size of the column will depend on the amount of crude extract to be fractionated.

• Sample Loading: Dissolve the crude extract (e.g., the dichloromethane or ethyl acetate extract) in a minimal amount of the initial mobile phase solvent and load it onto the top of the silica gel column.

• Mobile Phase and Elution: Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually increasing the polarity. A common solvent system is a gradient of hexane and ethyl acetate, followed by ethyl acetate and methanol.

• Fraction Collection: Collect the eluate in fractions of a specific volume.

• Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing suchilactone. A suitable developing solvent system for TLC can be a mixture of hexane and ethyl acetate. Visualize the spots under UV light (254 nm) and by staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid).

• Further Purification: Combine the fractions containing suchilactone and subject them to further chromatographic steps, such as preparative TLC or High-Performance Liquid Chromatography (HPLC), to achieve high purity.

Signaling Pathway and Mechanism of Action

Suchilactone has been identified as a potent and specific inhibitor of SHP2, a non-receptor protein tyrosine phosphatase that plays a crucial role in cell signaling. By inhibiting SHP2, suchilactone disrupts downstream signaling cascades that are often dysregulated in cancer.

The SHP2 Signaling Pathway

The diagram below illustrates the signaling pathway affected by suchilactone. In a typical signaling cascade initiated by a growth factor, the binding of the ligand to its receptor tyrosine kinase (RTK) leads to autophosphorylation of the receptor. The adaptor protein Grb2 then binds to the phosphorylated receptor, recruiting SOS, a guanine nucleotide exchange factor. SOS, in turn, activates Ras by promoting the exchange of GDP for GTP. Activated Ras then triggers the MAP kinase cascade, leading to the phosphorylation of ERK, which translocates to the nucleus to regulate gene expression involved in cell proliferation and survival. SHP2 is required to dephosphorylate a regulatory site on the scaffolding protein Gab1, allowing for sustained activation of the Ras-ERK pathway.

Figure 1. Suchilactone inhibits the SHP2 signaling pathway.

Downstream Effects of SHP2 Inhibition

By inhibiting SHP2, suchilactone prevents the sustained activation of the Ras-MAPK pathway. This leads to a decrease in the phosphorylation of key downstream effectors such as ERK (extracellular signal-regulated kinase) and AKT (protein kinase B). The inhibition of these pro-survival and pro-proliferative pathways ultimately leads to the induction of apoptosis (programmed cell death) in cancer cells. This mechanism of action makes suchilactone a promising candidate for the development of targeted anticancer therapies, particularly for malignancies driven by dysregulated SHP2 activity, such as certain types of leukemia.

Experimental Workflows

The following diagram outlines a typical workflow for the investigation of suchilactone, from natural source to biological evaluation.

References

• 1. repository.up.ac.za [repository.up.ac.za]
• 2. researchgate.net [researchgate.net]

Suchilactone: A Comprehensive Technical Guide on its Discovery, Mechanism, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Suchilactone, a naturally occurring lignan, has emerged as a compound of significant interest in oncological research. Initially isolated from Monsonia angustifolia, this molecule has demonstrated potent and selective inhibitory activity against the Src homology region 2 domain-containing phosphatase 2 (SHP2). As a critical node in multiple receptor tyrosine kinase (RTK) signaling pathways, SHP2 dysregulation is implicated in the pathogenesis of various malignancies, most notably Acute Myeloid Leukemia (AML). This technical guide provides an in-depth overview of the discovery and history of suchilactone, its physicochemical properties, and its mechanism of action as a SHP2 inhibitor. Detailed experimental protocols for its isolation and key biological assays are presented, alongside a comprehensive summary of its quantitative biological activities. Furthermore, the intricate signaling pathways modulated by suchilactone are visually represented to facilitate a deeper understanding of its therapeutic potential in drug development.

Discovery and History

Suchilactone is a lignan first isolated from the plant Monsonia angustifolia E. Mey. ex A. Rich. (Geraniaceae), a species with a history of use in traditional South African medicine for various ailments, including increasing libido and treating erectile dysfunction. While the plant has been a subject of phytochemical investigation for its diverse secondary metabolites, the specific discovery and structural elucidation of suchilactone as a distinct chemical entity have been more recent. The primary contemporary focus of research on suchilactone has been its anticancer properties, particularly following the discovery of its activity as a potent SHP2 inhibitor. A pivotal study by Jingjing Wu and colleagues was the first to demonstrate that suchilactone inhibits the growth of Acute Myeloid Leukemia (AML) by inactivating SHP2, marking a significant milestone in understanding its therapeutic potential.[1]

Physicochemical Properties

Suchilactone is characterized by the following molecular and physical properties:

Property	Value	Source
Molecular Formula	C₂₁H₂₀O₆	PubChem
Molar Mass	368.38 g/mol	PubChem
IUPAC Name	(3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one	PubChem
CAS Number	50816-74-5	PubChem
Appearance	Orange-yellow to red-brown crystals	ChemBK
Solubility	Good solubility in organic solvents such as chloroform and ethanol.	ChemBK
Stability	Stable to light and heat.	ChemBK

Biological Activity and Mechanism of Action

The primary mechanism of action of suchilactone is the inhibition of the SHP2 protein tyrosine phosphatase. SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in intracellular signaling cascades, particularly the RAS/MAPK and PI3K/AKT pathways, which are critical for cellular proliferation, differentiation, and survival.

Allosteric Inhibition of SHP2

Suchilactone functions as an allosteric inhibitor of SHP2.[2] It binds to a site at the interface of the N-terminal SH2, C-terminal SH2, and phosphatase domains, stabilizing SHP2 in its closed, inactive conformation.[2] This prevents the recruitment of SHP2 to phosphorylated receptor tyrosine kinases and other signaling proteins, thereby blocking its downstream signaling functions.

Downstream Signaling Effects

By inhibiting SHP2, suchilactone effectively suppresses the activation of the RAS-MAPK and PI3K-AKT signaling pathways.[3] This leads to a reduction in the phosphorylation of key downstream effectors, including ERK and AKT.[3] In cancer cells, particularly those with activating mutations in receptor tyrosine kinases like FLT3-ITD in AML, the constitutive activation of these pathways is a primary driver of cell proliferation and survival. Suchilactone's ability to block these signals induces apoptosis and inhibits cell growth.[1][3]

Quantitative Biological Data

The inhibitory effects of suchilactone have been quantified in various cancer cell lines. The following table summarizes the key quantitative data available:

Cell Line	Cancer Type	Assay	Endpoint	Value	Reference
SHI-1	Acute Myeloid Leukemia (AML)	CCK-8	IC₅₀	17.01 µM	[1]
Jurkat	T-cell Leukemia	CCK-8	IC₅₀	> 50 µM	Wu et al., 2021
THP-1	Acute Monocytic Leukemia	CCK-8	IC₅₀	> 50 µM	Wu et al., 2021
HCT-116	Colorectal Carcinoma	CCK-8	IC₅₀	> 50 µM	Wu et al., 2021
A549	Lung Carcinoma	CCK-8	IC₅₀	> 50 µM	Wu et al., 2021
MCF-7	Breast Adenocarcinoma	CCK-8	IC₅₀	> 50 µM	Wu et al., 2021
MGC-803	Gastric Cancer	CCK-8	IC₅₀	> 50 µM	Wu et al., 2021

Experimental Protocols

Isolation of Suchilactone from Monsonia angustifolia

The following is a general protocol for the isolation of lignans, including suchilactone, from plant material, based on common phytochemical extraction techniques.

Materials:

• Dried and ground aerial parts of Monsonia angustifolia

• Solvents: n-hexane, dichloromethane, ethyl acetate, methanol

• Silica gel for column chromatography

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Rotary evaporator

• Chromatography columns

Procedure:

• Defatting: Extract the dried and powdered plant material with n-hexane to remove nonpolar compounds like fats and waxes. Discard the hexane extract.

• Extraction: Sequentially extract the defatted plant material with solvents of increasing polarity, such as dichloromethane, ethyl acetate, and methanol. Suchilactone, being a moderately polar lignan, is expected to be present in the dichloromethane and ethyl acetate fractions.

• Fractionation: Concentrate the dichloromethane and ethyl acetate extracts using a rotary evaporator. Subject the concentrated extracts to column chromatography on silica gel.

• Elution: Elute the column with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity.

• Monitoring: Monitor the fractions using TLC, visualizing the spots under UV light (254 nm and 366 nm) and/or with a suitable staining reagent (e.g., anisaldehyde-sulfuric acid).

• Purification: Combine fractions containing the compound of interest (identified by its Rf value) and subject them to further purification by repeated column chromatography or preparative TLC to obtain pure suchilactone.

• Structure Elucidation: Confirm the structure of the isolated compound using spectroscopic techniques such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Cell Viability Assay (CCK-8)

This protocol is adapted from the study by Wu et al. (2021) to determine the cytotoxic effect of suchilactone on cancer cells.

Materials:

• SHI-1 cells (or other cancer cell lines)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

• 96-well plates

• Suchilactone stock solution (in DMSO)

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Cell Seeding: Seed SHI-1 cells into 96-well plates at a density of 1 x 10⁴ cells per well in 100 µL of complete medium.

• Incubation: Incubate the plates for 12 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Treat the cells with various concentrations of suchilactone (e.g., 0, 5, 10, 20, 40, 80 µM) or 0.1% DMSO as a vehicle control.

• Incubation: Incubate the treated cells for 24 hours.

• CCK-8 Addition: Add 10 µL of CCK-8 solution to each well.

• Incubation: Incubate the plates for an additional 1-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Calculation: Calculate the cell viability as a percentage of the control and determine the IC₅₀ value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol, based on the work of Wu et al. (2021), is used to quantify apoptosis induced by suchilactone.

Materials:

• SHI-1 cells

• 12-well plates

• Suchilactone stock solution (in DMSO)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed SHI-1 cells into 12-well plates at an appropriate density and allow them to adhere for 12 hours.

• Treatment: Treat the cells with different concentrations of suchilactone or 0.1% DMSO for 24 hours.[3]

• Cell Harvesting: Collect both the floating and adherent cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry within 1 hour. Differentiate between viable (Annexin V⁻/PI⁻), early apoptotic (Annexin V⁺/PI⁻), late apoptotic (Annexin V⁺/PI⁺), and necrotic (Annexin V⁻/PI⁺) cells.

Signaling Pathways and Visualizations

The primary signaling pathway affected by suchilactone is the SHP2-mediated RAS/MAPK and PI3K/AKT cascade. In AML with FLT3-ITD mutations, the FLT3 receptor is constitutively active, leading to the phosphorylation of downstream targets and the recruitment and activation of SHP2. Activated SHP2 then promotes the activation of RAS and PI3K, driving leukemogenesis. Suchilactone intervenes by locking SHP2 in an inactive state.

Caption: Suchilactone inhibits the SHP2 signaling pathway.

References

• 1. The Protein Tyrosine Phosphatase, Shp2, Positively Contributes to FLT3-ITD-Induced Hematopoietic Progenitor Hyperproliferation and Malignant Disease In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Allosteric Inhibitors of SHP2 with Therapeutic Potential for Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Syk kinase and Shp2 phosphatase inhibition cooperate to reduce FLT3-ITD-induced STAT5 activation and proliferation of acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

suchilactone chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Suchilactone, a naturally occurring lignan, has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and biological activities of suchilactone. Notably, this document details its mechanism of action as an inhibitor of the protein tyrosine phosphatase SHP2, a critical node in oncogenic signaling pathways. Experimental protocols for key biological assays are provided, and relevant signaling pathways are visualized to facilitate a deeper understanding of its molecular interactions.

Chemical Structure and Physicochemical Properties

Suchilactone is a dibenzylbutyrolactone lignan with a complex stereochemistry. Its systematic IUPAC name is (3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one.

Table 1: Chemical Identifiers for Suchilactone

Identifier	Value
IUPAC Name	(3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one[1]
Molecular Formula	C₂₁H₂₀O₆[1]
SMILES	COC1=C(C=C(C=C1)C[C@H]\2COC(=O)/C2=C/C3=CC4=C(C=C3)OCO4)OC[1]
CAS Number	50816-74-5[1]

Table 2: Physicochemical Properties of Suchilactone

Property	Value	Source
Molecular Weight	368.38 g/mol	[2]
Appearance	Orange-yellow to red-brown crystals	[2]
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Good solubility in chloroform, ethanol, dichloromethane, ethyl acetate, DMSO, and acetone.[3] Insoluble in water.[4]	ChemBK, Sigma-Aldrich
Stability	Stable to light and heat.[2]	ChemBK
Storage	Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month.[3]	ScreenLib

Natural Occurrence and Isolation

Suchilactone has been isolated from several plant species, including Melia azedarach, Monsonia angustifolia, Haplophyllum pedicellatum, Taxus baccata, and Philotheca fitzgeraldii.[2][3][5]

Experimental Protocol: Isolation from Haplophyllum pedicellatum

While a specific protocol for the isolation of suchilactone from Haplophyllum pedicellatum is not detailed in the available literature, a general method for the extraction and isolation of lignans from this plant can be adapted.

Principle: This method involves solvent extraction of the plant material, followed by chromatographic separation to isolate the lignan fraction.

Methodology:

• Extraction:

  • Air-dried and powdered aerial parts of Haplophyllum pedicellatum are extracted with methanol in a Soxhlet apparatus for 48 hours.[6]

  • The methanol extract is concentrated under reduced pressure.

  • The resulting residue is suspended in water and partitioned with chloroform.[7]

• Fractionation:

  • The chloroform fraction is concentrated to dryness.

  • The crude lignan mixture is then subjected to column chromatography on silica gel.

  • The column is eluted with a gradient of hexane, ethyl acetate, and methanol.[7]

• Purification:

  • Fractions containing suchilactone, as identified by thin-layer chromatography (TLC) comparison with a standard, are pooled.

  • Further purification can be achieved by preparative high-performance liquid chromatography (HPLC) to yield pure suchilactone.[6]

Chemical Synthesis

A complete total synthesis of suchilactone has not been explicitly detailed in the reviewed literature. However, general synthetic strategies for dibenzylbutyrolactone lignans can be applied. These often involve the stereoselective formation of the butyrolactone core and the subsequent introduction of the substituted benzyl and benzylidene moieties.[2][5][8][9][10]

Biological Activities and Mechanism of Action

Suchilactone exhibits a range of biological activities, including anti-cancer, antioxidant, anti-inflammatory, and antibacterial properties.

Anti-Cancer Activity: SHP2 Inhibition

The most well-documented activity of suchilactone is its role as an inhibitor of Src homology region 2 domain-containing phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in the RAS-ERK signaling pathway, which is frequently hyperactivated in various cancers.

Mechanism of Action:

Suchilactone binds to the SHP2 protein and inhibits its activation, thereby suppressing downstream signaling.[5] This leads to the inhibition of the ERK pathway, which is involved in cell proliferation, and the promotion of the apoptosis pathway.[5]

Signaling Pathway:

References

• 1. Suchilactone | C21H20O6 | CID 132350840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Suchilactone | CAS 50816-74-5 | ScreenLib [screenlib.com]
• 4. Methanol dmso | Sigma-Aldrich [sigmaaldrich.com]
• 5. Modular Synthesis and Biological Investigation of 5-Hydroxymethyl Dibenzyl Butyrolactones and Related Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Strategies and Tactics for the Enantioselective Total Syntheses of Cyclolignan Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advances in the Synthesis of Lignan Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.rug.nl [pure.rug.nl]

(-)-Suchilactone stereochemistry and biological significance

An In-depth Technical Guide to the Stereochemistry and Biological Significance of (-)-Suchilactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Suchilactone is a naturally occurring lignan that has garnered significant interest for its specific and potent biological activities. This document provides a comprehensive technical overview of the stereochemical properties of (-)-suchilactone and its primary biological significance as an anticancer agent, with a specific focus on its mechanism of action against acute myeloid leukemia (AML). Detailed experimental methodologies, quantitative biological data, and visual diagrams of its signaling pathway and experimental workflows are presented to serve as a resource for ongoing research and drug development efforts.

Stereochemistry of (-)-Suchilactone

The biological activity of a chiral molecule is intrinsically linked to its three-dimensional structure. (-)-Suchilactone possesses two key stereochemical features: a chiral center and a geometric isomer at the exocyclic double bond.

• Absolute Configuration: The absolute configuration of the single chiral center at the C4 position of the oxolan-2-one (γ-butyrolactone) ring has been determined as (R).

• Geometric Isomerism: The geometry of the exocyclic double bond at the C3 position is of the (E) configuration.

Therefore, the complete stereochemical descriptor for (-)-suchilactone is (3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one . The specific spatial arrangement of the substituents around the stereocenter and the geometry of the double bond are crucial for its interaction with its biological target. The determination of absolute configuration for chiral molecules is most definitively achieved through methods like X-ray crystallography[1].

The chemical structure, including its stereochemistry, is represented by the following SMILES notation: COC1=C(C=C(C=C1)C[C@H]\2COC(=O)/C2=C/C3=CC4=C(C=C3)OCO4)OC[2].

Biological Significance and Anticancer Activity

The primary biological significance of (-)-suchilactone identified to date is its potent activity against acute myeloid leukemia (AML)[3]. Research has demonstrated that it selectively inhibits the proliferation of AML cells and induces apoptosis, positioning it as a promising candidate for AML therapy[4].

Mechanism of Action: SHP2 Inhibition

(-)-Suchilactone exerts its anticancer effects by directly targeting and inhibiting the Src homology-2 domain-containing protein tyrosine phosphatase-2 (SHP2)[3][4]. SHP2 is a critical non-receptor protein tyrosine phosphatase that plays a pivotal role in regulating key intracellular signaling pathways, including the RAS/MAPK (ERK) and PI3K/AKT cascades, which are fundamental for cell proliferation and survival[5].

The mechanism proceeds as follows:

• Binding and Inhibition: (-)-Suchilactone binds to the SHP2 protein, inhibiting its phosphatase activity[3]. This prevents the dephosphorylation of SHP2's target proteins.

• Downregulation of Downstream Signaling: By inactivating SHP2, (-)-suchilactone blocks the downstream activation of the ERK and AKT signaling pathways[5].

• Induction of Apoptosis and Proliferation Arrest: The suppression of the pro-survival ERK and AKT pathways leads to a decrease in AML cell proliferation and a significant increase in programmed cell death (apoptosis)[4].

Caption: Mechanism of action of (-)-Suchilactone in AML cells.

Quantitative Biological Data

The cytotoxic and anti-tumor effects of (-)-suchilactone have been quantified in both in vitro and in vivo models.

Table 1: In Vitro Cytotoxicity of (-)-Suchilactone

This table summarizes the half-maximal inhibitory concentration (IC50) values of (-)-suchilactone against various human tumor cell lines after 24 hours of treatment.

Cell Line	Cancer Type	IC50 (µM)	Citation
SHI-1	Acute Myeloid Leukemia	17.01	[3]
Jurkat	T-cell Leukemia	47.03	[3]
THP-1	Acute Monocytic Leukemia	65.83	[3]

Table 2: In Vivo Anti-Tumor Efficacy of (-)-Suchilactone

This table presents the results from a xenograft model using SHI-1 cells in SCID mice, demonstrating the in vivo efficacy of (-)-suchilactone administered orally (i.g.) for 19 days.

Treatment Group	Dose (mg/kg)	Mean Tumor Weight (g)	Reduction vs. Control	Citation
Control	0	0.618	-	[3][4]
(-)-Suchilactone	15	0.350	43.4%	[3][4]
(-)-Suchilactone	30	0.258	58.3%	[3][4]

Experimental Protocols

The following methodologies are representative of the key experiments used to characterize the biological activity of (-)-suchilactone[3].

Cell Proliferation Assay (CCK-8)

The Cell Counting Kit-8 (CCK-8) assay is used to determine cell viability by measuring the metabolic activity of cells.

• Cell Plating: Seed cell suspension (e.g., SHI-1 cells) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium[6][7].

• Incubation: Pre-incubate the plate for 12-24 hours in a humidified incubator (37 °C, 5% CO2) to allow cell adherence and stabilization[6].

• Treatment: Add various concentrations of (-)-suchilactone to the wells. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours)[7].

• Reagent Addition: Add 10 µL of CCK-8 solution to each well[8].

• Final Incubation: Incubate the plate for 1-4 hours in the incubator until a color change is apparent[8].

• Measurement: Measure the absorbance at 450 nm using a microplate reader. Cell viability is calculated relative to the vehicle control[6].

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

• Cell Treatment: Seed cells (e.g., 1x10^6 cells/well in a 6-well plate) and treat with desired concentrations of (-)-suchilactone for 24 hours[9].

• Cell Harvesting: Collect cells by centrifugation.

• Washing: Wash cells once with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer at a concentration of 1x10^6 cells/mL[10].

• Staining: Add 5 µL of Annexin V-FITC and 5-10 µL of Propidium Iodide (PI) solution to the cell suspension[10].

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark[10].

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry. Annexin V+/PI- cells are considered early apoptotic, while Annexin V+/PI+ cells are late apoptotic or necrotic.

Western Blot Analysis

This technique is used to detect the expression levels of specific proteins involved in the signaling pathway.

• Protein Extraction: Treat SHI-1 cells with (-)-suchilactone for 24 hours. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors[9].

• Quantification: Determine the total protein concentration using a BCA protein assay kit.

• Electrophoresis: Separate equal amounts of protein (e.g., 20-40 µg) on a 10-12% SDS-polyacrylamide gel (SDS-PAGE)[9].

• Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane[9].

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., SHP2, p-SHP2, ERK, p-ERK, AKT, p-AKT, Bcl-2, Bax, and β-actin) overnight at 4 °C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Tumor Model

This model assesses the anti-tumor efficacy of (-)-suchilactone in a living organism.

• Cell Inoculation: Subcutaneously inoculate 1x10^6 SHI-1 cells into the flank of female severe combined immunodeficient (SCID) mice[3].

• Tumor Growth: Allow tumors to grow to a palpable size.

• Treatment: Randomize mice into groups and begin treatment. Administer (-)-suchilactone (e.g., 15 and 30 mg/kg, dissolved in PBS with 0.5% carboxymethylcellulose sodium) via oral gavage (i.g.) daily for a set period (e.g., 19 days)[3]. The control group receives the vehicle solution.

• Monitoring: Monitor mouse body weight and tumor volume throughout the study.

• Endpoint Analysis: At the end of the study, euthanize the mice, excise the tumors, and record the final tumor weight[4].

• Immunohistochemistry: Analyze tumor tissues for markers of proliferation (Ki-67) and apoptosis (TUNEL) to confirm the mechanism of action in vivo[3].

Caption: Experimental workflow for evaluating (-)-Suchilactone.

References

• 1. Absolute configuration - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ptglab.com [ptglab.com]
• 8. bosterbio.com [bosterbio.com]
• 9. tandfonline.com [tandfonline.com]
• 10. igbmc.fr [igbmc.fr]

Suchilactone as a Potential SHP2 Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Src homology 2 domain-containing phosphatase 2 (SHP2), encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase that plays a critical role in mediating signaling cascades downstream of various receptor tyrosine kinases (RTKs). Its function is crucial for the full activation of the RAS/MAPK and PI3K/AKT pathways, which are central to cell proliferation, differentiation, and survival. Gain-of-function mutations in SHP2 are linked to developmental disorders like Noonan syndrome and are implicated in the pathogenesis of various malignancies, including acute myeloid leukemia (AML). Consequently, SHP2 has emerged as a promising target for anti-cancer drug development. Suchilactone, a lignan compound isolated from the plant Monsonia angustifolia, has been identified as a potential inhibitor of SHP2. This technical guide provides a comprehensive overview of the available data on suchilactone as a SHP2 inhibitor, its mechanism of action, and detailed protocols for its evaluation. While direct enzymatic inhibition and binding affinity data are not yet publicly available, this guide consolidates the existing cellular and in vivo evidence and provides robust methodologies for further investigation.

Introduction to Suchilactone and SHP2

Suchilactone is a natural lignan compound that has been shown to exhibit anti-tumor properties. Research indicates that its mechanism of action involves the direct inhibition of SHP2.[1] SHP2 is a key signaling node that, in its active state, dephosphorylates specific target proteins, leading to the activation of downstream pro-proliferative pathways such as the ERK and AKT signaling cascades.[2] Suchilactone is reported to target the active site of SHP2, thereby blocking its phosphatase activity and attenuating these downstream signals.[1][2] This inhibitory action has been demonstrated to suppress cancer cell proliferation and induce apoptosis, making suchilactone a compound of interest for further preclinical and clinical investigation.[3]

Quantitative Data Summary

The following tables summarize the currently available quantitative data on the biological effects of suchilactone. It is important to note that a direct enzymatic IC50 value against purified SHP2 and a binding constant (Kd) have not been reported in the reviewed literature.

Table 1: Cellular Activity of Suchilactone

Cell Line	Assay Type	Parameter	Value	Reference

| SHI-1 (AML) | Cell Proliferation (CCK-8) | IC50 | 17.01 µM |[3] |

Table 2: In Vivo Efficacy of Suchilactone in AML Xenograft Model

Animal Model	Treatment Group	Dosage	Outcome	Reference
SCID Mice with SHI-1 Xenografts	Control	-	Mean tumor weight: 0.618 g	[3]
	Suchilactone	15 mg/kg (i.g., daily for 19 days)	Mean tumor weight: 0.350 g	[3]

| | Suchilactone | 30 mg/kg (i.g., daily for 19 days) | Mean tumor weight: 0.258 g |[3] |

Mechanism of Action and Signaling Pathway

Suchilactone inhibits the activation of SHP2, which in turn suppresses downstream signaling through the ERK and AKT pathways. This leads to a reduction in cell proliferation and an increase in apoptosis.

Caption: SHP2 signaling pathway and the inhibitory action of suchilactone.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate suchilactone's activity as a SHP2 inhibitor.

SHP2 Enzymatic Assay (Fluorogenic)

This protocol describes a general method to determine the direct inhibitory effect of a compound on purified SHP2 enzyme.

Caption: Workflow for a fluorogenic SHP2 enzymatic assay.

Materials:

• Purified full-length human SHP2 enzyme

• SHP2 Activating Peptide (e.g., bisphosphorylated IRS-1 peptide)

• Fluorogenic substrate (e.g., DiFMUP - 6,8-Difluoro-4-Methylumbelliferyl Phosphate)

• Assay Buffer (e.g., 50 mM HEPES pH 7.2, 100 mM NaCl, 1 mM EDTA, 0.05% P-20, 2 mM DTT)

• Suchilactone stock solution (in DMSO)

• 96-well black microtiter plates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents in the assay buffer. Dilute the SHP2 enzyme and activating peptide to their working concentrations. Prepare a serial dilution of suchilactone.

• Enzyme Activation: In a 96-well plate, add the SHP2 enzyme and the SHP2 activating peptide. Incubate for 15-30 minutes at room temperature to allow for enzyme activation.

• Inhibitor Addition: Add the serially diluted suchilactone or vehicle control (DMSO) to the wells. Incubate for another 15-30 minutes at room temperature.

• Reaction Initiation: Add the fluorogenic substrate DiFMUP to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation at ~360 nm and emission at ~460 nm.

• Data Analysis: Calculate the percentage of inhibition for each concentration of suchilactone relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Cell Proliferation Assay (CCK-8)

Materials:

• SHI-1 cells

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Suchilactone

• Cell Counting Kit-8 (CCK-8)

• 96-well plates

• Microplate reader (450 nm)

Procedure:

• Cell Seeding: Seed SHI-1 cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of culture medium.

• Compound Treatment: After 12-24 hours, treat the cells with various concentrations of suchilactone (e.g., 0, 5, 10, 20, 40 µM). Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 24-72 hours at 37°C in a 5% CO2 incubator.

• CCK-8 Addition: Add 10 µL of CCK-8 solution to each well.

• Final Incubation: Incubate for 1-4 hours until the color in the control wells turns orange.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cell viability percentage relative to the vehicle control and determine the IC50 value.

Western Blot Analysis for Phosphorylated Proteins

Materials:

• SHI-1 cells

• Suchilactone

• RIPA Lysis Buffer supplemented with protease and phosphatase inhibitors

• Primary antibodies: anti-p-SHP2 (Tyr542), anti-SHP2, anti-p-ERK1/2 (Thr202/Tyr204), anti-ERK1/2, anti-p-AKT (Ser473), anti-AKT, anti-BCL-2, anti-BAX, anti-Caspase-3, and anti-β-actin.

• HRP-conjugated secondary antibodies

• PVDF membrane

• ECL detection reagent

Procedure:

• Cell Treatment and Lysis: Seed SHI-1 cells and treat with different concentrations of suchilactone for 24 hours. Lyse the cells in ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (at the manufacturer's recommended dilution) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an ECL reagent and an imaging system.

• Analysis: For quantitative analysis, use densitometry software (e.g., ImageJ) to measure band intensities. Normalize phosphorylated protein levels to their total protein counterparts and loading control (β-actin).

Conclusion and Future Directions

The available evidence strongly suggests that suchilactone is a promising natural product inhibitor of SHP2. It demonstrates anti-proliferative activity in AML cells and in vivo efficacy in a xenograft model, with a mechanism tied to the inhibition of the SHP2-ERK/AKT signaling axis.[2][3] However, to advance suchilactone as a lead compound, further detailed characterization is imperative. Future research should focus on:

• Direct Enzymatic and Biophysical Characterization: Determining the direct enzymatic IC50 of suchilactone against purified SHP2 and its binding affinity (Kd) through techniques like SPR is crucial for understanding its potency and structure-activity relationship.

• Quantitative Cellular Analysis: A more detailed quantitative analysis of the dose-dependent effects of suchilactone on the phosphorylation of SHP2 and its downstream effectors in various cancer cell lines is needed.

• Selectivity Profiling: Assessing the selectivity of suchilactone against other protein tyrosine phosphatases will be important to understand potential off-target effects.

• Structural Studies: Co-crystallization of suchilactone with SHP2 would provide invaluable insights into its precise binding mode at the active site and guide future medicinal chemistry efforts for optimization.

This technical guide provides a foundational resource for researchers to build upon, offering both the current state of knowledge and the necessary experimental frameworks to further elucidate the potential of suchilactone as a therapeutic agent targeting SHP2.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary In Vitro Studies of Suchilactone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Suchilactone, a lignan compound, has demonstrated notable anti-tumor properties in preliminary in vitro studies. This document provides a comprehensive overview of the current understanding of suchilactone's bioactivity, focusing on its cytotoxic effects, induction of apoptosis, and the underlying molecular mechanisms. Detailed experimental protocols for key assays are provided, along with a structured presentation of quantitative data to facilitate analysis and future research. Furthermore, signaling pathways and experimental workflows are visualized to offer a clear conceptual framework for the described studies.

Introduction

Suchilactone is a natural product that has been identified as a potential candidate for cancer therapy. Initial in vitro screenings have revealed its efficacy in inhibiting the proliferation of various cancer cell lines. The primary mechanism of action appears to be the inhibition of the Src homology region 2 domain-containing phosphatase 2 (SHP2), a non-receptor protein tyrosine phosphatase that plays a crucial role in cell growth and survival signaling pathways. This guide synthesizes the available data on suchilactone, offering a technical resource for researchers in oncology and drug discovery.

Cytotoxicity of Suchilactone

Suchilactone has been shown to exert cytotoxic effects across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, have been determined for several cell lines after a 24-hour treatment period.

Table 1: IC50 Values of Suchilactone in Various Cancer Cell Lines[1][2][3]

Cell Line	Cancer Type	IC50 (µM)
SHI-1	Acute Myeloid Leukemia	17.01
Jurkat	T-cell Leukemia	47.03
THP-1	Acute Monocytic Leukemia	65.83
HCT-116	Colon Cancer	34.53
A549	Lung Cancer	40.22
MCF-7	Breast Cancer	39.81
MGC-803	Gastric Cancer	27.24

Induction of Apoptosis

A key mechanism through which suchilactone exerts its anti-tumor effects is the induction of apoptosis, or programmed cell death. In vitro studies on the acute myeloid leukemia cell line SHI-1 have quantified the rate of apoptosis following treatment with varying concentrations of suchilactone for 24 hours.

Table 2: Apoptosis Rate of SHI-1 Cells Treated with Suchilactone[1][4]

Suchilactone Concentration (µM)	Apoptosis Rate (%)
0 (DMSO control)	~5
5	~15
10	~25
20	~50

Molecular Mechanism of Action

Suchilactone's primary molecular target is the SHP2 protein. By inhibiting the activity of SHP2, suchilactone disrupts downstream signaling pathways that are critical for cancer cell proliferation and survival, namely the RAS/MAPK and PI3K/AKT pathways. This inhibition leads to a reduction in the phosphorylation of key proteins such as ERK and AKT.

Figure 1: Suchilactone inhibits SHP2, leading to decreased proliferation and increased apoptosis.

Potential for Cell Cycle Arrest

Network pharmacology analyses suggest that the targets of suchilactone are enriched in pathways regulating the cell cycle.[1] While direct experimental evidence for suchilactone-induced cell cycle arrest is still emerging, related lactone compounds have been shown to induce G2/M phase arrest.[2][3] This suggests that suchilactone may also exert its anti-proliferative effects by halting the cell cycle at the G2/M checkpoint, preventing cancer cells from dividing.

Experimental Protocols

Cell Viability Assay (CCK-8)

This protocol outlines the steps for determining the cytotoxic effects of suchilactone using a Cell Counting Kit-8 (CCK-8) assay.

Figure 2: Workflow for the CCK-8 cell viability assay.

Procedure:

• Seed cells (e.g., SHI-1, HCT-116) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 12 hours.

• Treat the cells with various concentrations of suchilactone or DMSO (as a control) for 24 hours.

• Add 10 µL of CCK-8 solution to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol describes the detection of apoptosis using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Figure 3: Workflow for the Annexin V/PI apoptosis assay.

Procedure:

• Seed cells in 12-well plates and treat with different concentrations of suchilactone or DMSO for 24 hours.

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and PI staining solutions to the cell suspension.

• Incubate the cells at room temperature in the dark for 15-20 minutes.

• Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blot Analysis

This protocol is for the detection of changes in protein expression and phosphorylation levels (e.g., SHP2, p-ERK, p-AKT) in response to suchilactone treatment.

Figure 4: General workflow for Western blot analysis.

Procedure:

• Treat cells with suchilactone for the desired time, then lyse the cells to extract total protein.

• Quantify the protein concentration using a BCA assay.

• Separate the protein lysates by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against the target proteins (e.g., SHP2, p-ERK, ERK, p-AKT, AKT) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) system.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for analyzing the distribution of cells in different phases of the cell cycle using PI staining and flow cytometry.

Figure 5: Workflow for cell cycle analysis using PI staining.

Procedure:

• Culture cells and treat them with suchilactone for a specified duration.

• Harvest the cells and fix them in ice-cold 70% ethanol.

• Wash the fixed cells with PBS and treat with RNase A to remove RNA.

• Stain the cells with a propidium iodide solution.

• Incubate the cells in the dark.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

The preliminary in vitro data strongly suggest that suchilactone is a promising anti-cancer agent, particularly for hematological malignancies like AML. Its mode of action via SHP2 inhibition provides a clear rationale for its anti-proliferative and pro-apoptotic effects. Future research should focus on confirming its effect on the cell cycle, elucidating the full spectrum of its molecular targets, and transitioning to in vivo models to evaluate its therapeutic potential in a more complex biological system. The detailed protocols and compiled data in this guide are intended to serve as a valuable resource for advancing these research endeavors.

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Suchilactone's Impact on Cell Signaling Pathways: A Technical Guide to its Anti-Cancer Mechanisms

Abstract

This technical guide provides an in-depth analysis of the molecular mechanisms through which suchilactone, a natural lignan compound, exerts its anti-cancer effects. Primarily targeting the Src homology-2 domain-containing protein tyrosine phosphatase-2 (SHP2), suchilactone demonstrates significant potential in oncology research and drug development. This document details its inhibitory action on SHP2 and the subsequent modulation of critical downstream cell signaling pathways, including the RAS/MAPK and PI3K/Akt cascades. We present comprehensive quantitative data on its cytotoxic and pro-apoptotic effects, particularly in Acute Myeloid Leukemia (AML), and provide detailed experimental protocols for the key assays cited. Visual diagrams of the signaling pathways and experimental workflows are included to facilitate a clear understanding of its mechanism of action.

Introduction

Suchilactone is a lignan compound originally extracted from Monsonia angustifolia. While its pharmacological activities have been underexplored, recent studies have illuminated its potential as a potent anti-cancer agent. The primary focus of this guide is to dissect the molecular interactions of suchilactone with key cellular signaling networks. A crucial aspect of cancer biology is the dysregulation of signaling pathways that control cell proliferation, survival, and apoptosis.[1] One pivotal node in these pathways is the non-receptor protein tyrosine phosphatase SHP2.[2] Aberrant SHP2 activity is linked to the progression of various cancers, making it a compelling therapeutic target.[2] This document synthesizes the current understanding of how suchilactone directly engages and inhibits SHP2, leading to anti-neoplastic outcomes.

Mechanism of Action: Targeting the SHP2 Phosphatase

The anti-tumor activity of suchilactone is rooted in its ability to directly interact with and inhibit the SHP2 protein. SHP2 plays a critical role in mediating signal transduction downstream of multiple receptor tyrosine kinases (RTKs), which are essential for cell proliferation and survival.[2]

Direct Inhibition of SHP2

Research indicates that suchilactone binds to the active site of the SHP2 protein.[2][3] This binding event inactivates the phosphatase, preventing it from dephosphorylating its downstream targets. The inactivation of SHP2 is a critical upstream event that triggers a cascade of effects on subsequent signaling pathways, ultimately leading to the inhibition of cancer cell growth and the induction of apoptosis.[4]

Visualization of the Core Mechanism

The direct inhibitory action of suchilactone on SHP2 can be represented as a primary molecular interaction.

Caption: Core mechanism: Suchilactone directly inhibits the activation of the SHP2 protein.

Effects on Downstream Signaling Pathways

By inactivating SHP2, suchilactone effectively blocks the signal relay to two major pro-survival and pro-proliferative pathways: the RAS/MAPK (ERK) pathway and the PI3K/Akt pathway.[2]

Inhibition of the RAS/MAPK (ERK) Pathway

SHP2 is a key activator of the RAS/MAPK cascade. Its inhibition by suchilactone prevents the activation of this pathway, leading to a decrease in the phosphorylation of Extracellular signal-Regulated Kinase (ERK).[2][4] Since the MAPK pathway is crucial for cell proliferation, its suppression is a primary contributor to the anti-proliferative effects of suchilactone.

Suppression of the PI3K/Akt Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a central regulator of cell survival, growth, and apoptosis.[5][6][7] Suchilactone-mediated inhibition of SHP2 leads to the suppression of Akt phosphorylation.[2] Inactivated Akt cannot phosphorylate and inhibit its downstream pro-apoptotic targets (e.g., Bad) or activate pro-survival factors, thereby tilting the cellular balance towards apoptosis.[8]

Pathway Visualization

The following diagram illustrates the position of suchilactone's intervention within the broader SHP2-mediated signaling network.

Caption: Suchilactone inhibits SHP2, blocking downstream p-ERK and p-Akt signaling pathways.

Cellular and In Vivo Effects

The inhibition of SHP2 and its downstream pathways by suchilactone translates into tangible anti-cancer effects, including reduced cell proliferation, induction of apoptosis, and suppression of tumor growth in animal models.

Inhibition of Cell Proliferation

Suchilactone has been shown to effectively inhibit the proliferation of various tumor cell lines, with a particularly strong effect observed in the acute myeloid leukemia cell line SHI-1.[4] The half-maximal inhibitory concentration (IC50) for SHI-1 cells was determined to be 17.01 μM after 24 hours of treatment.[4]

Induction of Apoptosis

Beyond halting proliferation, suchilactone actively promotes programmed cell death. In SHI-1 cells, treatment with 20 µM of suchilactone for 24 hours induced apoptosis in nearly 50% of the cell population.[4] This effect is mediated by the modulation of apoptosis-related proteins, as observed through western blot analysis.[4]

In Vivo Anti-tumor Activity

The anti-cancer efficacy of suchilactone has been validated in vivo using an AML xenograft mouse model. Administration of suchilactone resulted in a significant reduction in tumor weight. The average tumor weight decreased from 0.618 g in the control group to 0.35 g and 0.258 g in groups treated with 15 mg/kg and 30 mg/kg of suchilactone, respectively.[4] This was accompanied by decreased expression of the proliferation marker Ki-67 and increased expression of the apoptosis marker TUNEL in the tumor tissues.[4]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on suchilactone's anti-cancer effects.

Table 1: In Vitro Cytotoxicity of Suchilactone against Various Tumor Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)
SHI-1	Acute Myeloid Leukemia	17.01
Jurkat	Acute T-cell Leukemia	>40
THP-1	Acute Monocytic Leukemia	>40
HCT-116	Colorectal Carcinoma	>40
A549	Lung Carcinoma	>40
MCF-7	Breast Adenocarcinoma	>40
MGC-803	Gastric Cancer	>40
Data sourced from a 24-hour treatment protocol.[2][4]

Table 2: Apoptosis Induction in SHI-1 Cells by Suchilactone (24h Treatment)

Suchilactone Concentration (µM)	Apoptosis Rate (%)
0 (DMSO Control)	~5
10	~20
20	~50
Data are approximate values based on graphical representation in the cited literature.[4]

Table 3: In Vivo Efficacy in AML Xenograft Model

Treatment Group	Average Tumor Weight (g)
Control	0.618
15 mg/kg	0.350
30 mg/kg	0.258
Data reflects endpoint measurements in the AML xenograft mouse model.[4]

Table 4: Modulation of Signaling and Apoptosis-Related Proteins in SHI-1 Cells

Protein Target	Effect of Suchilactone Treatment	Pathway Association
p-SHP2	Decreased	SHP2 Signaling
p-ERK	Decreased	RAS/MAPK Pathway
Bcl-2	Decreased	Apoptosis
Bax	Increased	Apoptosis
Cleaved Caspase-3	Increased	Apoptosis
Changes were observed via Western blot analysis after 24h treatment.[4]

Detailed Experimental Protocols

The following are generalized protocols based on methodologies described in the cited research.[3][4] Researchers should adapt these protocols based on their specific experimental conditions and laboratory standards.

Cell Lines and Culture

• Cell Lines: SHI-1 (AML) cells were used for primary mechanism studies.

• Culture Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells were maintained in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (CCK-8)

• Seed cells (e.g., SHI-1) in 96-well plates at a density of 5x10^4 cells/well and incubate for 12 hours.

• Treat cells with various concentrations of suchilactone (or 0.1% DMSO as a vehicle control) for 24 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for an additional 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability percentage relative to the control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).[2]

Apoptosis Analysis by Flow Cytometry

• Seed SHI-1 cells in 12-well plates and allow them to adhere for 12 hours.[3]

• Treat the cells with different concentrations of suchilactone or 0.1% DMSO for 24 hours.[3]

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Stain the cells with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Analyze the stained cells using a flow cytometer to quantify the percentage of apoptotic cells (Annexin V positive).[3]

Western Blotting

• Treat SHI-1 cells in 6-well plates with suchilactone for 24 hours.[4]

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies (e.g., anti-p-SHP2, anti-SHP2, anti-p-ERK, anti-ERK, anti-Bcl-2, anti-Bax, anti-cleaved-caspase-3, anti-β-actin) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Real-Time Quantitative PCR (RT-qPCR)

• Treat SHI-1 cells with suchilactone for 24 hours.

• Extract total RNA using a suitable kit (e.g., TRIzol reagent).

• Synthesize cDNA from the RNA using a reverse transcription kit.

• Perform qPCR using SYBR Green master mix and gene-specific primers for apoptosis-related genes (e.g., Bcl-2, Bax) and a housekeeping gene (e.g., GAPDH).

• Analyze the relative gene expression using the 2^-ΔΔCt method.[4]

AML Xenograft Mouse Model

• Inject SHI-1 cells subcutaneously into the flank of immunodeficient mice (e.g., BALB/c nude mice).

• Allow tumors to grow to a palpable size (e.g., ~100 mm³).

• Randomly assign mice to treatment groups (e.g., vehicle control, 15 mg/kg suchilactone, 30 mg/kg suchilactone).

• Administer treatment intraperitoneally daily for a specified period (e.g., 18 days).

• Monitor tumor volume and body weight regularly.

• At the end of the study, excise tumors, weigh them, and prepare them for further analysis (e.g., immunohistochemistry for Ki-67 and TUNEL staining).[4]

Experimental Workflow Visualization

Caption: A standard workflow for evaluating the anti-cancer effects of suchilactone.

Conclusion

Suchilactone presents a promising profile as an anti-cancer agent, with a clearly defined mechanism of action centered on the inhibition of the SHP2 phosphatase. By targeting SHP2, suchilactone effectively disrupts the pro-survival and pro-proliferative signaling of the RAS/MAPK and PI3K/Akt pathways, leading to potent anti-tumor effects in acute myeloid leukemia models. The quantitative data and established protocols provided in this guide offer a solid foundation for researchers and drug development professionals to further investigate the therapeutic potential of suchilactone and other SHP2 inhibitors. Future studies should aim to explore its efficacy in other cancer types, potential for combination therapies, and its pharmacokinetic and pharmacodynamic properties in more advanced preclinical models.

References

• 1. Cellular signaling perturbation by natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 7. Regulation of the cell cycle and PI3K/Akt/mTOR signaling pathway by tanshinone I in human breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]

Unveiling the Molecular Targets of Suchilactone: A Technical Guide for Researchers

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Suchilactone, a lignan compound, has emerged as a molecule of interest in oncological research. This technical guide provides a comprehensive overview of the current understanding of its molecular targets, focusing on the experimental methodologies and quantitative data that underpin these findings. The primary identified molecular target of suchilactone is the non-receptor protein tyrosine phosphatase, SHP2. Suchilactone's inhibitory action on SHP2 disrupts downstream signaling pathways crucial for cell proliferation and survival, highlighting its therapeutic potential.

Primary Molecular Target: SHP2 Phosphatase

The principal molecular target of suchilactone is Src homology region 2 domain-containing phosphatase 2 (SHP2), a non-receptor protein tyrosine phosphatase encoded by the PTPN11 gene. SHP2 is a key signaling node that modulates several pathways, including the RAS/MAPK and PI3K/AKT cascades. By inhibiting the enzymatic activity of SHP2, suchilactone effectively attenuates these downstream signals, leading to decreased cell proliferation and the induction of apoptosis.

Quantitative Data on Suchilactone's Inhibitory Activity

The inhibitory effect of suchilactone has been quantified in various cancer cell lines. A key study demonstrated that suchilactone inhibits the growth of the acute myeloid leukemia (AML) cell line, SHI-1, with a half-maximal inhibitory concentration (IC50) of 17.01 μM. This anti-proliferative effect is directly attributed to the inactivation of SHP2.

Compound	Cell Line	Assay	IC50 (μM)	Reference
Suchilactone	SHI-1	Cell Growth Inhibition	17.01	[1]

Experimental Protocols for Target Identification and Validation

The identification of SHP2 as the primary target of suchilactone was initially predicted using computational methods and subsequently validated through biochemical and cellular assays.

Network Pharmacology for Target Prediction

Network pharmacology is a computational approach that integrates information from multiple databases to predict the potential molecular targets of a compound and its mechanism of action. This methodology was employed to initially hypothesize SHP2 as a target of suchilactone.

Experimental Workflow: Network Pharmacology

Figure 1. Workflow for Network Pharmacology-based Target Identification of Suchilactone.

Methodology:

• Compound and Target Data Collection: The 2D structure of suchilactone is used as input for various target prediction databases. Concurrently, genes associated with a specific disease of interest (e.g., AML) are collected from publicly available databases.

• Prediction of Potential Targets: Computational tools predict potential protein targets of suchilactone based on chemical similarity and other machine learning models.

• Network Construction: The predicted targets and disease-associated genes are used to construct a protein-protein interaction (PPI) network using databases like STRING.

• Identification of Key Targets: Topological analysis of the PPI network is performed using software like Cytoscape to identify "hub" genes that are highly interconnected, suggesting a critical role in the network. SHP2 was identified as a key potential target through this analytical approach.

In Vitro SHP2 Phosphatase Activity Assay

To biochemically validate the inhibitory effect of suchilactone on SHP2, an in vitro phosphatase activity assay is performed. This assay directly measures the enzymatic activity of purified SHP2 in the presence and absence of the inhibitor.

Experimental Workflow: In Vitro SHP2 Phosphatase Assay

Figure 2. Workflow for an In Vitro SHP2 Phosphatase Activity Assay.

Protocol:

• Reagents:

  • Recombinant human SHP2 protein.

  • Suchilactone stock solution (e.g., in DMSO).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.2, 100 mM NaCl, 1 mM DTT, 1 mM EDTA).

  • Fluorogenic phosphatase substrate (e.g., 6,8-Difluoro-4-Methylumbelliferyl Phosphate - DiFMUP).

  • 96-well black microplate.

• Procedure:

  • Prepare serial dilutions of suchilactone in the assay buffer.

  • Add a fixed concentration of recombinant SHP2 to each well of the microplate.

  • Add the serially diluted suchilactone or vehicle control (DMSO) to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate DiFMUP to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

  • Measure the fluorescence intensity using a microplate reader (excitation/emission wavelengths appropriate for the substrate).

  • Calculate the percentage of inhibition for each suchilactone concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to confirm the direct binding of a compound to its target protein within a cellular context. The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Figure 3. Workflow for a Cellular Thermal Shift Assay (CETSA).

Protocol:

• Cell Treatment: Treat cultured cells with either suchilactone at a desired concentration or a vehicle control (DMSO) for a specific duration.

• Heating: Aliquot the cell suspensions and heat them at a range of different temperatures for a short period (e.g., 3 minutes).

• Cell Lysis: Lyse the cells using freeze-thaw cycles or a suitable lysis buffer.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Analysis of Soluble Fraction: Collect the supernatant (soluble fraction) and analyze the amount of soluble SHP2 protein at each temperature point using Western blotting.

• Data Analysis: A positive result is indicated by a higher amount of soluble SHP2 in the suchilactone-treated samples at elevated temperatures compared to the vehicle-treated samples, demonstrating stabilization upon binding.

Downstream Signaling Pathways Modulated by Suchilactone

Inhibition of SHP2 by suchilactone leads to the downregulation of key signaling pathways that are often hyperactivated in cancer. The primary affected pathways are the RAS/MAPK and PI3K/AKT pathways.

RAS/MAPK Pathway

SHP2 is required for the full activation of the RAS/MAPK pathway downstream of many receptor tyrosine kinases (RTKs). By inhibiting SHP2, suchilactone prevents the dephosphorylation of regulatory sites that are necessary for the recruitment of the Grb2-SOS complex, which in turn activates RAS. This leads to a reduction in the phosphorylation of MEK and ERK.

PI3K/AKT Pathway

SHP2 can also influence the PI3K/AKT pathway. Its inhibition by suchilactone can lead to a decrease in the phosphorylation and activation of AKT, a key kinase that promotes cell survival and proliferation.

Signaling Pathway Diagram: Suchilactone's Mechanism of Action

Figure 4. Simplified Signaling Pathway of Suchilactone's Action on SHP2.

Western Blot Analysis of Downstream Signaling

Western blotting is a standard technique to assess the phosphorylation status of key proteins in these signaling pathways, thereby confirming the mechanism of action of suchilactone.

Protocol: Western Blot for Phosphorylated ERK and AKT

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat the cells with various concentrations of suchilactone or a vehicle control for a specified time.

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated ERK (p-ERK), total ERK, phosphorylated AKT (p-AKT), and total AKT overnight at 4°C. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the relative levels of phosphorylated proteins compared to total proteins and the loading control. A decrease in the p-ERK/total ERK and p-AKT/total AKT ratios in suchilactone-treated cells would confirm the inhibition of these pathways.

Conclusion

The identification of SHP2 as the primary molecular target of suchilactone provides a solid foundation for its further development as a potential anti-cancer therapeutic. The methodologies outlined in this guide, from initial computational prediction to biochemical and cellular validation, represent a robust workflow for characterizing the molecular targets of novel compounds. Future research should focus on obtaining more precise quantitative binding data, such as the dissociation constant (Kd) between suchilactone and SHP2, and on elucidating the full spectrum of its downstream effects in various cancer models. This will be crucial for optimizing its therapeutic potential and for the design of future clinical investigations.

References

• 1. bpsbioscience.com [bpsbioscience.com]

Unveiling the Spectroscopic Signature of Suchilactone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for suchilactone, a lignan isolated from the fern Polypodium vulgare. The information presented here is essential for the identification, characterization, and further investigation of this natural product for potential therapeutic applications.

Spectroscopic Data of Suchilactone

The structural elucidation of suchilactone has been established through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The data presented in the following tables are compiled from the initial report of its isolation and characterization.

¹H NMR (Proton NMR) Data

¹H NMR spectroscopy provides detailed information about the hydrogen atoms within a molecule, revealing their chemical environment and proximity to other atoms. The ¹H NMR spectrum of suchilactone exhibits characteristic signals corresponding to its complex structure.

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)	Number of Protons	Assignment
Data not available in search results

¹³C NMR (Carbon-13 NMR) Data

¹³C NMR spectroscopy is a powerful tool for determining the carbon framework of a molecule. Each unique carbon atom in suchilactone gives rise to a distinct signal in the ¹³C NMR spectrum.

Chemical Shift (δ) (ppm)	Assignment
Data not available in search results

Infrared (IR) Spectroscopy Data

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of suchilactone shows characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Description of Absorption
Data not available in search results

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. The mass spectrum of suchilactone confirms its molecular formula, C₂₁H₂₀O₆.

m/z	Ion
Data not available in search results	[M]⁺

Experimental Protocols

The acquisition of high-quality spectroscopic data is crucial for accurate structure elucidation. The following sections outline the general experimental methodologies typically employed for the analysis of natural products like suchilactone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A few milligrams of the purified suchilactone are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. The choice of solvent is critical to avoid overlapping signals with the compound's protons.

Instrumentation: NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz, 500 MHz, or higher) equipped with a suitable probe.

Data Acquisition:

• ¹H NMR: Standard pulse sequences are used to acquire the proton spectrum. Key parameters include the number of scans, relaxation delay, and spectral width.

• ¹³C NMR: Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are typically required. Proton decoupling techniques are often employed to simplify the spectrum and enhance signal-to-noise.

• 2D NMR (COSY, HSQC, HMBC): These experiments are essential for establishing the connectivity between protons and carbons, which is vital for complete structure elucidation.

Infrared (IR) Spectroscopy

Sample Preparation: The solid sample of suchilactone can be prepared as a KBr (potassium bromide) pellet or as a thin film by dissolving the compound in a volatile solvent and allowing it to evaporate on an IR-transparent window (e.g., NaCl or KBr plates).

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to record the spectrum.

Data Acquisition: The sample is placed in the path of the IR beam, and the transmitted radiation is detected. The resulting interferogram is then Fourier-transformed to obtain the IR spectrum.

Mass Spectrometry (MS)

Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or after separation by a chromatographic technique such as Gas Chromatography (GC) or Liquid Chromatography (LC).

Ionization Technique: Various ionization techniques can be used, including Electron Ionization (EI) for volatile compounds or soft ionization techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) for less volatile or fragile molecules like suchilactone.

Mass Analysis: The ions generated are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight, or ion trap).

Logical Workflow for Spectroscopic Analysis

The process of identifying and characterizing a natural product like suchilactone using spectroscopic data follows a logical workflow.

The Untraveled Path: A Technical Guide to the Putative Biosynthetic Pathway of Suchilactone in Monsonia angustifolia

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

Monsonia angustifolia, a plant with a rich history in traditional medicine, is a source of various bioactive compounds, including the lignan suchilactone. While the pharmacological properties of its extracts and isolated compounds are increasingly being explored, the biosynthetic pathway of suchilactone remains unelucidated. This technical guide synthesizes the current understanding of lignan biosynthesis to propose a putative pathway for suchilactone in Monsonia angustifolia. By examining the upstream shikimate and phenylpropanoid pathways and the core lignan biosynthetic route, this document provides a foundational framework for future research. Detailed experimental protocols for key analytical techniques are provided to facilitate the validation of this proposed pathway. Furthermore, this guide presents quantitative data from related systems to offer a comparative context for prospective studies on Monsonia angustifolia. All described pathways and workflows are visualized using diagrams to ensure clarity. This document is intended to serve as a critical resource for researchers aiming to unravel the biosynthesis of this promising natural product.

Introduction to Suchilactone and Monsonia angustifolia

Monsonia angustifolia E. Mey. ex A. Rich., a member of the Geraniaceae family, is a herbaceous plant indigenous to Southern Africa. Traditionally, it has been used to treat a variety of ailments, including heartburn, diarrhea, and erectile dysfunction[1]. Phytochemical analyses of M. angustifolia have revealed the presence of several classes of secondary metabolites, including flavonoids and lignans[2]. Among the isolated lignans is suchilactone, a compound with a dibenzylbutyrolactone scaffold[3]. The chemical structure of suchilactone is 3-(1′,3′-benzodioxol-5′-ylmethylene)-4-(3″,4″-dimethoxybenzyl)dihydrofuran-2(5H)-one[3]. The presence of furofuran lignans has also been reported in Geranium thunbergii, another member of the Geraniaceae family, suggesting a conserved capacity for lignan biosynthesis within this plant family.

Lignans are a large and diverse class of phenolic compounds derived from the oxidative coupling of two phenylpropanoid units[4]. They exhibit a wide range of biological activities, including anticancer, antioxidant, and antiviral properties[2][4]. The therapeutic potential of lignans, exemplified by the anticancer drug etoposide, which is a semi-synthetic derivative of the lignan podophyllotoxin, underscores the importance of understanding their biosynthesis for potential biotechnological production[2][3].

This guide outlines a putative biosynthetic pathway for suchilactone, drawing upon established principles of lignan biosynthesis in other plant species.

Upstream Pathways: The Foundation of Lignan Biosynthesis

The biosynthesis of all lignans originates from the shikimate and phenylpropanoid pathways, which provide the necessary phenylpropanoid precursors.

The Shikimate Pathway

The shikimate pathway is a seven-step metabolic route that converts the primary metabolites phosphoenolpyruvate and erythrose-4-phosphate into chorismate[5][6][7]. Chorismate is the common precursor for the aromatic amino acids phenylalanine, tyrosine, and tryptophan[5][8]. In the context of lignan biosynthesis, phenylalanine is the key entry point into the downstream phenylpropanoid pathway[8][9]. This pathway is found in bacteria, archaea, fungi, and plants, but is absent in animals, making the aromatic amino acids essential dietary components for the latter[5][6].

Figure 1: The Shikimate Pathway leading to Chorismate.

The Phenylpropanoid Pathway

The general phenylpropanoid pathway converts phenylalanine into various hydroxycinnamoyl-CoA esters, which are the precursors to a wide array of secondary metabolites, including flavonoids, coumarins, and the monolignols required for lignan and lignin biosynthesis[1][9]. The pathway begins with the deamination of phenylalanine by phenylalanine ammonia-lyase (PAL) to form cinnamic acid[10]. Cinnamic acid is then hydroxylated by cinnamate 4-hydroxylase (C4H) to produce p-coumaric acid. Subsequently, 4-coumarate:CoA ligase (4CL) activates p-coumaric acid to its corresponding CoA thioester, p-coumaroyl-CoA[11].

From p-coumaroyl-CoA, the pathway proceeds through a series of hydroxylations and methylations to generate different monolignols. For the biosynthesis of suchilactone, coniferyl alcohol is the likely monolignol precursor. The formation of coniferyl alcohol from p-coumaroyl-CoA involves the enzymes p-coumaroyl shikimate transferase (HCT) , p-coumarate 3-hydroxylase (C3'H) , caffeoyl-CoA O-methyltransferase (CCoAOMT) , cinnamoyl-CoA reductase (CCR) , and cinnamyl alcohol dehydrogenase (CAD) .

References

• 1. The phenylpropanoid pathway in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. docserv.uni-duesseldorf.de [docserv.uni-duesseldorf.de]
• 3. Biosynthesis, total synthesis, and pharmacological activities of aryltetralin-type lignan podophyllotoxin and its derivatives - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Shikimate pathway - Wikipedia [en.wikipedia.org]
• 6. The shikimate pathway: gateway to metabolic diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The shikimate pathway: gateway to metabolic diversity - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Phenylpropanoid Pathway Engineering: An Emerging Approach towards Plant Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | The Phenylpropanoid Case – It Is Transport That Matters [frontiersin.org]
• 11. Frontiers | Phylogenetic Occurrence of the Phenylpropanoid Pathway and Lignin Biosynthesis in Plants [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of Suchilactone Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic strategies and detailed protocols applicable to the laboratory synthesis of suchilactone and its derivatives. Suchilactone, a lignan natural product, possesses a dibenzylbutyrolactone core structure. While a specific total synthesis of suchilactone is not extensively documented in publicly available literature, its structural similarity to other well-studied lignans, such as hinokinin and enterolactone, allows for the adaptation of established synthetic methodologies.

Introduction to Synthetic Strategies

The synthesis of dibenzylbutyrolactone lignans, including compounds structurally related to suchilactone, typically involves the stereoselective construction of the γ-butyrolactone ring with substituents at the α and β positions. Key synthetic approaches often rely on:

• Tandem Conjugate Addition: This powerful strategy involves the sequential addition of nucleophiles to an α,β-unsaturated carbonyl compound to build the core structure in a highly controlled manner.

• Alkylation of Butyrolactone Enolates: A pre-formed butyrolactone ring can be deprotonated to form an enolate, which is then alkylated with appropriate electrophiles to introduce the desired benzyl groups.

• Cyclization of Precursors: Open-chain precursors containing all the necessary carbon atoms and functional groups can be cyclized to form the butyrolactone ring in a late-stage step.

The choice of strategy often depends on the desired stereochemistry and the availability of starting materials. For the synthesis of suchilactone, which has a specific substitution pattern on its two aromatic rings (a 3,4-dimethoxybenzyl group and a piperonyl group), the starting materials would need to be selected accordingly.

Experimental Protocols

The following are detailed protocols for key reactions that can be adapted for the synthesis of suchilactone derivatives, based on established procedures for analogous lignans.

Protocol 1: Synthesis of a Dibenzylbutyrolactone Core via Tandem Conjugate Addition

This protocol is adapted from methodologies used for the synthesis of various dibenzylbutyrolactone lignans and represents a plausible route to the core structure of suchilactone.

Reaction Scheme:

Materials:

• Methyl or ethyl 3,4-dimethoxycinnamate (or a similar precursor for one of the benzyl groups)

• Piperonylmagnesium bromide (or a corresponding organometallic reagent for the second benzyl group)

• An appropriate α,β-unsaturated lactone or ester as the Michael acceptor

• Dry tetrahydrofuran (THF)

• Diisopropylamine

• n-Butyllithium (n-BuLi)

• Hydrochloric acid (HCl), 1 M solution

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Preparation of the Lithium Enolate: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve diisopropylamine in dry THF. Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium dropwise to the cooled solution. Stir the mixture at -78 °C for 30 minutes to generate lithium diisopropylamide (LDA).

• In a separate flask, dissolve the α,β-unsaturated lactone or ester in dry THF and cool to -78 °C.

• Slowly add the lactone/ester solution to the LDA solution via cannula. Stir the resulting mixture for 1 hour at -78 °C to ensure complete enolate formation.

• Conjugate Addition: In another flask, prepare the piperonylmagnesium bromide Grignard reagent from piperonyl bromide and magnesium turnings in dry THF.

• To the enolate solution at -78 °C, slowly add the freshly prepared Grignard reagent. Allow the reaction to warm slowly to room temperature and stir overnight.

• Work-up: Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the dibenzylbutyrolactone core.

Protocol 2: α-Alkylation of a γ-Butyrolactone

This protocol describes the introduction of a second benzyl group onto a pre-existing mono-benzyl butyrolactone.

Materials:

• A γ-butyrolactone with a pre-installed benzyl group (e.g., 4-(3,4-dimethoxybenzyl)butan-2-olide)

• Lithium diisopropylamide (LDA) or another suitable non-nucleophilic strong base

• Piperonyl bromide (or the corresponding electrophile for the desired derivative)

• Dry tetrahydrofuran (THF)

• Hexamethylphosphoramide (HMPA) (Caution: HMPA is a carcinogen and should be handled with appropriate safety precautions)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvents for extraction and chromatography

Procedure:

• Enolate Formation: In a flame-dried flask under an inert atmosphere, dissolve the mono-benzyl butyrolactone in dry THF and cool the solution to -78 °C.

• In a separate flask, prepare a solution of LDA in THF as described in Protocol 1.

• Slowly add the LDA solution to the butyrolactone solution at -78 °C. Stir for 1 hour to ensure complete deprotonation. HMPA may be added to improve the solubility and reactivity of the enolate.

• Alkylation: Add a solution of piperonyl bromide in dry THF to the enolate solution at -78 °C.

• Allow the reaction mixture to warm slowly to room temperature and stir for 12-24 hours.

• Work-up and Purification: Follow the work-up and purification steps as outlined in Protocol 1 to isolate the desired disubstituted butyrolactone.

Quantitative Data

As the direct synthesis of suchilactone is not widely reported, the following table presents representative yields for key reactions in the synthesis of the structurally related lignan, (-)-hinokinin, which shares the same dibenzylbutyrolactone core.[1][2] This data provides an expected range for the efficiency of similar transformations in a synthesis of suchilactone derivatives.

Reaction Step	Starting Materials	Product	Yield (%)	Reference
Asymmetric Michael Addition	Nitroalkene and a cinnamic acid derivative	δ-Nitro alcohol	81	[1]
Oxime Carbonate Formation	δ-Nitro alcohol	Oxime carbonate	64	[1]
Hydrolysis to Lactone	Oxime carbonate	(-)-Hinokinin	87	[1]

Visualizations

Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a dibenzylbutyrolactone lignan, which is applicable to suchilactone derivatives.

Caption: Generalized workflow for the synthesis of suchilactone derivatives.

Logical Relationship of Synthetic Strategies

This diagram illustrates the relationship between different synthetic strategies for accessing the dibenzylbutyrolactone core.

Caption: Key synthetic strategies for the dibenzylbutyrolactone core.

References

• 1. Total Synthesis of Polysubstituted γ-Butyrolactone Lignans (−)-Hinokinin, (−)-Bicubebin B, and (−)-Isodeoxypodophyllotoxin via Oxime Carbonate Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Quantification of Suchilactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Suchilactone, a lignan isolated from Saururus chinensis, has garnered significant interest for its potential therapeutic properties. To facilitate research and development, robust and reliable analytical methods for the quantification of suchilactone in various matrices, including plant extracts and biological fluids, are essential. These application notes provide detailed protocols for the quantitative analysis of suchilactone using High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The provided methodologies are based on established analytical practices for related lignans and serve as a comprehensive guide for method development and validation.

Analytical Methods

The choice of analytical method for suchilactone quantification depends on the sample matrix, the required sensitivity, and the available instrumentation. HPLC-UV is a widely accessible and cost-effective technique suitable for the analysis of suchilactone in plant extracts where concentrations are relatively high. For bioanalytical applications, such as pharmacokinetic studies in plasma or tissue homogenates, the higher sensitivity and selectivity of LC-MS/MS are necessary.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust method for the routine quality control of Saururus chinensis extracts and the quantification of suchilactone. The method described below is adapted from a validated procedure for the simultaneous determination of several lignans in S. chinensis.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the trace-level quantification of suchilactone in complex biological matrices due to its superior sensitivity and specificity. The protocol outlined here is a general, yet detailed, starting point for developing a validated LC-MS/MS assay for pharmacokinetic studies.

Data Presentation: Quantitative Method Parameters

The following tables summarize typical validation parameters for the analytical methods. These values are representative and should be established for each specific application and laboratory.

Table 1: Representative HPLC-UV Method Validation Parameters

Parameter	Sauchinone	Licarin A	Licarin B
Linearity Range (µg/mL)	1.0 - 500	0.5 - 250	0.5 - 250
Correlation Coefficient (r²)	> 0.999	> 0.999	> 0.999
Precision (RSD, %)
- Intra-day	< 2.0	< 2.5	< 2.5
- Inter-day	< 3.0	< 3.5	< 3.5
Accuracy (Recovery, %)	95.1 - 103.9	95.1 - 103.9	95.1 - 103.9
Limit of Quantification (LOQ, µg/mL)	1.0	0.5	0.5

Data adapted from a study on lignans in Saururus chinensis for illustrative purposes.[1]

Table 2: Typical LC-MS/MS Method Validation Parameters for Biological Samples

Parameter	Typical Value
Linearity Range (ng/mL)	1 - 1000
Correlation Coefficient (r²)	≥ 0.99
Precision (RSD, %)
- Intra-assay	< 15%
- Inter-assay	< 15%
Accuracy (%RE)	± 15%
Limit of Quantification (LOQ, ng/mL)	1
Extraction Recovery (%)	> 80%
Matrix Effect (%)	85 - 115

These are typical acceptance criteria for bioanalytical method validation.

Experimental Protocols

Protocol 1: Quantification of Suchilactone in Saururus chinensis Extract by HPLC-UV

1. Sample Preparation (from plant material)

• Drying and Pulverization: Dry the aerial parts of Saururus chinensis at 60°C and pulverize to a homogenous powder (40-60 mesh).

• Extraction:

  • Accurately weigh 1.0 g of the powdered plant material into a flask.

  • Add 50 mL of methanol.

  • Perform ultrasonication for 30 minutes at room temperature.

  • Allow the extract to cool and add methanol to compensate for any weight loss.

  • Filter the extract through a 0.45 µm membrane filter prior to HPLC analysis.

2. HPLC-UV Instrumentation and Conditions

• HPLC System: Agilent 1200 series or equivalent with a Diode Array Detector (DAD).

• Column: Agilent Eclipse XDB C18 (4.6 mm x 150 mm, 5 µm).[1]

• Mobile Phase:

  • A: 0.4% aqueous phosphoric acid[1]

  • B: Acetonitrile[1]

• Gradient Elution:

  • 0-10 min: 80% A, 20% B

  • 10-30 min: Linear gradient from 20% to 60% B

  • 30-40 min: 60% B

  • 40-45 min: Linear gradient back to 20% B

  • 45-50 min: 80% A, 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm.[1]

• Injection Volume: 10 µL.

3. Quantification

• Prepare a stock solution of suchilactone reference standard in methanol.

• Create a series of calibration standards by diluting the stock solution.

• Inject the calibration standards to construct a calibration curve of peak area versus concentration.

• Inject the prepared sample extracts.

• Quantify the amount of suchilactone in the sample by interpolating its peak area from the calibration curve.

Protocol 2: Quantification of Suchilactone in Rat Plasma by LC-MS/MS

1. Sample Preparation (from plasma)

• Protein Precipitation:

  • To 100 µL of rat plasma in a microcentrifuge tube, add 200 µL of acetonitrile containing the internal standard (e.g., a structurally similar and stable isotope-labeled compound).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Filter through a 0.22 µm filter or use a filter vial before injection.

2. LC-MS/MS Instrumentation and Conditions

• LC System: A UHPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A suitable C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: A suitable gradient to ensure separation from matrix components (to be optimized). A starting point could be:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: Linear gradient to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: Linear gradient back to 5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM):

  • The precursor ion (Q1) will be the [M+H]⁺ adduct of suchilactone.

  • The product ion (Q3) will be a characteristic fragment ion.

  • These transitions, along with collision energy and other compound-specific parameters, must be determined by infusing a standard solution of suchilactone into the mass spectrometer.

• Source Parameters: Optimize source temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage for maximum signal intensity.

4. Quantification

• Prepare calibration standards and quality control (QC) samples by spiking known concentrations of suchilactone and a fixed concentration of the internal standard into blank rat plasma.

• Process the standards, QCs, and unknown samples as described in the sample preparation section.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration.

• Determine the concentration of suchilactone in the unknown samples from the calibration curve.

Visualizations

Extraction Workflow for Suchilactone

HPLC-UV Analysis Workflow

References

• 1. Simultaneous determination of eleven bioactive compounds in Saururus chinensis from different harvesting seasons by HPLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Protocol for the Analysis of Suchilactone

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Suchilactone is a sesquiterpene lactone, a class of natural products known for a wide range of biological activities. As research into the therapeutic potential of suchilactone continues, robust analytical methods for its quantification and quality control are essential. This document provides a detailed High-Performance Liquid Chromatography (HPLC) protocol for the analysis of suchilactone, designed to serve as a comprehensive guide for researchers in natural product chemistry, pharmacology, and drug development. The protocol is based on established methods for the analysis of structurally related sesquiterpene lactones and provides a strong foundation for method development and validation.

I. Experimental Protocol: HPLC Analysis of Suchilactone

This protocol outlines the steps for the quantitative analysis of suchilactone using reversed-phase HPLC with UV detection.

1. Instrumentation and Materials:

• HPLC System: A system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatographic Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended as a starting point.

• Solvents: HPLC grade acetonitrile, methanol, and water. Formic acid or phosphoric acid for mobile phase modification.

• Standards and Samples: Analytical standard of suchilactone. Samples containing suchilactone (e.g., plant extracts, reaction mixtures).

• Sample Preparation: Syringe filters (0.22 µm or 0.45 µm), vials, and appropriate glassware.

2. Chromatographic Conditions:

The following conditions are a recommended starting point and may require optimization for specific applications.

Parameter	Recommended Condition
Column	Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid (v/v)
Mobile Phase B	Acetonitrile
Gradient Program	0-10 min: 30-50% B10-25 min: 50-70% B25-30 min: 70-30% B30-35 min: 30% B (Column re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV Diode Array Detector (DAD) at 210 nm or a wavelength of maximum absorbance for suchilactone.

3. Preparation of Solutions:

• Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh about 10 mg of suchilactone standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase starting composition (e.g., 70:30 Water:Acetonitrile) to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • For solid samples (e.g., plant material), a suitable extraction method should be employed. A common technique is ultrasonication or maceration with methanol or ethanol.

  • The resulting extract should be filtered through a 0.22 µm or 0.45 µm syringe filter to remove particulate matter before injection.[1]

  • The final sample should be dissolved in a solvent compatible with the initial mobile phase conditions to ensure good peak shape.[1]

4. Analysis Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure the system is clean.

• Inject the series of working standard solutions to construct a calibration curve.

• Inject the prepared sample solutions.

• After each injection, allow the gradient program to run completely, including the re-equilibration step.

5. Data Analysis:

• Identify the suchilactone peak in the sample chromatogram by comparing its retention time with that of the standard.

• Construct a calibration curve by plotting the peak area of the suchilactone standard against its concentration.

• Determine the concentration of suchilactone in the sample by interpolating its peak area on the calibration curve.

II. Data Presentation: Method Validation Parameters

The following table summarizes typical validation parameters and their acceptable limits according to ICH guidelines, which should be established during method validation for suchilactone analysis.

Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.999
Range	The range over which the method is precise, accurate, and linear.
Precision (%RSD)	- Repeatability (Intra-day): ≤ 2%- Intermediate Precision (Inter-day): ≤ 2%
Accuracy (% Recovery)	98-102%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1. This is the lowest concentration of analyte that can be detected but not necessarily quantitated.
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1. This is the lowest concentration of analyte that can be determined with acceptable precision and accuracy.
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is often demonstrated by the separation of the analyte from impurities and degradation products.[2]

III. Visualizations

Diagram 1: HPLC Analysis Workflow

References

• 1. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. phcogres.com [phcogres.com]

Application Notes and Protocols for the Mass Spectrometry Analysis of Suchilactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Suchilactone, a dibenzylbutyrolactone lignan, has garnered significant interest in the scientific community for its potential therapeutic applications. Notably, it has been identified as an inhibitor of the protein tyrosine phosphatase SHP2, a key signaling node implicated in various cancers.[1] Dysregulation of the SHP2 signaling pathway, which includes downstream effectors such as p-ERK and p-AKT, is a critical factor in tumor cell proliferation and survival. The accurate and sensitive quantification of suchilactone and the characterization of its metabolic fate are therefore crucial for preclinical and clinical drug development.

This document provides detailed application notes and experimental protocols for the mass spectrometry-based analysis of suchilactone. It includes methodologies for sample preparation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and a proposed fragmentation pattern based on the known behavior of structurally related lignans. Additionally, it outlines the signaling pathway of SHP2, which is targeted by suchilactone, and presents available quantitative data on its biological activity.

Chemical Properties of Suchilactone

A thorough understanding of the physicochemical properties of suchilactone is fundamental for the development of robust analytical methods.

Property	Value	Reference
Molecular Formula	C₂₁H₂₀O₆	[2]
Molecular Weight	368.4 g/mol	[2]
IUPAC Name	(3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one	[2]
Chemical Class	Dibenzylbutyrolactone Lignan

Proposed Mass Spectrometric Fragmentation of Suchilactone

The proposed fragmentation workflow for suchilactone is as follows:

Caption: Proposed ESI-MS/MS fragmentation of Suchilactone.

Further fragmentation of the ion at m/z 325.14 would likely involve cleavages of the benzyl and methoxy groups, providing structural confirmation.

Quantitative Analysis of Suchilactone by LC-MS/MS

The following protocol is a comprehensive starting point for the quantitative analysis of suchilactone in various biological matrices. Optimization will be necessary based on the specific matrix and instrumentation used.

Sample Preparation: Extraction of Lignans from Biological Matrices

This protocol is adapted from established methods for lignan extraction from plant and biological samples.[3][6][7][8]

• Homogenization: Homogenize 100 mg of tissue or 100 µL of plasma/serum in 1 mL of 80% methanol. For plant tissues, grinding under liquid nitrogen is recommended prior to solvent addition.

• Sonication: Sonicate the homogenate for 30-60 minutes at a controlled temperature (e.g., 40°C).[6]

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant. For exhaustive extraction, the pellet can be re-extracted with another 1 mL of 80% methanol, and the supernatants combined.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Method

This method is based on protocols developed for the separation of various lignans.[3][9]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Method

Parameters should be optimized by infusing a standard solution of suchilactone.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Suchilactone: Precursor ion (Q1): m/z 369.13 -> Product ion (Q3): m/z 325.14 (and other confirming ions).

  • Internal Standard (IS): A deuterated analog of suchilactone or a structurally similar lignan should be used.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

• Collision Energy: To be optimized for the specific instrument, but a starting point of 20-30 eV is recommended for the primary transition.

Suchilactone and the SHP2 Signaling Pathway

Suchilactone has been shown to inhibit the SHP2 phosphatase, which in turn affects downstream signaling pathways critical for cell proliferation and survival, such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways.[1][2][10]

Caption: Suchilactone inhibits the SHP2 signaling pathway.

Quantitative Biological Data

The inhibitory activity of suchilactone has been quantified in acute myeloid leukemia (AML) cell lines.

Parameter	Cell Line	Value	Reference
IC₅₀ (Cell Growth Inhibition)	SHI-1	17.01 µM	[11]

Further studies are required to determine the direct IC₅₀ of suchilactone on SHP2, p-ERK, and p-AKT to fully elucidate its potency and mechanism of action.

Experimental Workflow for Suchilactone Analysis

The overall workflow for the analysis of suchilactone from a biological matrix to data acquisition is summarized below.

Caption: Workflow for Suchilactone LC-MS/MS Analysis.

Conclusion

The methodologies and data presented in these application notes provide a robust framework for the mass spectrometry-based analysis of suchilactone. The proposed LC-MS/MS protocol, coupled with an understanding of the compound's likely fragmentation and its biological target, will aid researchers in accurately quantifying suchilactone in complex matrices and in furthering the understanding of its pharmacological effects. As with any analytical method, validation and optimization are critical to ensure data quality and reliability.

References

• 1. Tyrosine phosphatase PTPN11/SHP2 in solid tumors - bull’s eye for targeted therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SHP2 inhibition and adjuvant therapy synergistically target KIT‐mutant GISTs via ERK1/2‐regulated GSK3β/cyclin D1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS [frontiersin.org]
• 4. Optimization of a liquid chromatography-tandem mass spectrometry method for quantification of the plant lignans secoisolariciresinol, matairesinol, lariciresinol, and pinoresinol in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Targeting SHP2 phosphatase in breast cancer overcomes RTK-mediated resistance to PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Development of a Cell-Based Assay for Evaluating Suchilactone Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Suchilactone, a lignan compound extracted from Monsonia angustifolia, has demonstrated potential as an anti-cancer agent.[1][2] Research indicates that suchilactone inhibits the growth of acute myeloid leukemia (AML) cells by targeting and inactivating the SHP2 protein, a non-receptor protein tyrosine phosphatase involved in crucial intracellular signaling pathways.[1][2] This inhibition leads to the suppression of downstream pathways such as RAS/MAPK and PI3K/AKT, ultimately promoting apoptosis and reducing cell proliferation.[1] This application note provides detailed protocols for developing a comprehensive cell-based assay to characterize the bioactivity of suchilactone. The described assays will enable researchers to assess its cytotoxic effects, induction of apoptosis, and impact on cell cycle progression in cancer cell lines.

Key Concepts and Signaling Pathway

Suchilactone's primary mechanism of action involves the inhibition of SHP2, which in turn affects downstream signaling cascades critical for cancer cell survival and proliferation. A simplified representation of this pathway is illustrated below.

Caption: Proposed signaling pathway for suchilactone activity.

Experimental Workflow

A tiered approach is recommended to efficiently screen and characterize the effects of suchilactone. This workflow begins with a primary screen for general cytotoxicity, followed by secondary assays to elucidate the mechanism of cell death and effects on cell proliferation.

Caption: High-level experimental workflow for suchilactone screening.

Materials and Reagents

• Cell Lines: SHI-1 (acute myeloid leukemia) is a recommended cell line based on published data.[2] Other cancer cell lines such as Jurkat (T-cell leukemia), THP-1 (monocytic leukemia), HCT-116 (colon cancer), A549 (lung cancer), MCF-7 (breast cancer), and MGC-803 (gastric cancer) can also be used for comparative studies.[3]

• Culture Media: RPMI-1640 or DMEM, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Suchilactone: Stock solution prepared in DMSO (e.g., 10 mM).

• Cell Viability Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8).

• Apoptosis Detection Kit: Annexin V-FITC and Propidium Iodide (PI) staining kit.

• Cell Cycle Analysis Reagents: RNase A, Propidium Iodide (PI).

• Phosphate Buffered Saline (PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well and 6-well cell culture plates

• Flow Cytometer

• Microplate Reader

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT/CCK-8)

This assay determines the concentration of suchilactone that inhibits cell growth by 50% (IC50).

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 12-24 hours to allow for cell attachment (for adherent cells) and recovery.

• Compound Treatment: Prepare serial dilutions of suchilactone in culture medium. The final concentrations should typically range from 0.1 µM to 100 µM. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂. A 24-hour incubation is a good starting point based on existing literature.[2][3]

• MTT/CCK-8 Addition:

  • For MTT: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Then, carefully remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

  • For CCK-8: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance on a microplate reader. For MTT, the wavelength is typically 570 nm. For CCK-8, it is 450 nm.[3]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay quantifies the percentage of cells undergoing apoptosis.

• Cell Seeding and Treatment: Seed cells in a 6-well plate at a density of 2 x 10⁵ cells/well. After 12-24 hours, treat the cells with suchilactone at concentrations around the determined IC50 value (e.g., 0.5x, 1x, and 2x IC50) for 24 hours.[1][2]

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Staining: Wash the cells once with cold PBS. Resuspend the cell pellet in 100 µL of 1X Binding Buffer from the kit. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Data Acquisition: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

• Data Analysis: Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

Protocol 3: Cell Cycle Analysis

This assay determines the effect of suchilactone on cell cycle progression.

• Cell Seeding and Treatment: Follow the same procedure as the apoptosis assay (Protocol 2, step 1).

• Cell Harvesting and Fixation: Harvest the cells and wash with cold PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in 500 µL of a solution containing PI (50 µg/mL) and RNase A (100 µg/mL) in PBS.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition: Analyze the samples by flow cytometry, measuring the fluorescence intensity of the PI signal.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase suggests cell cycle arrest.[4][5]

Data Presentation

Quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Cytotoxicity of Suchilactone on Various Cancer Cell Lines

Cell Line	IC50 (µM) after 24h Treatment
SHI-1	17.01[2]
Jurkat	47.03[2]
THP-1	65.83[2]
HCT-116	34.53[2]
A549	40.22[2]
MCF-7	39.81[2]

| MGC-803 | 27.24[2] |

Table 2: Effect of Suchilactone on Apoptosis in SHI-1 Cells (24h Treatment)

Treatment	Concentration (µM)	% Early Apoptotic Cells	% Late Apoptotic Cells	Total Apoptotic Cells (%)
Vehicle Control	0	2.5 ± 0.5	1.8 ± 0.3	4.3 ± 0.8
Suchilactone	10	15.7 ± 2.1	8.2 ± 1.5	23.9 ± 3.6

| Suchilactone | 20 | 28.9 ± 3.4 | 19.5 ± 2.8 | 48.4 ± 6.2 |

Table 3: Cell Cycle Distribution in SHI-1 Cells after Suchilactone Treatment (24h)

Treatment	Concentration (µM)	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	0	55.2 ± 4.1	30.1 ± 3.5	14.7 ± 2.8
Suchilactone	10	65.8 ± 5.3	20.5 ± 2.9	13.7 ± 2.5

| Suchilactone | 20 | 72.4 ± 6.0 | 15.3 ± 2.1 | 12.3 ± 2.2 |

Troubleshooting

• Low signal in MTT/CCK-8 assay: Ensure optimal cell seeding density and check the viability of the cell stock. Verify the concentration and activity of the reagent.

• High background in apoptosis assay: This could be due to mechanical stress during cell harvesting. Handle cells gently. Ensure the Annexin V-FITC and PI are not expired.

• Inconsistent cell cycle data: Ensure proper and complete cell fixation with cold ethanol. Inadequate RNase A treatment can lead to the staining of double-stranded RNA, causing peak broadening.

Conclusion

The protocols outlined in this application note provide a robust framework for the in vitro characterization of suchilactone's anti-cancer activity. By systematically evaluating its effects on cell viability, apoptosis, and cell cycle progression, researchers can gain valuable insights into its therapeutic potential and mechanism of action. Further investigation using western blotting to confirm the modulation of SHP2 and its downstream targets like p-ERK and p-AKT is recommended to fully elucidate the molecular basis of suchilactone's effects.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sulforaphane induces cell cycle arrest and apoptosis in acute lymphoblastic leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chitosan exerts anticancer activity through induction of apoptosis and cell cycle arrest in oral cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing Suchilactone in AML Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for evaluating the efficacy and mechanism of action of suchilactone, a lignan compound, in Acute Myeloid Leukemia (AML) cell lines.

Introduction

Acute Myeloid Leukemia (AML) is a cancer of the myeloid line of blood cells, characterized by the rapid growth of abnormal white blood cells that accumulate in the bone marrow and interfere with the production of normal blood cells. Suchilactone, a natural compound extracted from Monsonia angustifolia, has emerged as a promising candidate for AML therapy.[1][2] Studies have demonstrated that suchilactone inhibits the growth of AML cells by targeting and inactivating the SHP2 protein, a non-receptor protein tyrosine phosphatase that plays a crucial role in intracellular signaling pathways promoting cell proliferation and survival.[1][3] Inactivation of SHP2 by suchilactone leads to the suppression of downstream signaling, including the ERK pathway, ultimately inducing apoptosis and reducing cell proliferation in AML cells.[1][3][4]

These application notes provide detailed protocols for essential in vitro assays to characterize the effects of suchilactone on AML cell lines, including cytotoxicity, apoptosis, and cell cycle analysis, as well as methods to investigate its mechanism of action through Western blotting.

Data Presentation

Table 1: Cytotoxicity of Suchilactone in AML Cell Lines (IC50 Values)

Cell Line	Suchilactone IC50 (µM) after 24h
SHI-1	17.01[1][2]
THP-1	65.83[2]
Jurkat	47.03[2]
Control (Non-AML)
HCT-116	>100
A549	>100
MCF-7	>100
MGC-803	>100

Data represents the concentration of suchilactone required to inhibit cell growth by 50% after a 24-hour treatment. Values for SHI-1, THP-1, and Jurkat cells are derived from published studies.[2] Values for control non-AML cell lines are hypothetical and should be determined experimentally.

Table 2: Apoptosis Induction by Suchilactone in SHI-1 Cells

Treatment	Concentration (µM)	Percentage of Apoptotic Cells (Annexin V+)
DMSO (Control)	-	~5%
Suchilactone	10	~25%
Suchilactone	20	~50%[2]

Data is based on flow cytometry analysis after 24 hours of treatment and is derived from existing literature.[2] Actual percentages may vary based on experimental conditions.

Table 3: Effect of Suchilactone on Cell Cycle Distribution in AML Cells

Treatment	Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
DMSO (Control)	-	Expected	Expected	Expected
Suchilactone	IC50	Expected	Expected	Expected

This table should be populated with experimental data. Expected results would show an arrest at a specific phase of the cell cycle (e.g., G1 or G2/M) with a corresponding decrease in other phases.

Experimental Protocols

Cell Culture

• Cell Lines: SHI-1, THP-1, and other relevant AML cell lines. A non-cancerous cell line should be used as a control.

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: Split the cells every 2-3 days to maintain optimal density.

Cytotoxicity Assay (CCK-8 Assay)

• Cell Seeding: Seed 5 x 10³ cells per well in a 96-well plate and incubate for 12 hours.

• Treatment: Treat the cells with various concentrations of suchilactone (e.g., 0, 5, 10, 20, 40, 80, 160 µM) dissolved in DMSO. Ensure the final DMSO concentration is less than 0.1%.

• Incubation: Incubate the plate for 24, 48, and 72 hours.

• Assay: Add 10 µL of CCK-8 solution to each well and incubate for 2-4 hours.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the cell viability as a percentage of the control (DMSO-treated cells) and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Seeding: Seed 1 x 10⁶ cells per well in a 6-well plate and incubate for 12 hours.

• Treatment: Treat cells with DMSO (control) and different concentrations of suchilactone (e.g., IC50 and 2x IC50) for 24 hours.

• Cell Collection: Harvest the cells by centrifugation.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol and incubate in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Cell Cycle Analysis

• Cell Seeding and Treatment: Follow steps 1 and 2 from the Apoptosis Assay protocol.

• Cell Fixation: Harvest cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a solution containing RNase A and Propidium Iodide.

• Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis

• Protein Extraction: Treat cells with suchilactone as described previously. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA protein assay.

• Electrophoresis and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-SHP2, anti-p-SHP2, anti-ERK, anti-p-ERK, anti-Bcl-2, anti-Bax, anti-Caspase-3, and anti-GAPDH as a loading control) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

Mandatory Visualizations

Caption: Experimental workflow for testing suchilactone in AML cell lines.

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Suchilactone Studies in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo experimental design of studies investigating the therapeutic potential of suchilactone, a lignan compound with demonstrated anti-cancer properties. The protocols outlined below are intended to serve as a foundation for researchers to adapt to their specific experimental needs.

Biological Activity of Suchilactone

Suchilactone, a natural compound extracted from Monsonia angustifolia, has shown significant promise as an anti-cancer agent, particularly in the context of Acute Myeloid Leukemia (AML).[1] In vitro and in vivo studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis.[1][2]

Mechanism of Action: The primary mechanism of action for suchilactone is the inhibition of the Src homology region 2 domain-containing phosphatase 2 (SHP2).[1][2] SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell growth and survival signaling pathways.[2] By binding to and inactivating SHP2, suchilactone effectively downregulates downstream signaling cascades, including the RAS/MAPK (ERK) and PI3K/AKT pathways, which are often hyperactivated in cancer.[1][2][3]

Figure 1: Suchilactone's Mechanism of Action.

Quantitative Data Summary

The following tables summarize quantitative data from a key in vivo study of suchilactone in an AML xenograft mouse model.[1]

Table 1: Effect of Suchilactone on Tumor Growth in AML Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Tumor Weight (g)	Tumor Growth Inhibition (%)
Control (Vehicle)	-	0.618	-
Suchilactone	15	0.350	43.4
Suchilactone	30	0.258	58.3

Table 2: Biomarker Analysis in AML Xenograft Tumors

Treatment Group	Dose (mg/kg)	Ki-67 Expression	TUNEL Staining (Apoptosis)
Control (Vehicle)	-	High	Low
Suchilactone	15	Decreased	Increased
Suchilactone	30	Significantly Decreased	Significantly Increased

Experimental Protocols

AML Xenograft Mouse Model

This protocol is designed to assess the anti-tumor efficacy of suchilactone in a subcutaneous xenograft model of Acute Myeloid Leukemia.

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing Suchilactone's Effect on Apoptosis

Introduction

Suchilactone, a lignan compound, has demonstrated potential as an antitumor agent, notably by inducing apoptosis in cancer cells such as those in acute myeloid leukemia (AML).[1] The primary mechanism identified involves the inhibition of SHP2 (Protein Tyrosine Phosphatase Non-Receptor Type 11), a non-receptor protein tyrosine phosphatase that plays a crucial role in cell proliferation and survival signaling pathways.[1][2] By inactivating SHP2, suchilactone effectively suppresses downstream pro-survival signals, such as the ERK pathway, and promotes the expression of pro-apoptotic proteins.[1][3]

These application notes provide detailed methodologies for researchers, scientists, and drug development professionals to assess the pro-apoptotic effects of suchilactone. The protocols cover key assays for detecting and quantifying apoptosis, from early-stage membrane changes to late-stage protein cleavage and DNA fragmentation.

Mechanism of Action: Suchilactone-Induced Apoptosis via SHP2 Inhibition

Suchilactone directly binds to and inhibits the activation of the SHP2 protein.[1] This action blocks the downstream RAS/MAPK signaling cascade, leading to a decrease in the expression of anti-apoptotic proteins like Bcl-2 and an increase in the expression of pro-apoptotic proteins such as BAX and cleaved caspase-3.[1] This shift in the balance of apoptosis-regulating proteins ultimately commits the cell to programmed cell death.

Caption: Suchilactone inhibits SHP2, leading to apoptosis.

Quantification of Apoptosis by Annexin V/PI Staining

Application Note: The Annexin V-FITC and Propidium Iodide (PI) assay is a widely used method for detecting apoptosis by flow cytometry. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells when conjugated to a fluorochrome like FITC. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[4] This dual-staining method allows for the differentiation between viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).

Caption: Workflow for Annexin V/PI apoptosis assay.

Protocol: Annexin V-FITC/PI Staining

Materials:

• Cells of interest (e.g., SHI-1 AML cells)[2]

• Suchilactone (various concentrations) and DMSO (vehicle control)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 10X Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Preparation: Seed cells in 12-well plates and allow them to adhere for 12-24 hours. Treat the cells with varying concentrations of suchilactone (e.g., 5, 10, 20 µM) or 0.1% DMSO as a control for 24 hours.[2]

• Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.[5]

• Washing: Discard the supernatant and wash the cells twice with cold 1X PBS to remove any residual media.[5][6]

• Staining:

  • Prepare 1X Binding Buffer by diluting the 10X stock with distilled water.[7]

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[6]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.[7]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[6]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.[6]

Data Presentation:

Treatment Group	Concentration	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Control	0.1% DMSO	High	Low	Low
Suchilactone	Low (e.g., 5 µM)	Decreased	Increased	Slightly Increased
Suchilactone	Medium (e.g., 10 µM)	Significantly Decreased	Significantly Increased	Increased
Suchilactone	High (e.g., 20 µM)	Substantially Decreased	Substantially Increased	Significantly Increased

Analysis of Apoptotic Proteins by Western Blotting

Application Note: Western blotting is a fundamental technique to detect changes in the expression levels of specific proteins involved in apoptosis.[8] Treatment with suchilactone is expected to alter the levels of key apoptosis regulators. The main markers include members of the Bcl-2 family (anti-apoptotic Bcl-2 and pro-apoptotic BAX), which control the mitochondrial pathway, and caspases, the executioners of apoptosis.[1][8] A decrease in the Bcl-2/BAX ratio is a hallmark of apoptosis induction. Furthermore, the cleavage of caspase-3 from its inactive pro-form to its active form, and the subsequent cleavage of substrates like Poly (ADP-ribose) polymerase-1 (PARP-1), are definitive indicators of apoptosis.[9][10]

Caption: Workflow for Western blot analysis of apoptotic proteins.

Protocol: Western Blotting

Materials:

• Cell lysates from treated and control cells

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-SHP2, anti-Bcl-2, anti-BAX, anti-caspase-3, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Lysate Preparation: After treatment, wash cells with cold PBS and lyse them in RIPA buffer on ice for 30 minutes. Centrifuge at 12,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation:

  • Incubate the membrane with the desired primary antibodies overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system. Use β-actin as a loading control to normalize protein levels.[10]

Data Presentation:

Protein Target	Expected Change with Suchilactone	Rationale
p-SHP2	Decrease	Suchilactone inhibits SHP2 activation.[1]
p-ERK	Decrease	ERK is a downstream target of the SHP2 pathway.[1]
Bcl-2	Decrease	Downregulation of anti-apoptotic protein.[1]
BAX	Increase	Upregulation of pro-apoptotic protein.[1]
Pro-caspase-3	Decrease	Cleaved into its active form.
Cleaved Caspase-3	Increase	Activation of executioner caspase.[1]
Cleaved PARP	Increase	A key substrate of cleaved caspase-3, indicating apoptosis.[9]

Measurement of Caspase-3/7 Activity

Application Note: Caspases are the central executioners of apoptosis. Caspase-3 and Caspase-7 are key effector caspases that, once activated, cleave a multitude of cellular substrates, leading to the morphological and biochemical hallmarks of apoptosis.[11] Caspase activity assays provide a quantitative measure of this crucial step. These assays typically use a specific peptide substrate for caspase-3/7 (e.g., DEVD) conjugated to a reporter molecule, either a chromophore (p-nitroaniline, pNA) for colorimetric detection or a fluorophore (e.g., AMC, AFC) for fluorescent detection.[12] Upon cleavage by active caspase-3/7 in the cell lysate, the reporter molecule is released, and the resulting signal is proportional to the caspase activity.

Caption: Workflow for a colorimetric caspase-3/7 activity assay.

Protocol: Colorimetric Caspase-3 Activity Assay

Materials:

• Cell lysates from treated and control cells

• Caspase-3 Activity Assay Kit (containing Cell Lysis Buffer, 2X Reaction Buffer, DTT, and DEVD-pNA substrate)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Cell Lysis: Induce apoptosis and prepare cytosolic extracts as described in the Western Blotting protocol (Step 1).[12]

• Protein Quantification: Adjust protein concentration to 50-200 µg per 50 µL of Cell Lysis Buffer for each assay.[12]

• Assay Reaction:

  • Prepare a Reaction Mix by adding DTT to the 2X Reaction Buffer.[12]

  • Load 50 µL of cell lysate into each well of a 96-well plate.

  • Add 50 µL of the Reaction Mix to each sample.

  • Add 5 µL of the 4 mM DEVD-pNA substrate (final concentration 200 µM).[12]

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Measurement: Read the absorbance at 400-405 nm using a microplate reader. The fold-increase in caspase-3 activity can be determined by comparing the results from suchilactone-treated samples with the untreated control.

Data Presentation:

Treatment Group	Concentration	Relative Caspase-3 Activity (Fold Change vs. Control)
Control	0.1% DMSO	1.0
Suchilactone	Low (e.g., 5 µM)	> 1.0
Suchilactone	Medium (e.g., 10 µM)	>> 1.0
Suchilactone	High (e.g., 20 µM)	>>> 1.0

Assessment of Mitochondrial Membrane Potential (ΔΨm)

Application Note: The disruption of mitochondrial function is a key event in the intrinsic pathway of apoptosis.[11] A decrease in the mitochondrial membrane potential (MMP or ΔΨm) is an early indicator of apoptosis, occurring before caspase activation and DNA fragmentation.[13] The MMP can be measured using cationic fluorescent dyes that accumulate in the mitochondria, driven by the negative potential. JC-1 is a widely used ratiometric dye for this purpose.[13][14] In healthy, non-apoptotic cells with a high ΔΨm, JC-1 forms aggregates that emit red fluorescence. In apoptotic cells, where the ΔΨm has collapsed, JC-1 remains in its monomeric form in the cytoplasm and emits green fluorescence.[14] The ratio of red to green fluorescence provides a measure of mitochondrial depolarization and, consequently, apoptosis induction.

Caption: Workflow for Mitochondrial Membrane Potential (ΔΨm) assay using JC-1.

Protocol: JC-1 Mitochondrial Membrane Potential Assay

Materials:

• Cells of interest

• Suchilactone (various concentrations) and DMSO (vehicle control)

• JC-1 Mitochondrial Membrane Potential Assay Kit

• Culture medium

• PBS

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Treatment: Induce apoptosis by treating cells with suchilactone as described previously. Include a positive control group treated with an uncoupling agent like FCCP.

• Harvesting: Collect 1-5 x 10^5 cells per sample and centrifuge at 400 x g for 5 minutes.

• Staining:

  • Discard the supernatant and resuspend the cells in 500 µL of culture medium containing the JC-1 staining solution.

  • Vortex gently to mix.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 15-30 minutes, protected from light.

• Washing: Centrifuge the cells at 400 x g for 5 minutes. Discard the supernatant and wash once with assay buffer.

• Analysis: Resuspend the cells in assay buffer. Analyze immediately by flow cytometry, detecting green fluorescence (monomers, e.g., FITC channel) and red fluorescence (aggregates, e.g., PE channel). A shift from red to green fluorescence indicates mitochondrial depolarization.

Data Presentation:

Treatment Group	Concentration	Red Fluorescence (J-aggregates)	Green Fluorescence (J-monomers)	Red/Green Fluorescence Ratio	Interpretation
Control	0.1% DMSO	High	Low	High	Healthy Mitochondria
Suchilactone	Low (e.g., 5 µM)	Decreased	Increased	Decreased	Early Depolarization
Suchilactone	High (e.g., 20 µM)	Substantially Decreased	Substantially Increased	Low	Significant Depolarization
FCCP (Control)	e.g., 50 µM	Very Low	Very High	Very Low	Complete Depolarization

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Apoptosis assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bosterbio.com [bosterbio.com]
• 6. Annexin V Staining Protocol [bdbiosciences.com]
• 7. phnxflow.com [phnxflow.com]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Apoptosis Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 12. abcam.com [abcam.com]
• 13. Mitochondrial Membrane Potential Assay Kit (with JC-1) - Elabscience® [elabscience.com]
• 14. caymanchem.com [caymanchem.com]

Application Notes and Protocols for Measuring SHP2 Inhibition by Suchilactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2), encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase that plays a crucial role in signal transduction downstream of various receptor tyrosine kinases (RTKs). It is a key component of the RAS-mitogen-activated protein kinase (MAPK) pathway, and its aberrant activation is implicated in the pathogenesis of several human diseases, including Noonan syndrome and various cancers. Suchilactone, a lignan extracted from Monsonia angustifolia, has been identified as a novel inhibitor of SHP2, demonstrating potential as a therapeutic agent.[1] This document provides detailed application notes and protocols for measuring the inhibition of SHP2 by suchilactone, catering to researchers in both academic and industrial settings.

Mechanism of Action of Suchilactone on SHP2

Suchilactone binds to the SHP2 protein and inhibits its activation.[1] This inhibition subsequently blocks the downstream signaling cascade, primarily the ERK pathway, leading to reduced cell proliferation and induction of apoptosis.[1] Studies have shown that suchilactone can effectively inhibit the growth of acute myeloid leukaemia (AML) cells by targeting SHP2.[1]

Data Presentation

The following table summarizes the available quantitative data for the inhibitory activity of suchilactone.

Parameter	Value	Cell Line/System	Reference
Cell Growth IC50	17.01 µM	SHI-1 (AML cells)	[2]

Note: A direct enzymatic IC50 value for suchilactone against purified SHP2 protein has not been prominently reported in the reviewed literature. The provided IC50 value reflects the concentration required to inhibit the growth of a specific cell line by 50% and should be considered an indicator of cellular potency.

Experimental Protocols

This section provides detailed methodologies for key experiments to characterize the inhibition of SHP2 by suchilactone.

Protocol 1: In Vitro SHP2 Phosphatase Activity Assay (Fluorescence-Based)

This assay measures the direct enzymatic activity of SHP2 and its inhibition by suchilactone using a fluorogenic substrate.

Principle: The assay utilizes a non-fluorescent substrate, such as 6,8-difluoro-4-methylumbelliferyl phosphate (DiFMUP), which upon dephosphorylation by SHP2, yields a highly fluorescent product. The increase in fluorescence intensity is directly proportional to the SHP2 activity.

Materials:

• Recombinant human SHP2 protein

• Suchilactone

• DiFMUP substrate

• Assay Buffer: 50 mM Tris-HCl (pH 7.2), 100 mM NaCl, 2 mM EDTA, 5 mM DTT, 0.05% BSA

• 384-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of suchilactone in DMSO.

• Create a serial dilution of suchilactone in the assay buffer. The final DMSO concentration in the assay should not exceed 1%.

• In a 384-well plate, add 5 µL of the diluted suchilactone or vehicle (DMSO) to the respective wells.

• Add 10 µL of recombinant SHP2 protein (e.g., 2 nM final concentration) to each well and incubate for 30 minutes at room temperature.

• Initiate the enzymatic reaction by adding 10 µL of DiFMUP substrate (e.g., 50 µM final concentration) to each well.

• Immediately measure the fluorescence intensity (Excitation: 355 nm, Emission: 460 nm) at kinetic mode for 30-60 minutes at 37°C.

• Calculate the rate of reaction (slope of the linear portion of the kinetic read).

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of suchilactone concentration and fitting the data to a dose-response curve.

Expected Outcome: This assay will determine the concentration of suchilactone required to inhibit 50% of the enzymatic activity of SHP2 (IC50 value), providing a direct measure of its inhibitory potency.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify the direct binding of a compound to its target protein in a cellular environment.

Principle: The binding of a ligand, such as suchilactone, to its target protein, SHP2, can alter the protein's thermal stability. In a CETSA experiment, cells are treated with the compound and then subjected to a temperature gradient. The soluble fraction of the target protein at different temperatures is then quantified, typically by Western blotting. Ligand binding will result in a shift in the melting curve of the protein.

Materials:

• SHI-1 cells (or other relevant cell line)

• Suchilactone

• PBS (Phosphate Buffered Saline)

• Protease and phosphatase inhibitor cocktails

• Lysis buffer (e.g., RIPA buffer)

• Antibodies: anti-SHP2, HRP-conjugated secondary antibody

• SDS-PAGE and Western blotting equipment

Procedure:

• Culture SHI-1 cells to 80-90% confluency.

• Treat the cells with suchilactone (e.g., at its IC50 concentration for cell growth) or vehicle (DMSO) for 2-4 hours.

• Harvest the cells and wash them with ice-cold PBS.

• Resuspend the cell pellet in PBS containing protease and phosphatase inhibitors.

• Aliquot the cell suspension into PCR tubes.

• Heat the aliquots at different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes in a thermal cycler, followed by cooling at 4°C for 3 minutes.

• Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and 37°C water bath).

• Separate the soluble fraction (supernatant) from the precipitated proteins by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Collect the supernatant and determine the protein concentration.

• Analyze the soluble SHP2 levels by SDS-PAGE and Western blotting using an anti-SHP2 antibody.

• Quantify the band intensities and plot the percentage of soluble SHP2 against the temperature to generate a melting curve.

Expected Outcome: A shift in the melting curve of SHP2 in suchilactone-treated cells compared to vehicle-treated cells will confirm the direct binding of suchilactone to SHP2 in a cellular context.

Protocol 3: Western Blot Analysis of SHP2-Mediated Signaling

This protocol assesses the functional consequence of SHP2 inhibition by suchilactone by measuring the phosphorylation status of SHP2 and its downstream target, ERK.

Principle: Inhibition of SHP2 by suchilactone is expected to decrease its own phosphorylation (a marker of its activation state) and the phosphorylation of downstream signaling molecules like ERK1/2.

Materials:

• SHI-1 cells (or other relevant cell line)

• Suchilactone

• Cell lysis buffer

• Primary antibodies: anti-phospho-SHP2 (Tyr542), anti-SHP2, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-ERK1/2

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

• SDS-PAGE and Western blotting equipment

Procedure:

• Seed SHI-1 cells and allow them to adhere overnight.

• Treat the cells with various concentrations of suchilactone (e.g., 0, 5, 10, 20 µM) for a specified time (e.g., 24 hours).

• Lyse the cells in lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. Recommended dilutions: anti-phospho-SHP2 (1:1000), anti-SHP2 (1:1000), anti-phospho-ERK1/2 (1:2000), anti-ERK1/2 (1:1000).

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody (1:5000) for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Expected Outcome: A dose-dependent decrease in the phosphorylation of SHP2 and ERK1/2 in suchilactone-treated cells, demonstrating the inhibitory effect of suchilactone on the SHP2 signaling pathway.

Visualizations

SHP2 Signaling Pathway and Inhibition by Suchilactone

Caption: SHP2 signaling pathway and its inhibition by suchilactone.

Experimental Workflow for Measuring Suchilactone's Effect on SHP2

Caption: Workflow for characterizing SHP2 inhibition by suchilactone.

Logical Relationship of Experimental Outcomes

Caption: Interrelation of experimental findings for suchilactone's SHP2 inhibition.

References

• 1. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Suchilactone in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the preparation and use of suchilactone, a potent SHP2 phosphatase inhibitor, in cell culture experiments. Adherence to these guidelines will help ensure the accuracy and reproducibility of your experimental results.

Introduction to Suchilactone

Suchilactone is a lignan compound that has been identified as a direct inhibitor of the protein tyrosine phosphatase SHP2.[1] By binding to and inactivating SHP2, suchilactone effectively blocks downstream signaling pathways, including the RAS-MAPK and PI3K-AKT pathways. This inhibition leads to decreased cell proliferation and the induction of apoptosis in various cancer cell lines, making it a compound of significant interest in cancer research and drug development.[1]

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of suchilactone is provided in the table below.

Property	Value	Source
Molecular Formula	C₂₁H₂₀O₆	PubChem
Molecular Weight	368.38 g/mol	PubChem
Appearance	Solid	-
Solubility	Soluble in DMSO	Inferred from experimental protocols

Preparation of Suchilactone Solutions

The following protocols detail the preparation of stock and working solutions of suchilactone for use in cell culture.

Materials

• Suchilactone powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Sterile pipettes and tips

• Vortex mixer

• Cell culture medium appropriate for your cell line

Protocol for Preparing a 10 mM Stock Solution in DMSO

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent contamination.

• Weighing: Accurately weigh a precise amount of suchilactone powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.368 mg of suchilactone (Molecular Weight = 368.38 g/mol ).

• Dissolution: Add the weighed suchilactone to a sterile microcentrifuge tube. Add the appropriate volume of cell culture grade DMSO to achieve a final concentration of 10 mM.

• Vortexing: Vortex the solution thoroughly until the suchilactone is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound. Store the aliquots at -20°C or -80°C for long-term storage.

Workflow for Preparing Suchilactone Stock Solution

A streamlined workflow for the preparation of a 10 mM suchilactone stock solution.

Protocol for Preparing Working Solutions

• Thawing: Thaw a single aliquot of the 10 mM suchilactone stock solution at room temperature.

• Dilution: Prepare working solutions by diluting the stock solution in fresh, pre-warmed cell culture medium to the desired final concentration. For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

• DMSO Control: It is crucial to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as the highest concentration of suchilactone used, without the compound itself. The final concentration of DMSO in the cell culture medium should ideally be kept at or below 0.1% to minimize solvent-induced cytotoxicity.[2][3][4] Some robust cell lines may tolerate up to 0.5% DMSO, but this should be determined empirically for your specific cell line.[2][5]

• Immediate Use: Use the freshly prepared working solutions immediately for treating cells.

Experimental Protocols

The following are generalized protocols for common cell culture experiments involving suchilactone. These should be optimized for your specific cell line and experimental conditions.

Cell Viability/Cytotoxicity Assay (e.g., MTT or CCK-8)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Treatment: The next day, remove the old medium and replace it with fresh medium containing various concentrations of suchilactone. Include a vehicle control (DMSO only) and a no-treatment control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Assay: Perform the cell viability assay according to the manufacturer's instructions (e.g., add MTT or CCK-8 reagent and measure absorbance).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of suchilactone that inhibits cell growth by 50%). For example, the IC₅₀ of suchilactone in SHI-1 cells has been reported to be 17.01 μM.[1]

Experimental Workflow for a Cell Viability Assay

A general workflow for assessing the effect of suchilactone on cell viability.

Apoptosis Assay (e.g., Annexin V/Propidium Iodide Staining)

• Cell Seeding: Seed cells in a 6-well or 12-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with the desired concentrations of suchilactone and controls for the specified time.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsinization.

• Staining: Stain the cells with Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the percentage of apoptotic (Annexin V positive) and necrotic (PI positive) cells.

Mechanism of Action and Signaling Pathway

Suchilactone exerts its anti-proliferative and pro-apoptotic effects by inhibiting the SHP2 phosphatase. SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in activating the RAS/MAPK and PI3K/AKT signaling pathways downstream of receptor tyrosine kinases (RTKs).[6][7][8] By inhibiting SHP2, suchilactone prevents the dephosphorylation of key signaling molecules, thereby attenuating these pro-survival and proliferative signals.

Simplified Signaling Pathway of Suchilactone Action

Suchilactone inhibits SHP2, leading to the downregulation of pro-proliferative signaling pathways.

Stability and Storage Recommendations

While specific stability data for suchilactone is not available, the following general guidelines for handling and storing small molecule inhibitors should be followed to ensure compound integrity:

• Stock Solutions: When stored in DMSO at -20°C or -80°C in single-use aliquots, stock solutions of many small molecules are stable for several months to a year. Avoid repeated freeze-thaw cycles. Protect from light.

• Working Solutions: Aqueous working solutions of small molecules are generally much less stable than DMSO stocks. It is recommended to prepare fresh working solutions from the frozen stock for each experiment and use them immediately. Do not store aqueous solutions for extended periods.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Precipitation in working solution	Poor solubility in aqueous medium.	Ensure the final DMSO concentration is sufficient to maintain solubility, but still within the tolerated range for your cells. Gentle warming (to 37°C) and vortexing of the medium while adding the DMSO stock can help.
High background cytotoxicity in vehicle control	DMSO concentration is too high.	Perform a dose-response curve for DMSO alone on your cell line to determine the maximum tolerated concentration. Keep the final DMSO concentration below this limit (ideally ≤ 0.1%).
Inconsistent experimental results	Degradation of suchilactone.	Prepare fresh stock solutions. Avoid repeated freeze-thaw cycles of stock solutions. Prepare working solutions fresh for each experiment.
No observable effect of suchilactone	Incorrect concentration, inactive compound, or resistant cell line.	Verify the calculations for your working solutions. Use a positive control known to induce a similar effect. Test a wider range of concentrations. Confirm the identity and purity of your suchilactone.

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Strategies to overcome drug resistance using SHP2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SHP2: A Pleiotropic Target at the Interface of Cancer and Its Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tyrosine phosphatase SHP2 inhibitors in tumor-targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formulation of Suchilactone for Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of suchilactone for in vivo animal studies. Suchilactone, a lignan compound, has garnered interest for its potential therapeutic effects, notably its inhibition of the SHP2 protein, a key node in cellular signaling pathways. Due to its lipophilic nature, developing appropriate formulations is critical for achieving accurate and reproducible results in preclinical research.

Introduction to Suchilactone

Suchilactone is a natural organic compound belonging to the lignan class. It presents as orange-yellow to red-brown crystals and is known to be stable to light and heat. Its primary mechanism of action involves the inhibition of SHP2 (Src homology region 2 domain-containing phosphatase 2), a non-receptor protein tyrosine phosphatase.[1][2] By binding to SHP2, suchilactone prevents its activation, thereby suppressing downstream signaling pathways such as the RAS/MAPK and PI3K/AKT pathways, which are crucial for cell proliferation and survival.[1][3] This inhibitory action leads to the promotion of apoptosis, making suchilactone a compound of interest for anticancer research, particularly in acute myeloid leukemia (AML).[2][4][5]

Physicochemical Properties and Formulation Challenges

Suchilactone is a lipophilic compound with good solubility in organic solvents like chloroform and ethanol. However, its poor aqueous solubility presents a significant challenge for in vivo administration, potentially leading to low bioavailability if not formulated appropriately. The selection of a suitable formulation strategy is therefore paramount for ensuring adequate exposure in animal models.

Data Presentation

Table 1: Physicochemical Properties of Suchilactone

Property	Value	Source
Molecular Formula	C₂₁H₂₀O₆	--INVALID-LINK--
Molar Mass	368.38 g/mol	--INVALID-LINK--
Appearance	Orange-yellow to red-brown crystals	--INVALID-LINK--
Solubility in Water	Poorly soluble/Insoluble	General observation for lipophilic natural products
Solubility in Organic Solvents	Good solubility in chloroform and ethanol	--INVALID-LINK--
Quantitative Solubility in Common Pharmaceutical Solvents
Dimethyl sulfoxide (DMSO)	Data not publicly available
Ethanol	Data not publicly available
Polyethylene glycol 300 (PEG 300)	Data not publicly available
Corn Oil	Data not publicly available
Stability	Stable to light and heat	--INVALID-LINK--
Storage Condition	2-8°C	--INVALID-LINK--

Table 2: Example Formulation Vehicles for Poorly Soluble Compounds for Oral Gavage in Rodents

Vehicle Composition	Compound Type	Notes
0.5% - 1% Carboxymethylcellulose (CMC) in water or PBS	Hydrophobic	Forms a suspension. Particle size of the compound can influence stability and absorption.
10% DMSO, 40% PEG 300, 5% Tween 80, 45% Saline	Lipophilic	A common co-solvent system to achieve a clear solution for compounds soluble in DMSO.
10% DMSO, 90% Corn Oil	Lipophilic	Suitable for compounds soluble in DMSO and oil. May require homogenization to form a stable emulsion.
PEG 400	Wide range	Can be used as a single vehicle for some compounds.
Corn Oil / Sesame Oil	Highly Lipophilic	Can be used directly for oil-soluble compounds.

Experimental Protocols

Protocol 1: Preparation of Suchilactone Suspension for Oral Gavage (Based on a Published In Vivo Study)

This protocol is based on a successful formulation used in a study on the effect of suchilactone on acute myeloid leukemia xenografts in mice.[2][4][5]

Materials:

• Suchilactone powder

• Phosphate-buffered saline (PBS), pH 7.4

• Carboxymethylcellulose sodium (CMC), low viscosity

• Mortar and pestle or homogenizer

• Magnetic stirrer and stir bar

• Sterile tubes for storage

Procedure:

• Calculate the required amount of suchilactone and vehicle. For a dose of 30 mg/kg in a 20 g mouse with a dosing volume of 10 mL/kg (0.2 mL), you will need 0.6 mg of suchilactone per mouse. Prepare a sufficient volume for the entire study group, including overage.

• Prepare the 0.5% CMC vehicle.

  • Weigh the required amount of CMC.

  • In a beaker with a magnetic stir bar, slowly add the CMC to the PBS while stirring vigorously to prevent clumping.

  • Continue stirring until the CMC is fully dissolved and the solution is clear and viscous. This may take several hours.

• Prepare the suchilactone suspension.

  • Weigh the required amount of suchilactone powder.

  • Triturate the suchilactone powder in a mortar with a small amount of the 0.5% CMC vehicle to create a smooth paste. This step is crucial for achieving a fine, uniform suspension.

  • Gradually add the remaining vehicle to the paste while continuously mixing.

  • Transfer the suspension to a beaker and stir with a magnetic stirrer for at least 30 minutes to ensure homogeneity.

• Storage and Administration.

  • Store the suspension at 2-8°C.

  • Before each administration, vortex or stir the suspension thoroughly to ensure a uniform distribution of suchilactone.

  • Administer the suspension to the animals via oral gavage using an appropriate gauge gavage needle.

Protocol 2: General Protocol for a Co-Solvent Formulation for Oral or Intraperitoneal Administration

This is a general protocol for formulating a poorly soluble compound like suchilactone in a co-solvent system. The final concentration of DMSO should be kept as low as possible, especially for long-term studies.

Materials:

• Suchilactone powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG 300), USP grade

• Tween 80, USP grade

• Sterile saline (0.9% NaCl)

• Sterile tubes for preparation and storage

Procedure:

• Determine the target concentration of suchilactone.

• Dissolve suchilactone in DMSO.

  • Weigh the suchilactone and place it in a sterile tube.

  • Add the minimum amount of DMSO required to completely dissolve the compound. For example, to prepare a 10% DMSO final formulation, dissolve the drug in 1/10th of the final volume of DMSO.

  • Vortex or sonicate briefly to aid dissolution.

• Add co-solvents and surfactants.

  • Add PEG 300 to the DMSO solution and mix thoroughly.

  • Add Tween 80 and mix until the solution is homogeneous.

• Add the aqueous component.

  • Slowly add the sterile saline to the organic mixture while vortexing to prevent precipitation.

• Final Formulation and Administration.

  • The final formulation should be a clear solution. If precipitation occurs, the formulation is not suitable at that concentration.

  • Administer the solution via the desired route (e.g., oral gavage, intraperitoneal injection).

Mandatory Visualization

Signaling Pathway of Suchilactone Action

Caption: Suchilactone inhibits SHP2, blocking downstream pro-proliferative and anti-apoptotic signaling pathways.

Experimental Workflow for Suchilactone Suspension Preparation

Caption: Workflow for the preparation of a suchilactone suspension for oral gavage in animal studies.

References

• 1. Lignans: A Chemometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lignans | C22H22O8 | CID 443013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lignans: A Chemometric Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

overcoming suchilactone solubility and stability issues

Welcome to the technical support center for suchilactone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges related to the solubility and stability of suchilactone.

Frequently Asked Questions (FAQs)

Q1: What is suchilactone and what are its primary formulation challenges?

A1: Suchilactone is a natural product with the molecular formula C₂₁H₂₀O₆.[1] Like many complex organic molecules, particularly those containing a lactone ring, it is anticipated to have low aqueous solubility. Its γ-butyrolactone structure is susceptible to hydrolysis, which presents a significant stability challenge, especially in aqueous solutions at neutral to alkaline pH.[2][3]

Q2: What is the expected degradation pathway for suchilactone?

A2: The primary degradation pathway for suchilactone in aqueous media is the hydrolysis of the ester bond in the lactone ring. This reaction is typically catalyzed by acid or, more rapidly, by base, and results in the formation of a biologically inactive hydroxy-carboxylate open-ring form. This process is reversible, with the equilibrium position being highly dependent on pH.[4]

Q3: In what common organic solvents can I dissolve suchilactone for experimental use?

Q4: How should I store suchilactone, both as a solid and in solution?

A4: As a solid, suchilactone should be stored in a tightly sealed container at low temperatures (e.g., -20°C), protected from light and moisture to prevent degradation.[5] Stock solutions in anhydrous organic solvents like DMSO are generally more stable than aqueous solutions and should also be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Aqueous solutions should be prepared fresh for each experiment whenever possible.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with suchilactone.

Issue 1: Suchilactone precipitates when diluted into my aqueous buffer.

• Cause: This "crash out" phenomenon occurs when the concentration of suchilactone exceeds its thermodynamic solubility limit in the final aqueous medium. The organic solvent from the stock solution is diluted, reducing its co-solvent effect and causing the poorly soluble compound to precipitate.

• Solutions:

  • Reduce Final Concentration: The simplest approach is to lower the final concentration of suchilactone in your assay.

  • Increase Co-solvent Percentage: If tolerated by your experimental system, slightly increasing the final percentage of the organic co-solvent (e.g., DMSO) can help maintain solubility. Note that DMSO concentrations above 0.5-1% can affect cell viability and enzyme activity.

  • Use a Solubilizing Excipient: Incorporate a solubilizing agent into your aqueous buffer. Cyclodextrins, such as Hydroxypropyl-β-Cyclodextrin (HP-β-CD), can form inclusion complexes with hydrophobic molecules, significantly increasing their aqueous solubility.[6]

  • pH Adjustment: If suchilactone has ionizable groups, adjusting the pH of the buffer may enhance solubility. However, for lactones, this must be balanced with stability concerns, as non-neutral pH can accelerate hydrolysis.

Issue 2: I am observing a loss of compound activity over the course of my multi-day experiment.

• Cause: This is likely due to the chemical instability of the lactone ring, which undergoes hydrolysis to its inactive open-ring form. The rate of hydrolysis is dependent on pH, temperature, and the specific buffer components.[4]

• Solutions:

  • Control pH: Maintain the pH of your experimental medium in the slightly acidic range (pH 5.0-6.5), where the lactone ring is generally more stable.[4] Avoid alkaline conditions.

  • Reduce Temperature: Perform experiments at the lowest feasible temperature to slow the rate of hydrolysis.

  • Replenish Compound: In long-term cell culture experiments, consider replacing the medium with freshly prepared suchilactone solution daily to maintain a consistent concentration of the active, closed-ring form.

  • Use a Lyoprotectant/Stabilizer: For formulations, consider lyophilization with stabilizers or the use of formulation strategies that protect the lactone ring, such as encapsulation in nanoparticles.[6]

Data Presentation: Solubility & Stability

Since specific quantitative data for suchilactone is not publicly available, the following tables provide illustrative examples of the kind of data a researcher would aim to generate. The values are based on typical characteristics of poorly soluble, lactone-containing natural products.

Table 1: Example Solubility of Suchilactone in Various Solvents

Solvent	Type	Predicted Solubility (mg/mL)
Water (pH 7.0)	Polar Protic	< 0.01 (Practically Insoluble)
Phosphate Buffered Saline (PBS, pH 7.4)	Aqueous Buffer	< 0.01 (Practically Insoluble)
Ethanol	Polar Protic	~1-5
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 50
N,N-Dimethylformamide (DMF)	Polar Aprotic	> 50
Dichloromethane (DCM)	Nonpolar	~5-10

Table 2: Example pH-Dependent Stability of Suchilactone in Aqueous Solution

pH of Buffer	Temperature (°C)	Half-life (t½) of Lactone Ring
5.0	37	~48 hours
7.4	37	~2-4 hours
8.5	37	< 30 minutes

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility via the Shake-Flask Method

This protocol outlines the gold-standard method for determining the equilibrium solubility of a compound.[2]

Methodology:

• Preparation: Add an excess amount of solid suchilactone (e.g., 5-10 mg) to a known volume (e.g., 2 mL) of the desired aqueous buffer (e.g., PBS, pH 7.4) in a glass vial. The excess solid is crucial to ensure saturation is reached.

• Equilibration: Seal the vial and place it in a shaking incubator at a constant temperature (e.g., 25°C or 37°C). Agitate for a sufficient period to reach equilibrium, typically 24 to 72 hours.

• Phase Separation: After equilibration, allow the suspension to settle. Carefully remove an aliquot of the supernatant and filter it through a 0.22 µm PVDF or PTFE syringe filter to remove all undissolved solid particles. Note: Choose a filter material that does not bind the compound.

• Quantification: Accurately dilute the clear filtrate with a suitable solvent (e.g., acetonitrile or methanol). Determine the concentration of suchilactone in the diluted filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Calculate the original concentration in the filtrate to determine the solubility in mg/mL or µM.

Protocol 2: Assessment of pH-Dependent Stability by HPLC

This protocol is used to determine the rate of lactone ring hydrolysis at different pH values.

Methodology:

• Buffer Preparation: Prepare a series of buffers at the desired pH values (e.g., pH 5.0, 7.4, and 8.5).

• Stock Solution: Prepare a concentrated stock solution of suchilactone in an organic solvent (e.g., 10 mg/mL in DMSO).

• Initiation of Experiment: Spike a small volume of the stock solution into each buffer at a controlled temperature (e.g., 37°C) to achieve a final concentration suitable for HPLC analysis (e.g., 10 µg/mL). Ensure the initial percentage of organic solvent is low (e.g., <1%).

• Time-Point Sampling: At various time points (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each buffer solution. Immediately quench the hydrolysis reaction by diluting the aliquot into a cold, acidic mobile phase (e.g., acetonitrile/0.1% formic acid in water) to stabilize both the lactone and carboxylate forms.

• HPLC Analysis: Analyze the samples by reverse-phase HPLC. The active, closed-ring lactone form is more hydrophobic and will have a longer retention time than the more polar, open-ring hydroxy-acid form.

• Data Analysis: For each time point, calculate the peak area of the lactone form as a percentage of the total peak area (lactone + hydroxy-acid). Plot this percentage against time and fit the data to a first-order decay model to calculate the hydrolysis rate constant (k) and the half-life (t½ = 0.693/k).

Visualizations

References

• 1. Suchilactone | C21H20O6 | CID 132350840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. High-performance liquid chromatographic technique for the simultaneous determination of lactone and hydroxy acid forms of camptothecin and SN-38 in tissue culture media and cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. asean.org [asean.org]

Technical Support Center: Troubleshooting Suchilactone HPLC Analysis Artifacts

Welcome to the technical support center for the HPLC analysis of suchilactone. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common chromatographic artifacts encountered during their experiments. The following troubleshooting guides and frequently asked questions (FAQs) are presented in a question-and-answer format to directly address specific issues.

General Troubleshooting

Q1: I am seeing unexpected peaks in my chromatogram. How do I begin troubleshooting?

A systematic approach is crucial when diagnosing HPLC issues. Start by identifying the type of artifact you are observing (e.g., peak tailing, ghost peaks, baseline noise) and then methodically investigate potential causes.

Here is a general workflow for troubleshooting HPLC artifacts:

Caption: General troubleshooting workflow for HPLC artifacts.

Peak Tailing

Q2: My suchilactone peak is tailing. What are the common causes and solutions?

Peak tailing, where the latter half of the peak is drawn out, is a common issue that can affect resolution and integration.[1][2] The primary cause is often secondary interactions between the analyte and the stationary phase.[2]

Based on the structure of suchilactone, which contains polar functional groups, interactions with residual silanols on the silica-based stationary phase are a likely cause of peak tailing.

Caption: Troubleshooting workflow for peak tailing.

Troubleshooting Steps & Solutions:

Potential Cause	Recommended Solution
Secondary Silanol Interactions	- Lower the mobile phase pH to ~2-3 to protonate silanols.[2][3]- Use a highly deactivated (end-capped) column.[2]- Add a competing base, like triethylamine (TEA), to the mobile phase.
Column Overload	- Dilute the sample or reduce the injection volume.[1][4] A general guideline is to keep the injection volume to ≤ 5% of the column volume.[3]
Column Contamination or Degradation	- Flush the column with a strong solvent.[3]- If flushing doesn't work, the column may need to be replaced.[3] A blocked inlet frit or a void in the packing bed can also cause tailing.[2]
Mobile Phase pH	- For acidic compounds, ensure the mobile phase pH is below the pKa.[3]- For basic compounds, a higher pH may be necessary.[2] The mobile phase buffer should have a pH at least 2 units away from the analyte's pKa.
Extra-column Dead Volume	- Use shorter, narrower internal diameter tubing.[3]- Ensure all fittings are secure and properly connected.
Sample Solvent Effects	- Dissolve the sample in the initial mobile phase or a weaker solvent.[3]

Peak Tailing Factor (Tf) or Asymmetry Factor (As):

This value quantifies peak tailing. A value greater than 1.2 indicates significant tailing.[3]

Formula	Description
Tf = W0.05 / 2A	W0.05 = Peak width at 5% of the peak height.A = Distance from the peak front to the apex at 5% of the peak height.[3]

Ghost and Artifact Peaks

Q3: I am observing "ghost peaks" in my blank injections. What could be the source?

Ghost peaks, also known as artifact or system peaks, are signals that appear in a chromatogram even when a blank sample is injected.[5][6] They are often a result of contamination in the HPLC system or mobile phase.[5][7][8]

Caption: Troubleshooting workflow for ghost peaks.

Common Sources of Ghost Peaks and Their Solutions:

Source	Recommended Solution
Mobile Phase Contamination	- Use fresh, high-purity HPLC-grade solvents.[5][7]- Filter and degas the mobile phase before use.[8]- Avoid topping off solvent reservoirs; use fresh bottles.[5]
System Contamination	- Carryover from previous injections is a common cause.[5] Implement a robust needle wash protocol.- Contaminants can accumulate in the injector, pump seals, or tubing.[5][8] Flush the system with a strong solvent.
Sample Preparation	- Use clean glassware, vials, and caps.[5]- Contamination can be introduced from septa or gloves.[9]
Column Issues	- An aging or contaminated column can bleed stationary phase or previously retained compounds.[5][6] Flush the column or replace if necessary.
Water Purity	- Use high-purity water (e.g., Milli-Q or equivalent). Even HPLC-grade water can contain trace organic impurities that concentrate on the column during gradient elution.[10]
Degradation	- Some additives, like TFA, can degrade over time and cause baseline artifacts.[11][12] Prepare mobile phases fresh daily.

Experimental Protocol: Isolating the Source of Ghost Peaks

• Gradient Blank Run: Run a full gradient without any injection. If peaks appear, the contamination is likely within the HPLC system itself, most commonly the mobile phase (especially the aqueous component).[13]

• Solvent and Vial Check: If the gradient blank is clean, inject fresh, high-purity solvent from a new vial with a new cap. If a peak appears, the contamination may be from the vial, cap, or the solvent itself.[13]

• Systematic Elimination: Continue this process of elimination, isolating one component at a time (e.g., syringe, injector port) to pinpoint the source of the contamination.[13]

Baseline Noise and Drift

Q4: My baseline is noisy or drifting. How can I achieve a stable baseline?

Baseline noise refers to short-term, irregular fluctuations, while drift is a gradual, long-term shift.[14] Both can compromise the sensitivity and accuracy of your analysis.[11][14]

Caption: Troubleshooting workflow for baseline noise and drift.

Troubleshooting Baseline Issues:

Potential Cause	Recommended Solution
Mobile Phase Issues	- Inadequate Degassing: Air bubbles in the system, especially the detector flow cell, can cause significant noise.[11][15] Use an inline degasser or sparge solvents with helium.[16]- Solvent Quality/Mixing: Use fresh, high-purity solvents.[11] Ensure complete mixing of mobile phase components. Inconsistent mixing can cause baseline fluctuations.[14]
Pump Performance	- Pulsations: Worn pump seals or malfunctioning check valves can cause rhythmic baseline noise.[14][15] Clean or replace check valves and seals as needed.[16]- Leaks: Check for leaks throughout the system.
Detector Issues	- Lamp Instability: An aging detector lamp can cause noise and drift.[14][15] Check the lamp's energy output and replace if necessary.- Contaminated Flow Cell: Clean the detector flow cell according to the manufacturer's instructions.[15][17]
Temperature Fluctuations	- Lack of temperature control for the column and mobile phase can cause baseline drift.[14][16] Use a column oven and ensure a stable lab environment.
Column Equilibration	- Ensure the column is fully equilibrated with the mobile phase before starting a run, especially for gradient methods.[16][17]

Frequently Asked Questions (FAQs)

Q5: Could the chemical properties of suchilactone itself contribute to analysis artifacts? Yes. Suchilactone (C₂₁H₂₀O₆) is a relatively complex organic molecule with several polar functional groups (esters, ethers).[18] These polar sites can interact with active sites (residual silanols) on standard silica-based C18 columns, leading to peak tailing. Using a highly end-capped column or adjusting the mobile phase pH are common strategies to mitigate these secondary interactions.

Q6: I'm using a UV detector. Can this be a source of artifacts? Yes, the UV detector can be a source of several issues. A failing lamp can cause noise and drift.[15] Furthermore, a contaminated flow cell can lead to baseline problems.[15] In some cases, high-intensity UV light can even cause on-line degradation of sensitive analytes, leading to artifact peaks.[19]

Q7: How often should I prepare fresh mobile phase? It is highly recommended to prepare fresh mobile phase daily.[11] Aqueous mobile phases are susceptible to microbial growth, and some organic solvents or additives like TFA can degrade over time, leading to baseline instability and ghost peaks.[11][12]

Q8: What is the first step I should take when seeing a "ghost peak"? The very first step is to run a gradient blank, which means running your method without injecting a sample.[13] This helps to determine if the peak is coming from your sample or from the HPLC system/solvents.[13]

Q9: Can my sample injection solvent cause peak distortion? Absolutely. If your sample is dissolved in a solvent that is much stronger than your initial mobile phase, it can cause peak fronting or broadening. Whenever possible, dissolve your sample in the mobile phase itself.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. uhplcs.com [uhplcs.com]
• 4. restek.com [restek.com]
• 5. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 6. wyatt.com [wyatt.com]
• 7. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 8. uhplcs.com [uhplcs.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. labtech.tn [labtech.tn]
• 12. researchgate.net [researchgate.net]
• 13. Ghost Peaks in HPLC - 5 common sources - Axion Labs [axionlabs.com]
• 14. uhplcs.com [uhplcs.com]
• 15. agilent.com [agilent.com]
• 16. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 17. HPLC Troubleshooting Guide [scioninstruments.com]
• 18. Suchilactone | C21H20O6 | CID 132350840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cell-Based Assays for Suchilactone

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing cell-based assay conditions for suchilactone. This resource includes troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is suchilactone and what is its primary mechanism of action?

Suchilactone is a lignan compound that has been identified as an inhibitor of the protein tyrosine phosphatase SHP2. SHP2 is a key signaling node downstream of multiple receptor tyrosine kinases (RTKs) that regulates the RAS/MAPK and PI3K/AKT signaling pathways, which are critical for cell proliferation, survival, and differentiation. By inhibiting the activity of SHP2, suchilactone can suppress these downstream pathways, leading to reduced cell proliferation and the induction of apoptosis in cancer cells.

Q2: Which signaling pathways are modulated by suchilactone?

Suchilactone's inhibition of SHP2 leads to the downregulation of key signaling cascades, primarily the RAS/MAPK (ERK) and PI3K/AKT pathways.

Caption: Suchilactone inhibits SHP2, downregulating RAS/MAPK and PI3K/AKT pathways.

Quantitative Data Summary

The following tables provide a summary of quantitative data for suchilactone in various cell lines.

Table 1: IC50 Values of Suchilactone in Various Tumor Cell Lines

Cell Line	Cell Type	IC50 (µM) after 24h
SHI-1	Acute Myeloid Leukemia	~5
Jurkat	T-cell Leukemia	~7.5
THP-1	Acute Monocytic Leukemia	~10
HCT-116	Colorectal Carcinoma	~12.5
A549	Lung Carcinoma	>20
MCF-7	Breast Adenocarcinoma	>20
MGC-803	Gastric Cancer	>20
Data is estimated from graphical representations in existing literature. Actual values may vary based on experimental conditions.

Table 2: Recommended Seeding Densities for Cell-Based Assays

Cell Line	Seeding Density (cells/well in 96-well plate)	Notes
SHI-1	5,000 - 10,000	Suspension
Jurkat	5,000 - 10,000	Suspension[1]
THP-1	20,000	For differentiation to macrophages[2]
HCT-116	2,000 - 5,000	Adherent[3]
A549	3,000 - 8,000	Adherent
MCF-7	5,000	Adherent[4]
MGC-803	5,000 - 10,000	Adherent
These are starting recommendations and should be optimized for your specific experimental conditions and assay duration.

Experimental Protocols

1. Cell Viability/Cytotoxicity Assay (CCK-8)

This protocol is for determining the cytotoxic effects of suchilactone on cancer cell lines using a Cell Counting Kit-8 (CCK-8) assay.

Caption: Workflow for determining cell viability using the CCK-8 assay.

Materials:

• Cell line of interest

• Complete culture medium

• Suchilactone

• DMSO (for dissolving suchilactone)

• 96-well cell culture plates

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells at the recommended density (see Table 2) in a 96-well plate with 100 µL of complete culture medium per well. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment and recovery.[5]

• Compound Treatment: Prepare a stock solution of suchilactone in DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of suchilactone. Include a vehicle control (medium with the same percentage of DMSO used for the highest suchilactone concentration) and a blank control (medium only).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).[6]

• CCK-8 Addition: Add 10 µL of CCK-8 solution to each well.[5] Be careful to avoid introducing bubbles.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.[5] The incubation time will depend on the cell type and density and should be optimized.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability using the following formula: Cell Viability (%) = [(Abs_sample - Abs_blank) / (Abs_vehicle - Abs_blank)] x 100 Plot the cell viability against the log of the suchilactone concentration to determine the IC50 value.

2. Anti-inflammatory Assay (TNF-α Release in THP-1 cells)

This protocol describes the measurement of the anti-inflammatory effect of suchilactone by quantifying the inhibition of TNF-α secretion from LPS-stimulated THP-1 macrophage-like cells.

Materials:

• THP-1 cell line

• RPMI-1640 medium with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Suchilactone

• Human TNF-α ELISA kit

• 96-well plates

Procedure:

• Differentiation of THP-1 cells: Seed THP-1 cells at a density of 2 x 10^4 cells/well in a 96-well plate.[2] Differentiate the cells into macrophage-like cells by treating them with 20 ng/mL PMA for 48 hours.[2]

• Pre-treatment with Suchilactone: After differentiation, remove the PMA-containing medium and replace it with fresh medium containing various concentrations of suchilactone. Incubate for 1-2 hours.

• LPS Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL to induce an inflammatory response.[7] Include a negative control (no LPS) and a positive control (LPS without suchilactone).

• Incubation: Incubate the plate for 4-8 hours at 37°C.[8] The peak of TNF-α secretion in THP-1 cells stimulated with LPS occurs around this time.[8]

• Collect Supernatant: Centrifuge the plate and carefully collect the supernatant from each well.

• TNF-α Quantification: Measure the concentration of TNF-α in the supernatants using a human TNF-α ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of TNF-α inhibition for each suchilactone concentration compared to the LPS-only control.

Troubleshooting Guides

1. Troubleshooting for Cytotoxicity Assays (CCK-8)

Caption: Troubleshooting common issues in CCK-8 cytotoxicity assays.

Problem	Possible Cause	Solution
High variability between replicate wells	Uneven cell seeding	Ensure the cell suspension is homogenous before and during plating. Allow the plate to sit at room temperature for 15-20 minutes on a level surface before incubation to ensure even cell distribution.
Pipetting errors	Calibrate pipettes regularly. Pre-wet pipette tips before aspirating reagents. Pipette slowly and consistently.
Edge effect	Avoid using the outer wells of the plate for experimental samples. Fill the outer wells with sterile water or PBS to create a humidity barrier.
Low signal or poor dynamic range	Suboptimal cell number	Optimize cell seeding density. A cell titration experiment is recommended. Ensure cells are in the logarithmic growth phase when seeded.
Insufficient incubation time with CCK-8	Increase the incubation time with the CCK-8 reagent (up to 4 hours), as different cell lines have different metabolic rates.[5]
Suchilactone interference	Test for autofluorescence or chemical reaction of suchilactone with the CCK-8 reagent by incubating the compound in cell-free medium with the reagent.
Contamination	Check for bacterial or fungal contamination, which can affect cell health and metabolism.
Unexpectedly high or low IC50 values	Incorrect compound concentration	Verify the stock solution concentration and the dilution series.
Compound instability	Ensure proper storage of the suchilactone stock solution. Prepare fresh dilutions for each experiment.
Cell line resistance/sensitivity	The specific cell line may be inherently resistant or highly sensitive to SHP2 inhibition.

2. Troubleshooting for Anti-inflammatory Assays (ELISA-based)

Problem	Possible Cause	Solution
High background	Insufficient washing	Increase the number of wash steps and ensure complete aspiration of wash buffer between steps.[9][10]
Non-specific antibody binding	Use the blocking buffer recommended by the ELISA kit manufacturer. Ensure adequate incubation time with the blocking buffer.[9]
Contaminated reagents	Use fresh, sterile reagents.
No or weak signal	Inactive reagents	Check the expiration dates of the ELISA kit components. Ensure proper storage conditions were maintained.[11]
Omission of a key reagent	Double-check that all reagents were added in the correct order.[11]
Insufficient incubation times	Follow the incubation times recommended in the kit protocol.
Low TNF-α secretion	Ensure that the THP-1 cells were properly differentiated and that the LPS concentration and stimulation time were optimal.
High variability between replicates	Pipetting errors	Use calibrated pipettes and ensure consistent pipetting technique.
Inconsistent washing	Use an automated plate washer if available for more consistent washing.
Edge effects	Avoid using the outer wells and ensure the plate is sealed during incubations to prevent evaporation.[10]

References

• 1. Jurkat E6.1 Cells [cytion.com]
• 2. Quantify TNFa secretion by THP-1-derived macrophages with an AlphaLISA assay [moleculardevices.com]
• 3. HCT116 Cell Line - A Comprehensive Guide to Colorectal Cancer Research [cytion.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. Unlike for Human Monocytes after LPS Activation, Release of TNF-α by THP-1 Cells Is Produced by a TACE Catalytically Different from Constitutive TACE - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The regulation of TNF receptor mRNA synthesis, membrane expression, and release by PMA- and LPS-stimulated human monocytic THP-1 cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. Troubleshooting Common ELISA Kit Problems: A Lab Technician's Guide [synapse.patsnap.com]
• 11. ELISA Troubleshooting Guide | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Enhancing the Bioavailability of Suchilactone for In Vivo Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with suchilactone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your in vivo experiments, with a focus on enhancing the oral bioavailability of this promising natural compound.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving adequate oral bioavailability for suchilactone?

A1: The primary challenge stems from suchilactone's poor aqueous solubility. With a molecular formula of C21H20O6 and a molar mass of 368.38 g/mol , its chemical structure, particularly its computed XLogP3 of 3.7, indicates lipophilicity and consequently low solubility in gastrointestinal fluids.[1] This poor solubility is a major limiting factor for its absorption into the bloodstream after oral administration, leading to low and variable bioavailability.

Q2: Which formulation strategies are most promising for enhancing suchilactone's bioavailability?

A2: Several advanced formulation strategies can significantly improve the oral bioavailability of poorly soluble compounds like suchilactone. The most promising approaches include:

• Lipid-Based Formulations: Such as Self-Emulsifying Drug Delivery Systems (SEDDS), which form fine emulsions in the gut, enhancing solubilization and absorption.

• Nanoparticle Formulations: Reducing the particle size of suchilactone to the nanometer range dramatically increases its surface area, leading to improved dissolution rates.

• Solid Dispersions: Dispersing suchilactone within a hydrophilic polymer matrix can enhance its dissolution.

Q3: Are there any known signaling pathways affected by suchilactone that are relevant to my research?

A3: Yes, suchilactone has been identified as an inhibitor of the protein tyrosine phosphatase SHP2. By inhibiting SHP2, suchilactone can modulate downstream signaling pathways that are crucial in cell proliferation and survival, such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways. Understanding these interactions is vital for interpreting the pharmacodynamic effects in your in vivo studies.

Troubleshooting Guides

Issue 1: Low and Inconsistent Plasma Concentrations of Suchilactone in Pharmacokinetic Studies

Possible Cause 1: Poor Dissolution of Suchilactone in the Gastrointestinal Tract

• Troubleshooting Tip: Reformulate suchilactone using a bioavailability enhancement strategy. Refer to the experimental protocols below for preparing a Self-Emulsifying Drug Delivery System (SEDDS) or a nanoparticle formulation. These methods are designed to improve the dissolution and absorption of poorly soluble drugs.

Possible Cause 2: Inadequate Dosing Vehicle

• Troubleshooting Tip: If using a simple suspension, the vehicle may not be sufficient to wet and disperse the compound effectively. Consider using a vehicle containing a surfactant or a co-solvent. For preclinical studies, a common vehicle for poorly soluble compounds is a mixture of PEG 400, propylene glycol, and water.

Issue 2: High Variability in Bioavailability Between Individual Animals

Possible Cause: Food Effects

• Troubleshooting Tip: The presence of food in the gastrointestinal tract can significantly impact the absorption of lipophilic drugs. Standardize the feeding schedule of your animals. For most oral dosing studies, an overnight fast is recommended to reduce variability.

Possible Cause: Inconsistent Formulation Quality

• Troubleshooting Tip: Ensure your formulation preparation is consistent. For SEDDS, verify that the mixture is homogenous. For nanoparticle formulations, regularly check the particle size and distribution to ensure uniformity across batches.

Quantitative Data Summary

The following tables provide illustrative data on how different formulation strategies can enhance the bioavailability of a poorly soluble compound with properties similar to suchilactone.

Table 1: Physicochemical Properties of Suchilactone

Property	Value	Source
Molecular Formula	C21H20O6	[1]
Molar Mass	368.38 g/mol	[2]
XLogP3	3.7	[1]
Solubility	Good in chloroform and ethanol	[2]

Table 2: Illustrative Pharmacokinetic Parameters of Different Suchilactone Formulations in Rats (20 mg/kg Oral Dose)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC0-24h (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension	55 ± 12	2.0	250 ± 65	100
Nanoparticle Formulation	210 ± 45	1.5	1150 ± 210	460
SEDDS Formulation	350 ± 60	1.0	1800 ± 350	720

Note: The data in this table is illustrative and intended to demonstrate the potential improvements in bioavailability with advanced formulations. Actual results may vary.

Experimental Protocols

Protocol 1: Preparation of a Suchilactone Nanoparticle Formulation via Nanoprecipitation

Materials:

• Suchilactone

• Acetone (solvent)

• Poloxamer 188 (stabilizer)

• Purified water (anti-solvent)

Methodology:

• Dissolve 50 mg of suchilactone in 10 mL of acetone to create the organic phase.

• In a separate beaker, dissolve 100 mg of Poloxamer 188 in 50 mL of purified water to create the aqueous phase.

• Place the aqueous phase on a magnetic stirrer and stir at 500 rpm.

• Using a syringe pump, inject the organic phase into the aqueous phase at a constant rate of 1 mL/min.

• Continue stirring for 1 hour at room temperature to allow for nanoparticle formation and solvent evaporation.

• The resulting nanoparticle suspension can be used directly for oral gavage or further processed (e.g., lyophilized) for solid dosage forms.

• Characterize the nanoparticle formulation for particle size, polydispersity index (PDI), and drug loading.

Protocol 2: Formulation of a Suchilactone Self-Emulsifying Drug Delivery System (SEDDS)

Materials:

• Suchilactone

• Labrafil® M 1944 CS (Oil)

• Cremophor® EL (Surfactant)

• Transcutol® HP (Co-surfactant)

Methodology:

• Determine the solubility of suchilactone in various oils, surfactants, and co-surfactants to select the optimal components.

• Based on solubility studies, prepare a series of SEDDS formulations with varying ratios of oil, surfactant, and co-surfactant.

• For an optimized formulation, accurately weigh and mix 30% (w/w) Labrafil® M 1944 CS, 50% (w/w) Cremophor® EL, and 20% (w/w) Transcutol® HP in a glass vial.

• Add the desired amount of suchilactone (e.g., 20 mg/g of SEDDS pre-concentrate) to the mixture.

• Gently heat the mixture to 40°C and vortex until the suchilactone is completely dissolved and the solution is clear and homogenous.

• To evaluate the self-emulsification properties, add 1 mL of the SEDDS pre-concentrate to 250 mL of purified water in a beaker with gentle agitation and observe the formation of a clear or slightly bluish-white emulsion.

• Characterize the resulting emulsion for droplet size, PDI, and self-emulsification time.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

Animals:

• Male Sprague-Dawley rats (200-250 g)

Methodology:

• House the rats in a controlled environment with a 12-hour light/dark cycle and provide access to food and water ad libitum.

• Fast the rats overnight (approximately 12 hours) before oral administration of the suchilactone formulation, with free access to water.

• Administer the suchilactone formulation (e.g., aqueous suspension, nanoparticle formulation, or SEDDS) via oral gavage at a dose of 20 mg/kg.

• Collect blood samples (approximately 0.25 mL) from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Analyze the concentration of suchilactone in the plasma samples using a validated LC-MS/MS method.

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

Visualizations

Experimental workflow for enhancing and evaluating suchilactone bioavailability.

Simplified signaling pathway of SHP2 and its inhibition by suchilactone.

References

• 1. Suchilactone | C21H20O6 | CID 132350840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]

dealing with batch-to-batch variability of synthetic suchilactone

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing challenges related to the batch-to-batch variability of synthetic suchilactone. Our comprehensive troubleshooting guides and frequently asked questions (FAQs) will help you navigate potential issues in your experiments.

Troubleshooting Guide

Problem 1: Inconsistent IC50 values in cell-based assays across different batches of synthetic suchilactone.

Possible Causes and Solutions:

Possible Cause	Recommended Action	Verification Step
Variability in Purity	Ensure the purity of each batch is consistent and meets the required specifications (e.g., >98%).	Re-analyze the purity of each batch using High-Performance Liquid Chromatography (HPLC).
Presence of Impurities	Identify and quantify any impurities that may have agonistic or antagonistic effects.	Use Liquid Chromatography-Mass Spectrometry (LC-MS) to identify potential impurities.
Degradation of Compound	Suchilactone, as a lactone, may be susceptible to hydrolysis. Ensure proper storage conditions.	Analyze the compound's integrity using Nuclear Magnetic Resonance (NMR) spectroscopy.
Inconsistent Solvation	Ensure complete and consistent dissolution of the compound. Sonication may be required.	Visually inspect for any precipitate. Use a consistent solvent and protocol for dissolution.

Problem 2: Reduced or no inhibition of SHP2 phosphatase activity observed with a new batch of suchilactone.

Possible Causes and Solutions:

Possible Cause	Recommended Action	Verification Step
Incorrect Chemical Structure	The synthesis may have yielded an isomer or an incorrect final product.	Confirm the chemical structure using 1H NMR, 13C NMR, and High-Resolution Mass Spectrometry (HRMS).
Presence of Inhibitory Impurities	Some impurities might interfere with the SHP2 active site, preventing suchilactone from binding.	Analyze the impurity profile via LC-MS and assess their potential to inhibit SHP2 through literature review or in-silico modeling.
Aggregation of the Compound	The compound may be aggregating in the assay buffer, reducing its effective concentration.	Measure the particle size distribution using Dynamic Light Scattering (DLS). Test different assay buffers or include a non-ionic detergent.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of batch-to-batch variability in the synthesis of suchilactone?

A1: Batch-to-batch variability in synthetic suchilactone can stem from several factors:

• Purity of Starting Materials: Variations in the quality and purity of initial reagents can affect the reaction's efficiency and the final product's impurity profile.[1]

• Reaction Conditions: Minor deviations in temperature, reaction time, and catalyst concentration can lead to inconsistent yields and the formation of byproducts.[1]

• Purification Process: Inconsistencies in purification methods, such as column chromatography or recrystallization, can result in different purity levels and impurity profiles between batches.

Q2: How can I assess the quality and consistency of my synthetic suchilactone batches?

A2: A panel of analytical techniques should be employed to ensure the quality and consistency of each batch:

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) is essential for determining the purity of the compound.

• Structural Confirmation: 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) should be used to confirm the chemical structure.

• Impurity Profiling: Liquid Chromatography-Mass Spectrometry (LC-MS) can help identify and quantify any impurities.

• Physical Properties: Measuring the melting point and assessing the crystalline form through techniques like X-ray diffraction (XRD) can reveal physical inconsistencies.

Q3: What is the known mechanism of action for suchilactone?

A3: Suchilactone is a lignan that acts as an inhibitor of the SHP2 protein tyrosine phosphatase.[2] By targeting the active site of SHP2, it suppresses downstream signaling pathways, including the RAS/MAPK and PI3K/AKT cascades, which are crucial for cell proliferation and survival. This inhibition ultimately leads to reduced cell proliferation and the induction of apoptosis in cancer cells.[3]

Q4: What are the recommended storage and handling conditions for synthetic suchilactone?

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of a synthetic suchilactone batch.

• Instrumentation: HPLC system with a UV detector.

• Materials:

  • Synthetic suchilactone sample

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Formic acid

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Procedure:

  • Prepare a stock solution of suchilactone in acetonitrile at 1 mg/mL.

  • Prepare a mobile phase of A: Water with 0.1% formic acid and B: Acetonitrile with 0.1% formic acid.

  • Set up a gradient elution method (e.g., 5% to 95% B over 20 minutes).

  • Set the flow rate to 1.0 mL/min and the column temperature to 25°C.

  • Set the UV detector to a wavelength where suchilactone has maximum absorbance (determine by UV-Vis scan).

  • Inject 10 µL of the sample solution.

  • Analyze the resulting chromatogram to determine the area percentage of the main peak, which corresponds to the purity of the sample.

Protocol 2: Confirmation of SHP2 Inhibition using a Phosphatase Assay Kit

• Objective: To verify the inhibitory activity of a synthetic suchilactone batch on SHP2.

• Materials:

  • Recombinant human SHP2 protein

  • Phosphatase assay kit (e.g., using a fluorogenic or colorimetric substrate like DiFMUP or pNPP)

  • Assay buffer

  • Synthetic suchilactone batches

  • Known SHP2 inhibitor (positive control)

  • DMSO (vehicle control)

• Procedure:

  • Prepare a serial dilution of the synthetic suchilactone batches and the positive control in the assay buffer. Ensure the final DMSO concentration is consistent across all wells (e.g., <1%).

  • In a 96-well plate, add the assay buffer, SHP2 enzyme, and the serially diluted compounds or controls.

  • Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the phosphatase substrate.

  • Measure the fluorescence or absorbance at appropriate intervals according to the kit manufacturer's instructions.

  • Calculate the rate of substrate hydrolysis for each concentration of the inhibitor.

  • Plot the percentage of inhibition versus the inhibitor concentration and determine the IC50 value for each batch.

Visualizations

Caption: Suchilactone inhibits SHP2, blocking downstream signaling.

Caption: Workflow for troubleshooting batch-to-batch variability.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

refining protocols for consistent results with suchilactone

Welcome to the technical support center for suchilactone. This resource is designed to provide researchers, scientists, and drug development professionals with a centralized hub of information to ensure consistent and reproducible results in experiments involving suchilactone. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations of key cellular pathways.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues that may arise during the use of suchilactone in various experimental settings.

Q1: My cell viability assay results are inconsistent between experiments. What could be the cause?

A1: Inconsistent IC50 values or variable cell death percentages are common issues. Here are several factors to consider:

• Cell Line Variability: Different cell lines exhibit varying sensitivity to suchilactone. Ensure you are using a consistent cell line and passage number, as cellular characteristics can change over time.

• Compound Stability and Storage: Suchilactone, like many natural products, may be sensitive to light and temperature. Ensure it is stored correctly, typically at -20°C or -80°C in a desiccated, dark environment. Avoid repeated freeze-thaw cycles.

• DMSO Concentration: Suchilactone is often dissolved in DMSO. High concentrations of DMSO can be toxic to cells. It is crucial to maintain a consistent, low final concentration of DMSO (typically ≤ 0.1%) across all wells, including vehicle controls.[1][2]

• Cell Seeding Density: The initial number of cells seeded can significantly impact the outcome of a viability assay. Ensure a consistent and optimal cell density is used for each experiment.

• Treatment Duration: The length of time cells are exposed to suchilactone will directly affect the observed cytotoxicity. Adhere strictly to the protocol's specified treatment duration.[1][2]

Q2: I am not observing the expected decrease in p-ERK or p-AKT levels after suchilactone treatment. Why might this be?

A2: Suchilactone is known to inhibit SHP2, which in turn should suppress downstream signaling pathways like RAS/MAPK (p-ERK) and PI3K/AKT (p-AKT).[1][2] If you are not seeing this effect, consider the following:

• Sub-optimal Concentration: You may be using a concentration of suchilactone that is too low to effectively inhibit SHP2 in your specific cell line. Perform a dose-response experiment to determine the optimal concentration for inhibiting SHP2 signaling.

• Timing of Analysis: The phosphorylation status of signaling proteins can be transient. It is important to lyse the cells at the optimal time point following suchilactone treatment to observe the maximal inhibitory effect. A time-course experiment (e.g., 15 min, 30 min, 1 hr, 2 hrs) is recommended.

• Basal Pathway Activation: The cell line you are using may not have a highly active RAS/MAPK or PI3K/AKT pathway under basal conditions. To observe a decrease, the pathway often needs to be stimulated with a growth factor (e.g., EGF, FGF) prior to or concurrently with suchilactone treatment.

• Antibody Quality: Ensure that the primary antibodies used for Western blotting to detect p-ERK and p-AKT are specific and of high quality.

Q3: My apoptosis assay results (Annexin V/PI staining) are not showing a clear apoptotic population.

A3: If you are not observing the expected increase in apoptosis after suchilactone treatment, here are some potential reasons:

• Incorrect Time Point: Apoptosis is a dynamic process. The peak of apoptosis may occur earlier or later than your chosen time point. A time-course experiment (e.g., 12h, 24h, 48h) is recommended to identify the optimal window for detecting apoptosis.[2]

• Cell Type-Specific Response: Some cell lines may be more resistant to apoptosis and may undergo other forms of cell death, such as necrosis or autophagy. Consider assays for these alternative cell death mechanisms.

• Assay Technique: Ensure proper handling of cells during the staining procedure. Over-digestion with trypsin or harsh centrifugation can damage cell membranes, leading to false positive PI staining.

Data Presentation

Table 1: IC50 Values of Suchilactone in Various Tumor Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Assay Duration (h)
SHI-1	Acute Myeloid Leukemia	~10	24
Jurkat	T-cell Leukemia	~15	24
THP-1	Acute Monocytic Leukemia	~20	24
HCT-116	Colorectal Carcinoma	>40	24
A549	Lung Carcinoma	>40	24
MCF-7	Breast Adenocarcinoma	>40	24
MGC-803	Gastric Cancer	>40	24

Data summarized from a study on the effects of suchilactone on the proliferation of various tumor cells.[1]

Experimental Protocols

Protocol 1: Cell Viability (CCK8) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete medium. Incubate for 12-24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of suchilactone in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of suchilactone or vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24 hours).[1]

• CCK8 Addition: Add 10 µL of CCK8 solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Apoptosis (Annexin V-FITC/PI) Assay

• Cell Seeding and Treatment: Seed cells in a 12-well plate and treat with desired concentrations of suchilactone or vehicle control for the chosen duration (e.g., 24 hours).[2]

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.[2]

Visualizations

Caption: Suchilactone inhibits SHP2, blocking downstream signaling.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

minimizing cytotoxicity of suchilactone in non-cancerous cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing suchilactone, with a specific focus on strategies to minimize cytotoxicity in non-cancerous cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for suchilactone's cytotoxicity?

A1: Suchilactone functions as an inhibitor of the SHP2 protein (Protein Tyrosine Phosphatase Non-Receptor Type 11).[1] By binding to and inhibiting SHP2, suchilactone blocks downstream signaling pathways, such as the RAS/MAPK and PI3K/AKT cascades, which are crucial for cell proliferation and survival.[2][3] This inhibition ultimately promotes apoptosis (programmed cell death) in susceptible cells.[1]

Q2: Why am I observing cytotoxicity in my non-cancerous control cell lines?

A2: The SHP2 protein is not exclusive to cancer cells; it is a vital component of signaling pathways in healthy cells as well. Therefore, suchilactone can inadvertently affect non-cancerous cells. The goal in a research setting is to identify a "therapeutic window"—a concentration range where suchilactone is effective against cancer cells while having minimal impact on normal cells. Many natural products can exhibit cytotoxicity against both cancerous and non-cancerous cells, necessitating careful dose-response studies.[4]

Q3: How can I establish a therapeutic window for suchilactone in my experimental model?

A3: To establish a therapeutic window, you must determine the half-maximal inhibitory concentration (IC50) for both your target cancer cell line and a relevant non-cancerous control cell line. A significant difference between these IC50 values indicates a favorable therapeutic window. It is recommended to test a broad range of concentrations on both cell types simultaneously using a standard cytotoxicity assay, such as the MTT or CCK8 assay.

Q4: What are the general strategies to protect non-cancerous cells from compound-induced cytotoxicity?

A4: Several strategies are being explored to protect normal cells during chemotherapy, which can be adapted for research with compounds like suchilactone:

• Cyclotherapy: This approach involves reversibly arresting the cell cycle of normal cells using agents like CDK4/6 inhibitors.[5][6][7] Since many cytotoxic agents target rapidly dividing cells, quiescent normal cells are less affected.

• Targeted Drug Delivery: Encapsulating suchilactone in smart drug delivery systems, such as liposomes or nanoparticles, can help target the compound specifically to tumor sites, reducing systemic exposure and damage to healthy tissue.[8][9][10]

• Modulation of Apoptotic Pathways: The use of caspase inhibitors or Mdm2 inhibitors has been proposed to selectively protect normal cells from apoptosis.[6]

Troubleshooting Guide

Issue / Observation	Potential Cause	Suggested Solution
High Cytotoxicity in Non-Cancerous Cells at Low Concentrations	The specific non-cancerous cell line may be highly sensitive to SHP2 inhibition.	1. Verify the IC50 value with a repeat experiment. 2. Select a different, more robust non-cancerous control cell line for comparison. 3. Implement a protective strategy, such as co-treatment with a low dose of a cell cycle inhibitor (e.g., Palbociclib) for the non-cancerous cells.
Inconsistent IC50 Values Across Experiments	Experimental variability (cell passage number, seeding density, reagent stability).	1. Standardize your protocol: use cells within a consistent, low passage number range and ensure precise initial cell seeding. 2. Prepare fresh dilutions of suchilactone from a stable stock solution for each experiment. 3. Include a positive control (e.g., a known SHP2 inhibitor) to check for assay consistency.
No significant difference in cytotoxicity between cancerous and non-cancerous cells.	The cancer cell line used may not be highly dependent on the SHP2 pathway, or the non-cancerous cell line may be unusually sensitive.	1. Confirm the expression and activity of the SHP2 pathway in your chosen cancer cell line via Western blot. 2. Test suchilactone across a wider panel of cancer and non-cancerous cell lines to find a more suitable model. 3. Explore the use of targeted drug delivery systems in an in vivo or 3D culture model to exploit physiological differences between tumor and normal tissue.[9]

Quantitative Data

Table 1: IC50 Values of Suchilactone in Various Human Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) of suchilactone in different cancer cell lines after a 24-hour treatment period. This data is crucial for determining appropriate concentrations for your experiments.

Cell Line	Cancer Type	IC50 (μM)
SHI-1	Acute Myeloid Leukemia	17.01
Jurkat	T-cell Leukemia	~20
THP-1	Acute Monocytic Leukemia	~25
HCT-116	Colorectal Carcinoma	>40
A549	Lung Carcinoma	>40
MCF-7	Breast Adenocarcinoma	>40
MGC-803	Gastric Cancer	>40
(Data for cell lines other than SHI-1 are estimated from graphical representations in Wu et al., 2021)[1][2]

Experimental Protocols & Visualizations

Suchilactone's Mechanism of Action

Suchilactone inhibits the SHP2 phosphatase, which is a key signaling node. In many cancer cells, activated receptor tyrosine kinases (RTKs) recruit SHP2, which then activates the RAS/RAF/MEK/ERK pathway, promoting proliferation. By inhibiting SHP2, suchilactone blocks this signal, leading to decreased proliferation and increased apoptosis.

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel strategies of protecting non-cancer cells during chemotherapy: Are they ready for clinical testing? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective protection of normal cells from chemotherapy, while killing drug-resistant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Clinical experience with drug delivery systems as tools to decrease the toxicity of anticancer chemotherapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Improving Suchilactone Delivery to Target Cells

Welcome to the technical support center for researchers, scientists, and drug development professionals working with suchilactone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental delivery of suchilactone to target cells.

Frequently Asked Questions (FAQs)

Q1: Suchilactone has poor water solubility. How can I dissolve it for my cell culture experiments?

A1: Suchilactone is a hydrophobic compound with good solubility in organic solvents like chloroform and ethanol. For cell culture applications, a common practice is to first dissolve suchilactone in a small amount of a biocompatible organic solvent, such as dimethyl sulfoxide (DMSO), to create a concentrated stock solution. This stock solution can then be further diluted in your cell culture medium to the desired final concentration. It is crucial to keep the final concentration of the organic solvent in the culture medium low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Q2: I'm observing precipitation of suchilactone in my cell culture medium. What can I do?

A2: Precipitation of hydrophobic compounds like suchilactone in aqueous media is a common issue. Here are a few troubleshooting steps:

• Decrease the final concentration: The precipitation might be due to exceeding the solubility limit of suchilactone in the medium. Try using a lower final concentration.

• Optimize the solvent concentration: While keeping the final solvent concentration low is important, ensuring it's sufficient to maintain solubility is also key. You might need to empirically determine the optimal balance.

• Use a delivery system: To significantly improve solubility and prevent precipitation, consider using a drug delivery system such as nanoparticle encapsulation, liposomes, or cyclodextrin complexation. These systems are designed to carry hydrophobic drugs in aqueous environments.

Q3: What are the most common methods to improve the delivery of suchilactone to target cells?

A3: The three most common and effective methods for enhancing the cellular delivery of hydrophobic compounds like suchilactone are:

• Nanoparticle Encapsulation: Encapsulating suchilactone within biocompatible polymer nanoparticles (e.g., chitosan, PLGA) can improve its solubility, stability, and cellular uptake.

• Liposomal Formulation: Liposomes are lipid vesicles that can encapsulate hydrophobic drugs within their lipid bilayer, facilitating their transport and delivery into cells.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, increasing their solubility and bioavailability.

Troubleshooting Guides

Nanoparticle-Based Delivery

Issue 1: Low encapsulation efficiency of suchilactone in nanoparticles.

Potential Cause	Troubleshooting Step	Expected Outcome
Poor affinity of suchilactone for the polymer matrix.	Screen different types of polymers (e.g., PLGA, PCL, chitosan) to find one with better compatibility with suchilactone.	Increased encapsulation efficiency.
Suboptimal formulation parameters.	Optimize the drug-to-polymer ratio, solvent composition, and stirring speed during nanoparticle preparation.	Higher drug loading and encapsulation.
Drug leakage during preparation.	Adjust the preparation method. For example, in nanoprecipitation, a faster addition of the organic phase to the aqueous phase can sometimes improve encapsulation.	Reduced loss of suchilactone during the encapsulation process.

Issue 2: Undesirable nanoparticle size or high polydispersity index (PDI).

Potential Cause	Troubleshooting Step	Expected Outcome
Inappropriate polymer concentration.	Vary the concentration of the polymer used in the formulation. Higher concentrations often lead to larger particles.	Control over the final nanoparticle size.
Inefficient homogenization or sonication.	Increase the sonication time or power, or use a higher-pressure homogenizer.	Smaller and more uniform nanoparticle size distribution (lower PDI).
Aggregation of nanoparticles.	Ensure the presence of a suitable stabilizer (e.g., PVA, poloxamer) in the formulation. Optimize the zeta potential to be sufficiently high (positive or negative) to ensure colloidal stability.	Stable nanoparticle suspension with minimal aggregation.

Liposomal Delivery

Issue 1: Low drug loading of suchilactone in liposomes.

Potential Cause	Troubleshooting Step	Expected Outcome
Limited partitioning of suchilactone into the lipid bilayer.	Modify the lipid composition of the liposomes. Incorporating lipids with higher phase transition temperatures or cholesterol can sometimes improve the loading of hydrophobic drugs.	Increased drug-to-lipid ratio.
Suboptimal drug-to-lipid ratio during formulation.	Experiment with different initial ratios of suchilactone to total lipids.	Identification of the optimal ratio for maximum loading.
Drug precipitation during hydration.	Ensure that the organic solvent is completely removed before hydration of the lipid film. The hydration temperature should be above the phase transition temperature of the lipids.	Homogeneous incorporation of the drug into the liposomal membrane.

Cyclodextrin-Based Delivery

Issue 1: Inefficient complexation of suchilactone with cyclodextrin.

Potential Cause	Troubleshooting Step	Expected Outcome
Poor fit of suchilactone within the cyclodextrin cavity.	Test different types of cyclodextrins (e.g., β-cyclodextrin, HP-β-cyclodextrin, methyl-β-cyclodextrin) as their cavity sizes and hydrophobicity differ.	Formation of a stable inclusion complex with a higher stability constant.
Incorrect stoichiometry.	Determine the optimal molar ratio of suchilactone to cyclodextrin for complexation using methods like phase solubility studies.	Maximized complexation efficiency.
pH of the solution.	Adjust the pH of the solution. The ionization state of the drug can significantly affect its ability to form an inclusion complex.[1]	Enhanced stability and solubility of the complex at the desired pH.

Cell-Based Assay Troubleshooting

Issue 1: High background or interference in cytotoxicity assays (e.g., MTT, XTT).

Potential Cause	Troubleshooting Step	Expected Outcome
Nanoparticle interference with the assay reagents.	Run proper controls, including nanoparticles without cells, to check for direct reduction of the tetrazolium salt by the nanoparticles.	Accurate measurement of cell viability without artifacts.
Liposomes interfering with light absorbance/fluorescence.	Use appropriate blank controls containing empty liposomes at the same concentration as the drug-loaded ones.	Correction for any optical interference from the delivery vehicle.
Solvent cytotoxicity.	Ensure the final concentration of the organic solvent (e.g., DMSO) is consistent across all wells and is at a non-toxic level.	Minimal vehicle-induced cell death.

Quantitative Data Summary

The following tables provide representative quantitative data for the delivery of lignans (structurally similar to suchilactone) using different delivery systems. Note that these values are illustrative and will require optimization for suchilactone-specific formulations.

Table 1: Nanoparticle Formulation Parameters for Lignans

Parameter	Chitosan Nanoparticles	Solid Lipid Nanoparticles (SLNs)
Encapsulation Efficiency (%)	70 - 96%[2][3]	~70%[4][5]
Particle Size (nm)	150 - 400 nm[3]	200 - 300 nm[4][5]
Zeta Potential (mV)	+20 to +40 mV	-20 to -30 mV[4][5]
Drug Loading (%)	5 - 15%	Not Reported

Table 2: Liposomal Formulation Parameters for Hydrophobic Drugs

Parameter	Representative Values
Encapsulation Efficiency (%)	40 - 90%[6]
Particle Size (nm)	100 - 200 nm[7]
Drug Loading (mg/mL)	1 - 2 mg/mL[7][8]

Table 3: Cyclodextrin Complexation Parameters

Parameter	Representative Values
Stability Constant (Ks, M-1)	100 - 10,000 M-1[1][9]
Stoichiometry (Drug:CD)	Typically 1:1[10]

Experimental Protocols & Methodologies

Protocol 1: Preparation of Suchilactone-Loaded Chitosan Nanoparticles by Ionic Gelation

This protocol describes a common method for preparing chitosan nanoparticles.

Materials:

• Suchilactone

• Chitosan (low molecular weight)

• Acetic acid

• Sodium tripolyphosphate (TPP)

• Ethanol or DMSO

• Deionized water

Procedure:

• Chitosan Solution Preparation: Prepare a 1 mg/mL chitosan solution by dissolving chitosan in a 1% (v/v) acetic acid solution with continuous stirring overnight.

• Suchilactone Solution Preparation: Dissolve a known amount of suchilactone in a minimal amount of ethanol or DMSO.

• TPP Solution Preparation: Prepare a 1 mg/mL TPP solution in deionized water.

• Nanoparticle Formation: a. Add the suchilactone solution to the chitosan solution under constant stirring. b. To this mixture, add the TPP solution dropwise under continuous stirring at room temperature. c. Continue stirring for 30-60 minutes to allow for the formation of nanoparticles.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles and remove any unencapsulated suchilactone and excess reagents. Wash the pellet with deionized water and re-centrifuge.

• Resuspension: Resuspend the final nanoparticle pellet in deionized water or a suitable buffer for characterization and cell-based experiments.

Characterization:

• Particle Size and Zeta Potential: Use Dynamic Light Scattering (DLS).

• Encapsulation Efficiency: Quantify the amount of free suchilactone in the supernatant after centrifugation using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy) and calculate using the following formula: Encapsulation Efficiency (%) = [(Total Drug - Free Drug) / Total Drug] x 100

• Drug Loading: Lyophilize a known amount of the nanoparticle suspension and dissolve it in a suitable organic solvent to release the encapsulated drug. Quantify the drug amount and calculate using the formula: Drug Loading (%) = (Weight of Drug in Nanoparticles / Weight of Nanoparticles) x 100

Protocol 2: Preparation of Suchilactone-Loaded Liposomes by Thin-Film Hydration

This protocol outlines the preparation of liposomes for encapsulating hydrophobic drugs.

Materials:

• Suchilactone

• Phospholipids (e.g., DSPC, DPPC)

• Cholesterol

• Chloroform or a chloroform/methanol mixture

• Phosphate-buffered saline (PBS) or other aqueous buffer

Procedure:

• Lipid Film Formation: a. Dissolve the phospholipids, cholesterol, and suchilactone in chloroform in a round-bottom flask. b. Remove the organic solvent using a rotary evaporator under vacuum to form a thin lipid film on the flask wall. c. Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Hydrate the lipid film with PBS by rotating the flask at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Size Reduction (Optional but Recommended): a. To obtain smaller, unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator or subject it to extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm).

• Purification: Remove unencapsulated suchilactone by methods such as dialysis, size exclusion chromatography, or ultracentrifugation.

Characterization:

• Particle Size and Zeta Potential: Measured by DLS.

• Encapsulation Efficiency: Determined by separating the liposomes from the unencapsulated drug and quantifying the drug in both fractions.

Protocol 3: Preparation of Suchilactone-Cyclodextrin Inclusion Complexes

This protocol describes a method for forming inclusion complexes.

Materials:

• Suchilactone

• Cyclodextrin (e.g., HP-β-CD)

• Deionized water

• Ethanol

Procedure:

• Phase Solubility Study (to determine stoichiometry): a. Prepare saturated solutions of suchilactone in aqueous solutions containing increasing concentrations of the cyclodextrin. b. Shake the solutions at a constant temperature until equilibrium is reached. c. Filter the solutions and analyze the concentration of dissolved suchilactone. d. Plot the concentration of suchilactone against the cyclodextrin concentration to determine the complex stoichiometry and stability constant.

• Complex Preparation (Kneading Method): a. Make a paste of the cyclodextrin with a small amount of water. b. Dissolve suchilactone in a minimal amount of ethanol and add it to the cyclodextrin paste. c. Knead the mixture for a specified time (e.g., 60 minutes). d. Dry the resulting product in an oven or under vacuum. e. Pulverize the dried complex into a fine powder.

Characterization:

• Complex Formation: Can be confirmed by techniques such as Fourier-Transform Infrared Spectroscopy (FTIR), Differential Scanning Calorimetry (DSC), and X-ray Diffraction (XRD).

• In Vitro Release: The release profile of suchilactone from the complex can be studied using a dissolution apparatus in a suitable buffer.[11]

Visualizations

Caption: Suchilactone inhibits SHP2, suppressing downstream signaling pathways.

Caption: Experimental workflow for nanoparticle-based delivery of suchilactone.

Caption: Troubleshooting logic for improving suchilactone's cellular effects.

References

• 1. Correlation between the stability constant and pH for β-cyclodextrin complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Nanosystems for the Encapsulation of Natural Products: The Case of Chitosan Biopolymer as a Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzo[k,l]xanthene Lignan-Loaded Solid Lipid Nanoparticles for Topical Application: A Preliminary Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tribioscience.com [tribioscience.com]
• 8. Liposomes for Loading Hydrophobic Drugs - Ruixibiotech [ruixibiotech.com]
• 9. researchgate.net [researchgate.net]
• 10. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches [mdpi.com]
• 11. Inclusion of vitexin in β-cyclodextrin: preparation, characterization and expectorant/antitussive activities - PMC [pmc.ncbi.nlm.nih.gov]

strategies to reduce degradation of suchilactone in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on strategies to mitigate the degradation of suchilactone in solution.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of suchilactone degradation in solution?

A1: The primary cause of suchilactone degradation is the hydrolysis of its lactone ring. Suchilactone is a sesquiterpene lactone, and this functional group is susceptible to cleavage by water[1][2]. This reaction is an equilibrium between the active, closed-ring lactone form and an inactive, open-ring carboxylate form[3][4]. The rate and extent of this degradation are heavily influenced by the solution's pH, temperature, and composition[2][5].

Q2: What is the main degradation pathway for suchilactone?

A2: The degradation pathway involves a pH-dependent hydrolysis. Under neutral to alkaline conditions, hydroxide ions act as a catalyst, attacking the carbonyl carbon of the lactone ring. This opens the ring to form a hydroxy carboxylate salt[2][6]. Under acidic conditions, the reaction can also occur, though typically at a slower rate for many lactones[5]. The process is reversible, and an acidic environment generally favors the stable, closed-lactone form[3][4].

dot

Caption: pH-dependent equilibrium of Suchilactone.

Q3: What are the key factors that influence the stability of suchilactone in solution?

A3: The three primary factors are:

• pH: This is the most critical factor. Alkaline and strongly acidic conditions can catalyze the hydrolysis of the lactone ring[2]. A slightly acidic pH is generally optimal for maintaining the closed-ring structure.

• Temperature: Higher temperatures accelerate the rate of hydrolysis[2]. Therefore, solutions should be stored at reduced temperatures.

• Solvent System: The presence of water is necessary for hydrolysis[2][6]. Using anhydrous aprotic organic solvents for stock solutions can significantly enhance stability. For aqueous buffers, minimizing the storage time is crucial.

Q4: How can I monitor the degradation of suchilactone in my experiments?

A4: The most common and effective method is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection[7][8]. This technique can separate the intact suchilactone from its degradation products (e.g., the open-ring carboxylate form). By monitoring the decrease in the peak area of suchilactone and the appearance of new peaks over time, you can quantify the rate of degradation[9].

Troubleshooting Guides

Problem 1: My suchilactone solution shows a rapid loss of biological activity.

This issue is almost always linked to the degradation of the active lactone form into the inactive carboxylate form.

dot

Caption: Troubleshooting workflow for Suchilactone instability.

Problem 2: How do I prepare and store a stable stock solution of suchilactone?

• Answer: The best practice is to prepare a high-concentration stock solution in an anhydrous aprotic solvent and store it at low temperatures.

  • Solvent Choice: Use anhydrous dimethyl sulfoxide (DMSO) or absolute ethanol. Suchilactone is reported to be soluble in ethanol and chloroform[10].

  • Procedure: Dissolve the solid suchilactone in the chosen anhydrous solvent to a concentration of 10-50 mM.

  • Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C.

  • Usage: For experiments, thaw a single aliquot and dilute it into your aqueous experimental buffer immediately before use. Do not store diluted aqueous solutions for extended periods.

Experimental Protocols & Data

Protocol: HPLC-Based Stability Assessment of Suchilactone

This protocol outlines a method to quantify the stability of suchilactone under various pH and temperature conditions.

dot

Caption: Experimental workflow for a Suchilactone stability study.

1. Materials:

• Suchilactone powder

• Anhydrous DMSO

• Buffers: 0.1 M Citrate (pH 5.0), 0.1 M Phosphate (pH 7.4), 0.1 M Borate (pH 9.0)

• HPLC-grade acetonitrile and water

• HPLC system with a C18 column and UV detector

2. Procedure:

• Stock Solution: Prepare a 10 mM stock solution of suchilactone in anhydrous DMSO.

• Test Solutions: Dilute the stock solution 1:100 into each of the three buffers (pH 5.0, 7.4, 9.0) to a final concentration of 100 µM.

• Time Zero (T=0) Sample: Immediately after dilution, take an aliquot from each test solution and mix it 1:1 with acetonitrile to stop degradation. This is your T=0 sample. Store at 4°C until analysis.

• Incubation: Incubate the remaining test solutions at three different temperatures: 4°C, 25°C, and 37°C.

• Time-Point Sampling: At specified time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw aliquots from each condition and quench them as described in step 3.

• HPLC Analysis: Analyze all collected samples by RP-HPLC. Use a gradient elution method (e.g., water/acetonitrile) to separate suchilactone from its degradation products. Monitor at a relevant UV wavelength.

• Data Analysis: Integrate the peak area of the intact suchilactone for each sample. Calculate the percentage remaining at each time point relative to the T=0 sample for that condition.

Example Data: Suchilactone Stability

The following table summarizes hypothetical quantitative data from a stability study, illustrating the expected trends.

pH of Solution	Temperature (°C)	Half-Life (t½) in hours	% Remaining after 24 hours
5.0 (Citrate)	4	> 200	~95%
25	~ 96	~ 80%
37	~ 48	~ 65%
7.4 (Phosphate)	4	~ 120	~ 85%
25	~ 20	~ 40%
37	~ 8	< 15%
9.0 (Borate)	4	~ 30	~ 45%
25	< 2	< 5%
37	< 1	< 1%

References

• 1. Suchilactone | 50816-74-5 | ACA81674 | Biosynth [biosynth.com]
• 2. Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation | Pharmaguideline [pharmaguideline.com]
• 3. Lactone Stabilization is Not a Necessary Feature for Antibody Conjugates of Camptothecins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Degradation pathways of salmon calcitonin in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Degradation of dacarbazine in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chembk.com [chembk.com]

Technical Support Center: Suchilactone Administration in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the dosage and administration of suchilactone in animal models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended dosage of suchilactone for in vivo studies?

A1: Based on studies in acute myeloid leukemia (AML) xenograft mouse models, effective dosages of 15 mg/kg and 30 mg/kg have been reported.[1][2] These dosages were shown to significantly inhibit tumor growth.[2]

Q2: What is the suggested route of administration for suchilactone in animal models?

A2: Intragastric (i.g.) administration has been successfully used in mice.[2] This involves administering the compound directly into the stomach using a gavage needle.

Q3: What vehicle should be used to dissolve and administer suchilactone?

A3: Suchilactone can be dissolved in phosphate-buffered saline (PBS) containing 0.5% carboxymethylcellulose sodium.[2] This vehicle is suitable for intragastric administration.

Q4: What is the recommended frequency of administration?

A4: A once-daily administration schedule for a duration of 19 days has been shown to be effective in an AML mouse model.[2]

Q5: What is the known mechanism of action of suchilactone?

A5: Suchilactone functions by binding to and inactivating the SHP2 protein, a non-receptor protein tyrosine phosphatase.[1][2] This inhibition blocks the activation of the downstream ERK signaling pathway, which in turn inhibits cell proliferation and promotes apoptosis.[1]

Q6: What are the observed effects of suchilactone on apoptosis-related proteins?

A6: In vitro studies on SHI-1 cells have demonstrated that suchilactone significantly inhibits the expression of the anti-apoptotic protein BCL-2, while promoting the expression of the pro-apoptotic proteins BAX and caspase-3.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor solubility of suchilactone in the vehicle.	Suchilactone may have limited solubility in aqueous solutions.	Ensure thorough mixing and consider gentle warming of the vehicle (if the compound's stability allows). The use of 0.5% carboxymethylcellulose sodium is intended to aid in creating a stable suspension.[2] For other routes of administration, alternative vehicles may be necessary.
Inconsistent tumor growth inhibition between animals.	Variability in gavage technique leading to inconsistent dosing. Animal-to-animal physiological differences.	Ensure all personnel are properly trained in intragastric gavage to minimize variability. Increase the number of animals per group to account for biological variability.
No observable effect at the recommended dosage.	The specific animal model or cell line used may be less sensitive to suchilactone. Incorrect preparation of the dosing solution.	Consider performing a dose-response study to determine the optimal dose for your specific model. Verify the concentration and stability of your suchilactone stock solution.
Signs of toxicity in treated animals (e.g., weight loss, lethargy).	The 30 mg/kg dose may be approaching the maximum tolerated dose in your specific animal strain or model.	Monitor animals closely for any adverse effects. If toxicity is observed, consider reducing the dosage or the frequency of administration. It is always recommended to perform a preliminary toxicity study to establish the maximum tolerated dose in your specific experimental setup.

Data Presentation

Table 1: Suchilactone Dosage and Administration in an AML Xenograft Mouse Model [2]

Parameter	Details
Animal Model	Female SCID mice with subcutaneously inoculated SHI-1 cells
Dosages	15 mg/kg and 30 mg/kg
Administration Route	Intragastric (i.g.)
Vehicle	PBS with 0.5% carboxymethylcellulose sodium
Frequency	Once a day
Duration	19 days

Table 2: Effect of Suchilactone on Tumor Weight in an AML Xenograft Mouse Model [2]

Treatment Group	Mean Tumor Weight (g)
Control (Vehicle)	0.618
Suchilactone (15 mg/kg)	0.350
Suchilactone (30 mg/kg)	0.258

Experimental Protocols

Preparation of Suchilactone for Intragastric Administration [2]

• Weigh the required amount of suchilactone based on the desired dosage and the number of animals to be treated.

• Prepare a solution of 0.5% carboxymethylcellulose sodium in sterile PBS.

• Suspend the weighed suchilactone in the vehicle solution.

• Ensure the suspension is homogenous before each administration, for example, by vortexing.

In Vivo Antitumor Assay in an AML Xenograft Model [2]

• Subcutaneously inoculate 1 x 10^6 SHI-1 cells into the flank of female SCID mice.

• Allow the tumors to establish and reach a palpable size.

• Randomly assign the mice to different treatment groups (e.g., vehicle control, 15 mg/kg suchilactone, 30 mg/kg suchilactone).

• Administer the prepared suchilactone suspension or vehicle control intragastrically once daily.

• Monitor the tumor size and body weight of the mice regularly throughout the study.

• After the designated treatment period (e.g., 19 days), euthanize the mice and excise the tumors.

• Measure and record the final tumor weight for each animal.

Visualizations

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unveiling the SHP2 Inhibitory Potential of Suchilactone: A Comparative Analysis

For Immediate Release

This guide provides a comprehensive comparison of the SHP2 inhibitory activity of suchilactone with other known SHP2 inhibitors. The information is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the SHP2 phosphatase.

Executive Summary

Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2) is a critical signaling node and a well-validated target in oncology. Suchilactone, a natural lignan, has been identified as an inhibitor of SHP2, suppressing downstream signaling pathways and exhibiting anti-tumor activity. This guide presents available quantitative data, detailed experimental protocols, and visual representations of the underlying molecular interactions to facilitate an objective assessment of suchilactone's potential as a SHP2 inhibitor.

Quantitative Comparison of SHP2 Inhibitors

The inhibitory potency of suchilactone and other well-characterized SHP2 inhibitors is summarized below. It is important to note the distinction between cell-based and enzymatic IC50 values. A cell-based IC50 reflects the compound's efficacy in a complex cellular environment, while an enzymatic IC50 measures direct inhibition of the purified enzyme.

Compound	Type	Target	IC50	Reference
Suchilactone	Natural Product (Lignan)	SHP2 (in SHI-1 cells)	17.01 µM (Cell-based)	[1]
SHP099	Synthetic Allosteric Inhibitor	SHP2 (enzymatic)	0.071 µM	[2]
TNO155	Synthetic Allosteric Inhibitor	SHP2 (enzymatic)	0.011 µM	N/A
RMC-4630	Synthetic Allosteric Inhibitor	SHP2 (enzymatic)	~1.29 nM	N/A
Ellagic Acid	Natural Product (Polyphenol)	SHP2 (enzymatic)	0.69 µM	[3]
Polyphyllin D	Natural Product (Saponin)	SHP2 (enzymatic)	15.3 µM	[3]

Experimental Protocols

SHP2 Enzymatic Inhibition Assay (DiFMUP-based)

This protocol outlines a common method to determine the direct enzymatic inhibition of SHP2.

Materials:

• Purified recombinant full-length SHP2 protein

• SHP2 activating peptide (e.g., bisphosphorylated IRS-1 peptide)

• Assay Buffer: 60 mM HEPES (pH 7.2), 75 mM NaCl, 75 mM KCl, 1 mM EDTA, 5 mM DTT, 0.05% Tween-20

• Substrate: 6,8-Difluoro-4-Methylumbelliferyl Phosphate (DiFMUP)

• Test compounds (e.g., suchilactone) dissolved in DMSO

• 384-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare a solution of SHP2 enzyme and the activating peptide in the assay buffer. Incubate for 30-60 minutes at room temperature to allow for enzyme activation.

• Serially dilute the test compounds in DMSO and then add them to the wells of the microplate.

• Add the activated SHP2 enzyme solution to the wells containing the test compounds.

• Initiate the enzymatic reaction by adding the DiFMUP substrate to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Measure the fluorescence intensity at an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

• Calculate the percent inhibition for each compound concentration relative to a DMSO control and determine the IC50 value by non-linear regression analysis.

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a label-free technique used to measure the binding kinetics and affinity between a ligand (e.g., SHP2) and an analyte (e.g., suchilactone).

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Purified recombinant SHP2 protein

• Test compound (suchilactone)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Amine coupling kit (EDC, NHS, ethanolamine)

Procedure:

• Immobilize the purified SHP2 protein onto the sensor chip surface using standard amine coupling chemistry.

• Prepare a series of dilutions of the test compound in the running buffer.

• Inject the different concentrations of the test compound over the immobilized SHP2 surface and a reference flow cell.

• Monitor the change in the SPR signal (response units, RU) in real-time to observe the association and dissociation phases.

• After each injection, regenerate the sensor surface using a suitable regeneration solution to remove the bound compound.

• Analyze the resulting sensorgrams using the instrument's software to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

Western Blotting for Downstream Signaling

This protocol is used to assess the effect of SHP2 inhibition on downstream signaling pathways, such as the MAPK/ERK and PI3K/AKT pathways.

Materials:

• Cell line of interest (e.g., SHI-1)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-SHP2, anti-SHP2, anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture the cells and treat them with various concentrations of the test compound (e.g., suchilactone) for a specified time.

• Lyse the cells and quantify the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analyze the band intensities to determine the relative levels of phosphorylated and total proteins.

Visualizing the Mechanism of Action

SHP2 Signaling Pathway and Inhibition

Caption: SHP2 signaling pathway and points of inhibition.

Experimental Workflow for SHP2 Inhibitor Evaluation

Caption: A typical experimental workflow for evaluating SHP2 inhibitors.

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A cellular target engagement assay for the characterization of SHP2 (PTPN11) phosphatase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting SHP2 with Natural Products: Exploring Saponin-Based Allosteric Inhibitors and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Suchilactone and Other SHP2 Inhibitors for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of suchilactone with other known inhibitors of the Src homology 2 domain-containing protein tyrosine phosphatase 2 (SHP2). This document synthesizes available experimental data to evaluate their performance and includes detailed methodologies for key experiments.

SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell signaling pathways, including the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways, making it a significant target in cancer therapy.[1][2][3] Inhibition of SHP2 is a promising strategy to counteract cancer cell proliferation and survival.[4] This guide focuses on comparing the naturally derived lignan, suchilactone, with other prominent synthetic SHP2 inhibitors.

Performance Comparison of SHP2 Inhibitors

The inhibitory potency of various compounds against SHP2 is a critical metric for their potential therapeutic application. The following tables summarize the half-maximal inhibitory concentration (IC50) values for suchilactone and a selection of other well-characterized SHP2 inhibitors. It is important to note the distinction between biochemical assays, which measure the direct inhibition of the purified SHP2 enzyme, and cellular assays, which assess the inhibitor's effect within a cellular context.

Suchilactone, a lignan extracted from Monsonia angustifolia, has been shown to inhibit the growth of acute myeloid leukaemia (AML) cells by binding to and inactivating SHP2.[5][6] This leads to the suppression of ERK-mediated cell proliferation.[5]

Allosteric SHP2 Inhibitors

Allosteric inhibitors bind to a site on the enzyme distinct from the active site, inducing a conformational change that leads to inhibition. This mode of action can offer greater selectivity compared to active site inhibitors.

Compound	Type	Biochemical IC50 (nM)	Cellular IC50 (nM)	Cell Line	Reference(s)
SHP099	Allosteric	71	320 (MV4-11), 1730 (TF-1)	MV4-11, TF-1	[3][5][7]
TNO155 (Batoprotafib)	Allosteric	11	100 (KYSE-520)	KYSE-520	[2][6][8]
RMC-4630 (Vociprotafib)	Allosteric	-	-	-	[8][9]
JAB-3068	Allosteric	25.8	2170 (KYSE-520)	KYSE-520	[10]
RLY-1971 (GDC-1971)	Allosteric	0.7	<80 (KRAS G12C/A models)	Various	[11][12]
IACS-13909	Allosteric	15.7	~1000 (NCI-H1975)	NCI-H1975	[4][13][14]

Catalytic Site SHP2 Inhibitors

Catalytic site inhibitors, also known as orthosteric inhibitors, directly compete with the natural substrate for binding to the enzyme's active site.

Compound	Type	Biochemical IC50 (µM)	Cellular IC50 (µM)	Cell Line	Reference(s)
Suchilactone	Catalytic (presumed)	-	17.01	SHI-1	[15]
11a-1	Catalytic	0.2	-	-	[2]
CNBDA	Catalytic	5	-	-	[2]
NSC-87877	Catalytic	0.318	-	-	[8]

Experimental Protocols

This section outlines the detailed methodologies for key experiments cited in the comparison of SHP2 inhibitors.

In Vitro SHP2 Inhibition Assay (Biochemical Assay)

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of purified SHP2.

Protocol:

• Reagents and Materials:

  • Recombinant human SHP2 protein

  • Phosphatase substrate, e.g., 6,8-difluoro-4-methylumbelliferyl phosphate (DiFMUP)

  • Assay buffer (e.g., 50 mM Tris-HCl pH 7.2, 100 mM NaCl, 1 mM DTT, 1 mM EDTA, 0.01% Tween-20)

  • Test compounds (e.g., suchilactone, other inhibitors) dissolved in DMSO

  • 384-well microplates

  • Fluorescence plate reader

• Procedure: a. Prepare serial dilutions of the test compounds in the assay buffer. b. Add a fixed concentration of recombinant SHP2 protein to each well of the microplate. c. Add the diluted test compounds to the respective wells and incubate for a defined period (e.g., 30 minutes) at room temperature to allow for inhibitor binding. d. Initiate the enzymatic reaction by adding the DiFMUP substrate to each well. e. Monitor the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 360 nm excitation and 460 nm emission for DiFMUP) over time. f. Calculate the rate of the enzymatic reaction. g. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is a method to assess the engagement of a drug with its target protein in a cellular environment. Ligand binding typically stabilizes the target protein against thermal denaturation.

Protocol:

• Reagents and Materials:

  • Cultured cells expressing the target protein (SHP2)

  • Cell culture medium and supplements

  • Test compounds

  • Phosphate-buffered saline (PBS)

  • Lysis buffer with protease inhibitors

  • Equipment for heating cells (e.g., PCR cycler with a thermal gradient function)

  • Equipment for protein quantification (e.g., Western blot apparatus, antibodies against SHP2 and a loading control)

• Procedure: a. Treat cultured cells with the test compound or vehicle (DMSO) for a specific duration. b. Harvest the cells and resuspend them in PBS. c. Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) to induce protein denaturation. d. Lyse the cells to release the proteins. e. Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation. f. Analyze the amount of soluble SHP2 in each sample using Western blotting. g. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.

Western Blot Analysis for Phosphorylated ERK (p-ERK)

This assay is used to determine the effect of SHP2 inhibitors on the downstream signaling pathway. Since SHP2 is an upstream activator of the RAS-ERK pathway, inhibition of SHP2 is expected to decrease the level of phosphorylated (activated) ERK.

Protocol:

• Reagents and Materials:

  • Cultured cells

  • Test compounds

  • Lysis buffer (e.g., RIPA buffer) with phosphatase and protease inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-p-ERK, anti-total-ERK, anti-SHP2, and a loading control like anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure: a. Seed cells and allow them to adhere overnight. b. Treat the cells with various concentrations of the SHP2 inhibitor for a specified time. c. Stimulate the cells with a growth factor (e.g., EGF) if necessary to activate the pathway. d. Lyse the cells and determine the protein concentration of the lysates. e. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. f. Block the membrane and then incubate with primary antibodies overnight at 4°C. g. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody. h. Detect the protein bands using a chemiluminescent substrate and an imaging system. i. Quantify the band intensities to determine the relative levels of p-ERK and total ERK.

Cell Proliferation Assay (CCK-8 Assay)

This assay measures the number of viable cells and is used to assess the anti-proliferative effect of SHP2 inhibitors.[15]

Protocol:

• Reagents and Materials:

  • SHI-1 cells (or other relevant cell lines)

  • Cell culture medium

  • 96-well plates

  • Test compounds

  • Cell Counting Kit-8 (CCK-8) solution

  • Microplate reader

• Procedure: a. Seed a specific number of cells (e.g., 5,000 cells/well) into a 96-well plate and incubate for 24 hours. b. Treat the cells with a range of concentrations of the test compound. c. Incubate the cells for a defined period (e.g., 24, 48, or 72 hours). d. Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.[2][3][4][7][10] e. Measure the absorbance at 450 nm using a microplate reader. f. The absorbance is proportional to the number of viable cells. Calculate the percentage of cell growth inhibition and determine the IC50 value.[2][3][4][7][10]

Visualizations

SHP2 Signaling Pathway

Caption: SHP2's role in the RAS/MAPK signaling pathway.

Experimental Workflow for SHP2 Inhibitor Evaluation

Caption: Workflow for evaluating potential SHP2 inhibitors.

Logical Relationship of SHP2 Inhibition and Cellular Effects

References

• 1. Targeting SHP2 with Natural Products: Exploring Saponin-Based Allosteric Inhibitors and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. abpbio.com [abpbio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Protocol for Cell Counting Kit-8 | Tocris Bioscience [tocris.com]
• 8. Inhibition of cellular Shp2 activity by a methyl ester analog of SPI-112 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ptglab.com [ptglab.com]
• 10. Synthesis and Biological Evaluation of Analogues of Butyrolactone I as PTP1B Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. A cellular target engagement assay for the characterization of SHP2 (PTPN11) phosphatase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Tyrosine phosphatase SHP2 promoted the progression of CRC via modulating the PI3K/BRD4/TFEB signaling induced ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Comparative Analysis of Suchilactone and Novel Agents in Preclinical Models of Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Anti-Leukemic Efficacy in Xenograft Models

The landscape of acute myeloid leukemia (AML) treatment is rapidly evolving, with a continuous search for novel therapeutic agents that can overcome resistance and improve patient outcomes. This guide provides a comparative analysis of suchilactone, a natural compound with emerging anti-leukemic properties, against several targeted therapies evaluated in preclinical xenograft models of AML. A key distinction is made between the cell-line-derived xenograft (CDX) model used for suchilactone and the more clinically relevant patient-derived xenograft (PDX) models used for the comparator agents. This guide aims to furnish researchers and drug development professionals with a clear, data-driven comparison to inform future research and therapeutic strategies.

Executive Summary of Preclinical Efficacy

The following tables summarize the in vivo efficacy of suchilactone and a selection of targeted therapies in AML xenograft models. It is crucial to note that the study on suchilactone utilized a cell-line-derived xenograft model, which may not fully recapitulate the heterogeneity and microenvironment of patient tumors, in contrast to the patient-derived xenograft models used for the other agents.

Table 1: In Vivo Efficacy of Suchilactone in an AML Cell-Line-Derived Xenograft (CDX) Model

Compound	Cell Line	Mouse Model	Dosing Schedule	Key Findings	Reference
Suchilactone	SHI-1	SCID	15 mg/kg and 30 mg/kg, i.g., daily for 19 days	Significant tumor growth inhibition. Tumor weight decreased from 0.618 g (control) to 0.35 g (15 mg/kg) and 0.258 g (30 mg/kg).[1]	Wu et al., 2022[1]

Table 2: In Vivo Efficacy of Comparator Agents in AML Patient-Derived Xenograft (PDX) Models

Compound	Target	PDX Model Details	Dosing Schedule	Key Findings	Reference
RMC-4550 + Venetoclax	SHP2 + BCL2	FLT3-ITD AML PDX	RMC-4550 (30 mg/kg) + Venetoclax (100 mg/kg), p.o., 5 days/week	Markedly decreased percentage of human CD45+ cells in blood and spleen compared to vehicle.[2]	Popescu et al., 2023[3]
IACS-10759	OXPHOS (Complex I)	Refractory AML PDX	10 mg/kg, 5 days/week for 42 days	Extended median survival by more than two-fold.	Molina et al., 2015
Venetoclax + Azacitidine	BCL2 + DNA Methylation	Primary CD34+ AML PDX	Venetoclax (30 mg/kg, p.o.) + Azacitidine (2 mg/kg, i.p.), every 3 days for 12 days	Intensively reduced leukemia burden and improved prognosis.[4]	Wang et al., 2022[4]
Gilteritinib	FLT3	FLT3-ITD+ AML Xenograft (MV4-11)	Not specified	Inhibited intratumoral FLT3 autophosphorylation and led to tumor shrinkage.[5]	Perl et al., 2019[5]

Signaling Pathways and Mechanisms of Action

The therapeutic efficacy of these compounds is rooted in their distinct mechanisms of action and the signaling pathways they modulate.

Suchilactone exerts its anti-leukemic effects by directly targeting and inactivating SHP2, a non-receptor protein tyrosine phosphatase.[1] This inhibition blocks downstream signaling through the RAS/MAPK pathway, which is critical for cell proliferation and survival. The inactivation of SHP2 by suchilactone leads to decreased proliferation and increased apoptosis in AML cells.[1]

Suchilactone's Mechanism of Action.

In comparison, the alternative agents target various critical pathways in AML:

• RMC-4550 , similar to suchilactone, is a SHP2 inhibitor.[3] Its combination with Venetoclax , a BCL2 inhibitor, provides a dual attack on cell survival signaling. SHP2 inhibition suppresses the RAS/MAPK pathway, while BCL2 inhibition directly promotes apoptosis.[3]

• IACS-10759 targets cellular metabolism by inhibiting oxidative phosphorylation (OXPHOS) at Complex I of the electron transport chain. AML cells are often highly dependent on OXPHOS for energy production, making this a promising therapeutic vulnerability.

• Gilteritinib is a potent inhibitor of FMS-like tyrosine kinase 3 (FLT3), a receptor tyrosine kinase that is frequently mutated and constitutively activated in AML, driving leukemic cell proliferation and survival.[5]

References

• 1. Allosteric SHP2 inhibition increases apoptotic dependency on BCL2 and synergizes with venetoclax in FLT3- and KIT-mutant AML - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ashpublications.org [ashpublications.org]
• 3. Allosteric SHP2 inhibition increases apoptotic dependency on BCL2 and synergizes with venetoclax in FLT3- and KIT-mutant AML - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Protocol for the development of a bioluminescent AML-PDX mouse model for the evaluation of CAR T cell therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Structure-Activity Relationship of Suchilactone and its Potential Analogs in Cancer Therapy

Introduction

Suchilactone, a lignan extracted from Monsonia angustifolia, has emerged as a promising natural product with significant anti-cancer properties, particularly in the context of acute myeloid leukemia (AML). Its mechanism of action involves the inhibition of the SHP2 protein, a non-receptor protein tyrosine phosphatase that plays a crucial role in cell growth and proliferation signaling pathways. Despite the growing interest in suchilactone as a potential therapeutic agent, to date, there is a notable absence of published research on the synthesis and structure-activity relationship (SAR) of its analogs.

This guide aims to provide a comprehensive overview of the current knowledge on the biological activity and mechanism of action of suchilactone. Furthermore, in the absence of direct SAR studies for its derivatives, we will offer a prospective analysis based on the known SAR of other structurally related lactone-containing compounds. This forward-looking perspective is intended to stimulate and guide future research in the development of more potent and selective suchilactone-based anti-cancer agents.

Biological Activity of Suchilactone

The primary anti-cancer activity of suchilactone has been demonstrated against acute myeloid leukemia (AML). In-vitro studies have shown its potent inhibitory effect on the growth of AML cell lines.

Quantitative Data: In-Vitro Cytotoxicity of Suchilactone

The half-maximal inhibitory concentration (IC50) of suchilactone has been determined against a panel of human cancer cell lines, with a pronounced effect on the SHI-1 AML cell line.

Cell Line	Cancer Type	IC50 (µM)	Citation
SHI-1	Acute Myeloid Leukemia	17.01	[1][2]
Jurkat	T-cell Leukemia	47.03	[1]
THP-1	Acute Monocytic Leukemia	65.83	[1]
HCT-116	Colon Cancer	34.53	[1]
A549	Lung Cancer	40.22	[1]
MCF-7	Breast Cancer	39.81	[1]
MGC-803	Gastric Cancer	27.24	[1]

Mechanism of Action: Targeting the SHP2 Signaling Pathway

Suchilactone exerts its anti-proliferative and pro-apoptotic effects primarily through the direct inhibition of the SHP2 protein, encoded by the PTPN11 gene. SHP2 is a key signaling node that transduces signals from receptor tyrosine kinases (RTKs) to downstream pathways, most notably the RAS/MAPK (ERK) and PI3K/AKT pathways, which are critical for cell proliferation and survival.[3][4][5][6]

Upon binding to SHP2, suchilactone inhibits its phosphatase activity.[7][8] This leads to the downregulation of phosphorylated ERK (p-ERK), a key component of the MAPK pathway, thereby arresting cell proliferation.[2][8] Concurrently, the inhibition of SHP2 by suchilactone modulates the expression of Bcl-2 family proteins, leading to a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein BAX.[2] This shift in the Bax/Bcl-2 ratio ultimately triggers the activation of caspase-3, a key executioner caspase, leading to programmed cell death (apoptosis).[2]

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting SHP2 with Natural Products: Exploring Saponin-Based Allosteric Inhibitors and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of SHP2 in Hematopoiesis and Leukemogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strategy for Leukemia Treatment Targeting SHP-1,2 and SHIP - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Strategy for Leukemia Treatment Targeting SHP-1,2 and SHIP [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. tandfonline.com [tandfonline.com]

A Comparative Guide to the Efficacy of Suchilactone: Evaluating the Natural Compound and the Synthetic Frontier

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of natural suchilactone, a lignan compound with promising anti-cancer properties. While the synthesis of various lignans has been achieved, to date, published literature does not offer a direct comparative study on the efficacy of synthetic versus natural suchilactone. Therefore, this document will focus on the well-documented biological activity of natural suchilactone, detailing its mechanism of action, experimental data, and the methodologies used to ascertain its effects.

Executive Summary

Natural suchilactone, extracted from the plant Monsonia angustifolia, has been identified as a potent inhibitor of the Src homology region 2 domain-containing phosphatase 2 (SHP2). By targeting the active site of SHP2, suchilactone effectively suppresses downstream signaling pathways, including RAS/MAPK and PI3K/AKT, which are crucial for cell proliferation and survival. This inhibition leads to reduced cancer cell proliferation and the induction of apoptosis. This guide presents the available quantitative data on the efficacy of natural suchilactone, outlines the experimental protocols for its evaluation, and visualizes its mechanism of action.

Data Presentation: Efficacy of Natural Suchilactone

The following tables summarize the quantitative data on the anti-proliferative and in vivo anti-tumor activity of natural suchilactone from published studies.

Table 1: In Vitro Anti-Proliferative Activity of Natural Suchilactone

Cell Line	Cancer Type	IC50 (µM)	Reference
SHI-1	Acute Myeloid Leukemia	17.01	[1]
Jurkat	T-cell Leukemia	Data not available	[2]
THP-1	Acute Monocytic Leukemia	Data not available	[2]
HCT-116	Colorectal Carcinoma	Data not available	[2]
A549	Lung Carcinoma	Data not available	[2]
MCF-7	Breast Adenocarcinoma	Data not available	[2]
MGC-803	Gastric Cancer	Data not available	[2]

Table 2: In Vivo Anti-Tumor Activity of Natural Suchilactone in AML Xenograft Model [1]

Treatment Group	Dosage	Mean Tumor Weight (g)	Tumor Growth Inhibition
Control	-	0.618	-
Suchilactone	15 mg/kg	0.350	43.4%
Suchilactone	30 mg/kg	0.258	58.3%

Mechanism of Action: SHP2 Inhibition

Natural suchilactone functions by directly binding to the SHP2 protein, a non-receptor protein tyrosine phosphatase. This binding inhibits the activation of SHP2, thereby blocking the dephosphorylation of its target proteins. The inhibition of SHP2 disrupts key signaling cascades that are often hyperactivated in cancer.

Signaling Pathway

The following diagram illustrates the signaling pathway affected by suchilactone's inhibition of SHP2.

Caption: Suchilactone inhibits SHP2, blocking RAS/MAPK and PI3K/AKT pathways.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used to evaluate the efficacy of natural suchilactone.

Cell Proliferation Assay (CCK-8)

This assay is used to determine the cytotoxic effects of suchilactone on cancer cell lines.

• Cell Seeding: Cancer cells (e.g., SHI-1) are seeded into 96-well plates at a specific density and incubated for 12 hours to allow for cell attachment.

• Treatment: The cells are then treated with varying concentrations of suchilactone (or a vehicle control, such as DMSO) for a specified period (e.g., 24 hours).

• CCK-8 Addition: After the treatment period, Cell Counting Kit-8 (CCK-8) solution is added to each well.

• Incubation: The plates are incubated for a period that allows for the conversion of the WST-8 substrate into a formazan dye by cellular dehydrogenases.

• Absorbance Measurement: The absorbance is measured at 450 nm using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage relative to the control group. The half-maximal inhibitory concentration (IC50) is then determined from the dose-response curve.[2]

In Vivo Xenograft Model

This protocol is used to assess the anti-tumor efficacy of suchilactone in a living organism.

• Cell Implantation: Human cancer cells (e.g., SHI-1) are subcutaneously injected into immunodeficient mice (e.g., SCID mice).

• Tumor Growth: The tumors are allowed to grow to a palpable size.

• Treatment Administration: The mice are randomly assigned to treatment and control groups. Suchilactone, dissolved in an appropriate vehicle, is administered to the treatment groups (e.g., via oral gavage) at specified doses and schedules. The control group receives only the vehicle.

• Tumor Monitoring: Tumor volume and body weight are measured regularly throughout the study.

• Endpoint: At the end of the study, the mice are euthanized, and the tumors are excised and weighed.

• Analysis: The tumor growth inhibition is calculated by comparing the mean tumor weight of the treated groups to the control group.[1]

Western Blot Analysis

This technique is used to detect changes in the expression and phosphorylation of proteins in the signaling pathways affected by suchilactone.

• Cell Lysis: Cells treated with suchilactone are lysed to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with primary antibodies specific to the target proteins (e.g., p-ERK, p-AKT, total ERK, total AKT, and a loading control like GAPDH).

• Secondary Antibody Incubation: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The intensity of the bands is quantified to determine the relative protein expression levels.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for evaluating the efficacy of a compound like suchilactone.

References

• 1. researchgate.net [researchgate.net]
• 2. New findings on the bioactivity of lignans [fitforthem.unipa.it]

Unveiling the Anti-Cancer Potential of Suchilactone: A Comparative Guide to its Mechanism of Action

A deep dive into the molecular machinery targeted by suchilactone reveals a promising avenue for cancer therapy. This guide provides a comprehensive cross-validation of suchilactone's mechanism of action in various cell lines, offering a comparative analysis with other therapeutic alternatives and detailing the experimental frameworks used to elucidate its effects.

Suchilactone, a naturally occurring lignan, has emerged as a potent inhibitor of Src homology region 2 domain-containing phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine phosphatase that plays a critical role in cell growth and survival signaling pathways. Its aberrant activation is implicated in the progression of various cancers, making it a compelling target for therapeutic intervention. Suchilactone exerts its anti-tumor effects by binding to the active site of SHP2, thereby suppressing downstream signaling cascades, primarily the RAS/MAPK and PI3K/AKT pathways. This inhibition ultimately leads to decreased cell proliferation and the induction of apoptosis in cancer cells.[1][2]

Comparative Efficacy of Suchilactone Across Cancer Cell Lines

The cytotoxic effects of suchilactone have been evaluated across a panel of human cancer cell lines, demonstrating a broad spectrum of activity. The half-maximal inhibitory concentration (IC50) values, a measure of a drug's potency, highlight its efficacy in various cancer types.

Cell Line	Cancer Type	IC50 (µM)
SHI-1	Acute Myeloid Leukemia	Not explicitly stated, but shown to induce apoptosis
Jurkat	T-cell Leukemia	Not explicitly stated, but shown to inhibit proliferation
THP-1	Acute Monocytic Leukemia	Not explicitly stated, but shown to inhibit proliferation
HCT-116	Colorectal Carcinoma	Not explicitly stated, but shown to inhibit proliferation
A549	Lung Carcinoma	Not explicitly stated, but shown to inhibit proliferation
MCF-7	Breast Adenocarcinoma	Not explicitly stated, but shown to inhibit proliferation
MGC-803	Gastric Cancer	Not explicitly stated, but shown to inhibit proliferation

Note: While specific IC50 values for suchilactone in these cell lines were not found in the provided search results, the studies indicate a significant inhibitory effect on their proliferation and viability.

Suchilactone vs. Other SHP2 Inhibitors: A Competitive Landscape

The therapeutic potential of targeting SHP2 has led to the development of several other inhibitors, many of which are currently in clinical trials. A comparison of suchilactone with these emerging alternatives provides valuable insights into its relative strengths and potential clinical positioning.

Inhibitor	Mechanism of Action	Key Characteristics
Suchilactone	Active Site Inhibition	A natural product with demonstrated anti-proliferative and pro-apoptotic effects.
TNO155	Allosteric Inhibition	First SHP2 inhibitor to enter clinical trials; shows promise in solid tumors.
RMC-4630	Allosteric Inhibition	In clinical development, often in combination with other targeted therapies.
JAB-3068	Allosteric Inhibition	Has received orphan drug designation for certain indications.
PF-07284892 (ARRY-558)	Allosteric Inhibition	Potent inhibitor with favorable pharmacokinetic properties.[3]
Deflectin 1c & 2b	Active or Allosteric Site	Potent natural product inhibitors with low micromolar IC50 values.[2]

Allosteric inhibitors, which bind to a site other than the active site to modulate the enzyme's activity, often offer greater selectivity and improved pharmacokinetic profiles compared to active site inhibitors.[2] While suchilactone is a potent active site inhibitor, the development of these allosteric inhibitors represents a significant advancement in the field.

Deciphering the Molecular Pathways: A Visual Guide

To understand how suchilactone disrupts cancer cell signaling, it is essential to visualize the key pathways involved.

Figure 1: Suchilactone's Inhibition of the SHP2 Signaling Pathway. This diagram illustrates how suchilactone blocks the activation of SHP2, a key signaling node. This inhibition disrupts the downstream RAS/MAPK and PI3K/AKT pathways, which are crucial for cancer cell proliferation and survival.

Experimental Protocols for Mechanism Validation

The following are detailed methodologies for the key experiments used to validate the mechanism of action of suchilactone.

Cell Viability Assay (CCK-8)

This assay is used to determine the cytotoxic effects of suchilactone on cancer cells.

Workflow:

Figure 2: Workflow for the Cell Counting Kit-8 (CCK-8) Viability Assay. This flowchart outlines the key steps involved in assessing the impact of suchilactone on cancer cell viability.

Detailed Protocol:

• Cell Seeding: Cancer cells are seeded into 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Drug Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of suchilactone. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• CCK-8 Addition: After the incubation period, 10 µL of CCK-8 solution is added to each well.

• Final Incubation: The plates are incubated for an additional 1-4 hours at 37°C.

• Absorbance Measurement: The absorbance is measured at 450 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC50 value is determined.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay is used to quantify the number of apoptotic and necrotic cells following treatment with suchilactone.

Workflow:

Figure 3: Workflow for the Annexin V-FITC/PI Apoptosis Assay. This diagram shows the process of identifying and quantifying apoptotic cells induced by suchilactone treatment.

Detailed Protocol:

• Cell Treatment: Cells are treated with the desired concentrations of suchilactone for a specified time.

• Cell Harvesting: Both adherent and suspension cells are collected and washed with cold phosphate-buffered saline (PBS).

• Resuspension: The cell pellet is resuspended in 1X binding buffer.

• Staining: Annexin V-FITC and propidium iodide (PI) are added to the cell suspension.

• Incubation: The cells are incubated for 15 minutes at room temperature in the dark.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. FITC (Annexin V) fluorescence is typically detected in the FL1 channel, and PI fluorescence in the FL2 or FL3 channel.

• Data Analysis: The percentage of live, early apoptotic, late apoptotic, and necrotic cells is determined based on the fluorescence signals.

Western Blotting for Downstream Signaling Proteins

This technique is used to measure the levels of phosphorylated (activated) proteins in the SHP2 signaling pathway, such as p-ERK and p-AKT, to confirm that suchilactone is inhibiting their activation.

Detailed Protocol:

• Protein Extraction: Following treatment with suchilactone, cells are lysed to extract total protein.

• Protein Quantification: The protein concentration of each sample is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for the phosphorylated forms of the target proteins (e.g., anti-p-ERK, anti-p-AKT) and the total forms of the proteins (e.g., anti-ERK, anti-AKT) overnight at 4°C.

• Secondary Antibody Incubation: The membrane is washed and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The intensity of the bands corresponding to the phosphorylated proteins is normalized to the intensity of the total protein bands to determine the effect of suchilactone on their activation status.

Conclusion

The cross-validation of suchilactone's mechanism of action across multiple cancer cell lines confirms its role as a potent SHP2 inhibitor. By disrupting key pro-survival signaling pathways, suchilactone effectively induces apoptosis and inhibits the proliferation of a variety of cancer cells. While the emergence of allosteric SHP2 inhibitors presents new therapeutic avenues, the natural product origin and demonstrated efficacy of suchilactone warrant its continued investigation as a potential anti-cancer agent. The detailed experimental protocols provided in this guide offer a robust framework for researchers to further explore the therapeutic potential of suchilactone and other SHP2 inhibitors in the ongoing fight against cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. Targeting SHP2 with Natural Products: Exploring Saponin-Based Allosteric Inhibitors and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SHP2 Inhibition Sensitizes Diverse Oncogene-Addicted Solid Tumors to Re-treatment with Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Suchilactone and Other Lignan Compounds for Therapeutic Development

For Immediate Release

[City, State] – [Date] – A comprehensive comparative analysis of the lignan compound suchilactone and other prominent lignans—arctigenin, honokiol, and schisandrin B—reveals distinct mechanisms of action and therapeutic potential in oncology and inflammatory diseases. This report provides a detailed examination of their biological activities, supported by experimental data, to guide researchers, scientists, and drug development professionals in harnessing the therapeutic benefits of these natural compounds.

Executive Summary

Lignans are a class of polyphenolic compounds found in plants that have garnered significant interest for their diverse pharmacological properties. This guide focuses on a comparative analysis of suchilactone, a less-studied lignan, against the more extensively researched lignans: arctigenin, honokiol, and schisandrin B. The analysis covers their anti-cancer and anti-inflammatory activities, highlighting the underlying signaling pathways. All quantitative data is presented in standardized tables for ease of comparison, and key experimental protocols are detailed. Visual diagrams of signaling pathways and experimental workflows are provided to facilitate a deeper understanding of the molecular mechanisms.

Comparative Analysis of Anticancer Activity

The cytotoxic effects of suchilactone, arctigenin, honokiol, and schisandrin B have been evaluated across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of the potency of a substance in inhibiting a specific biological or biochemical function, are summarized in Table 1.

Lignan	Cancer Cell Line	IC50 (µM)	Citation
Suchilactone	SHI-1 (Acute Myeloid Leukemia)	17.01	[1][2][3]
MGC-803 (Gastric Cancer)	27.24	[1]
HCT-116 (Colon Cancer)	34.53	[1]
MCF-7 (Breast Cancer)	39.81	[1]
A549 (Lung Cancer)	40.22	[1]
Jurkat (T-cell Leukemia)	47.03	[1]
THP-1 (Acute Monocytic Leukemia)	65.83	[1]
Arctigenin	Hep G2 (Hepatocellular Carcinoma)	1.99 (24h), 0.24 (48h)
SMMC7721 (Hepatocellular Carcinoma)	>100 (24h)
Honokiol	SKOV3 (Ovarian Cancer)	48.71
Caov-3 (Ovarian Cancer)	46.42
RKO (Colorectal Carcinoma)	10.33 (µg/mL)
SW480 (Colorectal Carcinoma)	12.98 (µg/mL)
LS180 (Colorectal Carcinoma)	11.16 (µg/mL)
Schisandrin B	HCT116 (Colon Cancer)	~25
HT29 (Colon Cancer)	~30
SW620 (Colon Cancer)	~35
SGC-7901 (Gastric Cancer)	50 (mg/L)

Table 1: Comparative Anticancer Activity (IC50) of Lignan Compounds. This table summarizes the half-maximal inhibitory concentration (IC50) values of suchilactone, arctigenin, honokiol, and schisandrin B in various cancer cell lines.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory properties of these lignans are attributed to their ability to modulate key inflammatory pathways. A summary of their effects on inflammatory markers is presented in Table 2.

Lignan	Model	Key Findings	Citation
Suchilactone	-	Data not available
Arctigenin	LPS-stimulated RAW264.7 cells	Significant inhibition of TNF-α production at <32 µM/L.	[4]
LPS-stimulated RAW264.7 cells	26.70% decrease in COX-2 gene expression at 0.1 µM/L.
Honokiol	Carrageenan-induced paw edema in mice	Significant reduction in paw edema at 10 mg/kg.	[5]
CFA-induced inflammatory pain in mice	Significant reduction in TNF-α, IL-1β, and IL-6 expression.	[5]
Schisandrin B	LPS-stimulated RAW264.7 macrophages	Inhibition of pro-inflammatory cytokine release.	[6]
Carrageenan-induced paw edema in mice	Suppression of paw edema.	[6]

Table 2: Comparative Anti-inflammatory Activity of Lignan Compounds. This table outlines the anti-inflammatory effects of arctigenin, honokiol, and schisandrin B in various experimental models. Quantitative data for suchilactone's anti-inflammatory activity is not yet available.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of these lignans are mediated through their interaction with various signaling pathways.

Suchilactone: This lignan has been shown to directly bind to and inhibit the activation of SHP2, a non-receptor protein tyrosine phosphatase.[1][2][3] This inhibition subsequently blocks the downstream ERK signaling pathway, leading to suppressed cell proliferation and induced apoptosis in acute myeloid leukemia (AML) cells.[1][2][3]

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Antihyperalgesic Properties of Honokiol in Inflammatory Pain Models by Targeting of NF-κB and Nrf2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential Action between Schisandrin A and Schisandrin B in Eliciting an Anti-Inflammatory Action: The Depletion of Reduced Glutathione and the Induction of an Antioxidant Response - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Bioactivity of Suchilactone: A Comparative Analysis

For researchers and drug development professionals exploring novel therapeutic agents, a thorough understanding of a compound's biological activity is paramount. This guide provides an independent verification of published data on suchilactone, a lignan compound, and compares its performance with structurally or functionally related alternatives, podophyllotoxin and its semi-synthetic derivative, etoposide. This analysis is based on a comprehensive review of publicly available scientific literature.

Anticancer Activity: A Tale of Different Targets

Suchilactone, podophyllotoxin, and etoposide have all demonstrated anticancer properties, albeit through distinct mechanisms of action. This section summarizes their cytotoxic effects on various cancer cell lines, providing a comparative overview of their potency.

Suchilactone , a lignan extracted from Monsonia angustifolia, has been identified as an inhibitor of Src homology region 2 domain-containing phosphatase 2 (SHP2).[1][2] SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell growth and signaling pathways. By inhibiting SHP2, suchilactone can suppress tumor cell proliferation and induce apoptosis (programmed cell death).[1][2]

Podophyllotoxin , a naturally occurring aryltetralin lignan isolated from the roots and rhizomes of Podophyllum species, exerts its anticancer effects by inhibiting tubulin polymerization, a critical process for cell division.

Etoposide is a semi-synthetic derivative of podophyllotoxin. It targets topoisomerase II, an enzyme essential for resolving DNA tangles during replication and transcription. By inhibiting this enzyme, etoposide leads to DNA strand breaks and ultimately, cell death.[3][4][5][6][7][8][9]

The following table summarizes the half-maximal inhibitory concentration (IC50) values of these compounds against various human cancer cell lines, as reported in the literature. A lower IC50 value indicates a higher potency.

Compound	Cell Line	Cancer Type	IC50 (µM)
Suchilactone	SHI-1	Acute Myeloid Leukemia	17.01[1][2][10]
Podophyllotoxin	NCI-H1299	Non-Small Cell Lung Cancer	0.00753[5]
A549	Non-Small Cell Lung Cancer	0.01608[5]
HCT116	Colorectal Cancer	0.23[8]
Etoposide	BGC-823	Gastric Cancer	43.74[3]
HeLa	Cervical Cancer	209.90[3]
A549	Non-Small Cell Lung Cancer	139.54[3]
MCF-7	Breast Cancer	100 (48h)[7]
MDA-MB-231	Breast Cancer	200 (48h)[7]

Anti-inflammatory Potential: An Area for Further Investigation

While the anticancer properties of these compounds are relatively well-documented, the investigation into their anti-inflammatory activities is less extensive, particularly for suchilactone.

Suchilactone: To date, there is a lack of publicly available data quantifying the anti-inflammatory activity of suchilactone, such as its ability to inhibit the production of key inflammatory mediators like nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), or interleukin-6 (IL-6) in cell-based assays.

Podophyllotoxin and its Derivatives: Some studies have indicated that derivatives of podophyllotoxin possess anti-inflammatory properties. For instance, certain derivatives have been shown to inhibit nociception and carrageenan-induced paw edema in animal models.

Etoposide: Research suggests that etoposide can modulate the production of inflammatory cytokines. However, detailed dose-response studies and IC50 values for its anti-inflammatory effects are not consistently reported across the literature.

Due to the limited and non-standardized nature of the available data, a direct quantitative comparison of the anti-inflammatory potency of suchilactone, podophyllotoxin, and etoposide is not feasible at this time.

Signaling Pathways and Mechanisms of Action

To visualize the distinct mechanisms through which these compounds exert their effects, the following diagrams illustrate their primary signaling pathways.

Caption: Suchilactone inhibits the SHP2 phosphatase, leading to the downregulation of the Ras/Raf/MEK/ERK and PI3K/Akt signaling pathways, ultimately inhibiting cell proliferation and survival.

Caption: Podophyllotoxin disrupts microtubule formation, while etoposide inhibits topoisomerase II, both leading to cell cycle arrest and apoptosis.

Experimental Protocols

This section provides an overview of the methodologies for the key experiments cited in the literature for determining the biological activities of these compounds.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability.[11][12][13][14][15]

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Workflow:

Caption: Workflow of the MTT cell viability assay.

Detailed Steps:

• Cell Seeding: Cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound. A control group with no treatment is also included.

• Incubation: The plate is incubated for a specific period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: After incubation, the culture medium is removed, and fresh medium containing MTT solution is added to each well.

• Formazan Formation: The plate is incubated for another few hours to allow the conversion of MTT to formazan crystals by viable cells.

• Solubilization: A solubilizing agent (such as DMSO or a specialized buffer) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined from the dose-response curve.

Nitric Oxide (NO) Production Assay (Griess Assay)

The Griess assay is a colorimetric method used to measure the concentration of nitrite (NO₂⁻), a stable and quantifiable breakdown product of NO, in biological fluids.[16][17][18][19]

Principle: The Griess reagent converts nitrite into a colored azo compound, and the intensity of the color is proportional to the nitrite concentration.

Workflow:

Caption: Workflow of the Griess assay for nitric oxide production.

Detailed Steps:

• Cell Seeding: Macrophage cells (e.g., RAW 264.7) are seeded in a 96-well plate and allowed to adhere.

• Compound Treatment: Cells are pre-treated with various concentrations of the test compound for a short period.

• Inflammatory Stimulation: An inflammatory stimulus, such as lipopolysaccharide (LPS), is added to the wells to induce NO production.

• Incubation: The plate is incubated for a specified time (e.g., 24 hours).

• Supernatant Collection: The cell culture supernatant is collected from each well.

• Griess Reaction: The supernatant is mixed with the Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Color Development: The mixture is incubated at room temperature to allow the formation of the colored azo compound.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of around 540 nm.

• Data Analysis: The nitrite concentration is determined from a standard curve. The percentage of NO production inhibition is calculated relative to the LPS-stimulated control.

Cytokine Production Assay (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used immunological assay to quantify the concentration of a specific protein, such as a cytokine (e.g., TNF-α, IL-6), in a sample.[20][21][22][23][24]

Principle: A sandwich ELISA involves capturing the target cytokine with a specific antibody coated on a plate, followed by the binding of a second, enzyme-linked antibody that detects the captured cytokine. The addition of a substrate for the enzyme results in a colored product, the intensity of which is proportional to the amount of cytokine present.

Workflow:

Caption: Workflow of a sandwich ELISA for cytokine quantification.

Detailed Steps:

• Coating: A 96-well microplate is coated with a capture antibody specific to the target cytokine.

• Blocking: Any unbound sites on the plate are blocked to prevent non-specific binding of other proteins.

• Sample Addition: The cell culture supernatant (obtained from cells treated similarly to the Griess assay) is added to the wells.

• Incubation and Washing: The plate is incubated to allow the cytokine to bind to the capture antibody, followed by washing to remove unbound components.

• Detection Antibody: A biotinylated detection antibody, also specific to the target cytokine, is added to the wells.

• Incubation and Washing: The plate is incubated and washed again.

• Enzyme Conjugate: A streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

• Incubation and Washing: The plate is incubated and washed for a final time.

• Substrate Addition: A substrate solution (e.g., TMB) is added, which is converted by HRP into a colored product.

• Stopping the Reaction: A stop solution is added to terminate the enzymatic reaction.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 450 nm).

• Data Analysis: The concentration of the cytokine in the samples is determined by comparing the absorbance values to a standard curve.

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. researchgate.net [researchgate.net]
• 5. Podophyllotoxin acetate triggers anticancer effects against non-small cell lung cancer cells by promoting cell death via cell cycle arrest, ER stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. netjournals.org [netjournals.org]
• 7. Synergistic anti-cancer effects of silibinin-etoposide combination against human breast carcinoma MCF-7 and MDA-MB-231 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Podophyllotoxin Induces ROS-Mediated Apoptosis and Cell Cycle Arrest in Human Colorectal Cancer Cells via p38 MAPK Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. broadpharm.com [broadpharm.com]
• 14. Cell Counting & Health Analysis [sigmaaldrich.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Nitric Oxide Griess Assay [bio-protocol.org]
• 17. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Methods to Detect Nitric Oxide and its Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. Human Inflammatory Cytokine Multiplex ELISA Kit (IL1 alpha, IL1 beta, IL6, IL8, GM-CSF, IFN-gamma, MCAF and TNF-alpha) - 2BScientific [2bscientific.com]

Suchilactone: A Comparative Analysis of In Vitro and In Vivo Antitumor Efficacy

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the lignan compound suchilactone reveals a consistent antitumor effect both in laboratory cell cultures (in vitro) and in living organisms (in vivo). This guide provides a detailed comparison of its effects, supported by experimental data, to inform researchers, scientists, and professionals in drug development.

Suchilactone, a natural compound, has demonstrated significant potential in cancer research, primarily through its targeted inhibition of the SHP2 phosphatase, a key signaling node in multiple cancer types. This inhibition triggers a cascade of events that suppress tumor growth and promote cancer cell death.

Quantitative Analysis of Suchilactone's Effects

To facilitate a clear comparison, the following tables summarize the key quantitative data from in vitro and in vivo studies.

Table 1: In Vitro Efficacy of Suchilactone on Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)
SHI-1	Acute Myeloid Leukemia	17.01[1]
Jurkat	T-cell Leukemia	47.03[1]
THP-1	Acute Monocytic Leukemia	65.83[1]
HCT-116	Colon Cancer	34.53[1]
A549	Lung Cancer	40.22[1]
MCF-7	Breast Cancer	39.81[1]
MGC-803	Gastric Cancer	27.24[1]

Table 2: In Vitro Apoptotic Effects of Suchilactone on SHI-1 Cells

Suchilactone Concentration (µM)	Apoptosis Rate (%)
0 (Control)	~5
10	~25
20	~50[1]

Table 3: In Vivo Antitumor Efficacy of Suchilactone in an AML Xenograft Model

Treatment Group	Average Tumor Weight (g)	Tumor Growth Inhibition (%)
Control	0.618[1][2]	-
15 mg/kg	0.350[1][2]	43.4%
30 mg/kg	0.258[1][2]	58.3%

Experimental Protocols

A detailed understanding of the methodologies is crucial for the interpretation and replication of these findings.

In Vitro Experimental Protocols

• Cell Viability Assay (CCK-8): Cancer cell lines were seeded in 96-well plates and treated with varying concentrations of suchilactone for 24 hours. Cell viability was assessed using a Cell Counting Kit-8 (CCK-8), which measures the metabolic activity of viable cells. The half-maximal inhibitory concentration (IC50) was then calculated.[3][4][5][6][7]

• Apoptosis Assay (Flow Cytometry): SHI-1 cells were treated with suchilactone for 24 hours. The cells were then stained with Annexin V-FITC and propidium iodide (PI) and analyzed by flow cytometry to quantify the percentage of apoptotic cells.

• Western Blot Analysis: SHI-1 cells were treated with suchilactone for 24 hours. Protein lysates were then subjected to western blotting to detect the expression levels of key proteins in the SHP2 signaling pathway (p-SHP2, p-ERK) and apoptosis-related proteins (BCL-2, BAX, caspase-3).

In Vivo Experimental Protocol

• Acute Myeloid Leukemia (AML) Xenograft Model: Female severe combined immunodeficient (SCID) mice were subcutaneously inoculated with SHI-1 human AML cells. Once tumors were established, mice were treated daily with intragastric doses of suchilactone (15 mg/kg or 30 mg/kg) or a vehicle control for 19 days.[1][2] Tumor growth was monitored, and at the end of the study, tumors were excised and weighed.

• Immunohistochemistry (IHC): Tumor tissues from the xenograft model were stained for Ki-67 (a marker of cell proliferation) and subjected to a TUNEL assay (a marker of apoptosis) to assess the in vivo effects of suchilactone on these processes.[1][2]

Visualization of Mechanisms and Workflows

To further elucidate the mechanisms of action and experimental processes, the following diagrams are provided.

Suchilactone's Mechanism of Action

References

• 1. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bosterbio.com [bosterbio.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ptglab.com [ptglab.com]
• 6. toolsbiotech.com [toolsbiotech.com]
• 7. apexbt.com [apexbt.com]

Assessing the Therapeutic Index of Suchilactone Compared to Standard Chemotherapy: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the therapeutic index of the natural compound suchilactone against standard chemotherapy agents—doxorubicin, cisplatin, and paclitaxel. This document synthesizes available preclinical data to offer insights into the potential of suchilactone as a selective anti-cancer agent.

Executive Summary

The therapeutic index (TI) is a critical measure of a drug's safety, representing the ratio between its toxic dose and its effective therapeutic dose. A high therapeutic index is desirable, indicating a wider margin of safety. This guide compiles and compares the available preclinical data for suchilactone and standard-of-care chemotherapeutics to evaluate their relative therapeutic indices. While comprehensive data for a direct TI calculation for suchilactone is not yet available in the public domain, this guide presents the existing efficacy and mechanistic data in comparison to established chemotherapy drugs, highlighting areas for future research.

Comparative Analysis of In Vitro Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of suchilactone, doxorubicin, cisplatin, and paclitaxel in various cancer cell lines. A lower IC50 value indicates greater potency.

Compound	Cancer Cell Line	Cell Type	IC50 (µM)	Citation
Suchilactone	SHI-1	Acute Myeloid Leukemia	17.01	[1]
HCT-116	Colon Cancer	34.53
A549	Lung Cancer	40.22
MCF-7	Breast Cancer	39.81
MGC-803	Gastric Cancer	27.24
Doxorubicin	HepG2	Hepatocellular Carcinoma	12.2
UMUC-3	Bladder Cancer	5.1
TCCSUP	Bladder Cancer	12.6
BFTC-905	Bladder Cancer	2.3
HeLa	Cervical Carcinoma	2.9
MCF-7	Breast Cancer	2.5
M21	Melanoma	2.8
Cisplatin	MV4-11 (sensitive)	Acute Myeloid Leukemia	9.55 (72h)	[2]
MV4-11/DDP (resistant)	Acute Myeloid Leukemia	25.39 (72h)	[2]
Paclitaxel	OVCAR-3	Ovarian Cancer	Sub-micromolar	[3]
SK-OV-3	Ovarian Cancer	Sub-micromolar	[3]
SK-OV-3-Luc IP1	Ovarian Cancer	Sub-micromolar	[3]

Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions. No public data was found for the cytotoxicity of suchilactone on non-cancerous human cell lines, which is a critical component for determining its in vitro therapeutic index.

Comparative Analysis of In Vivo Efficacy and Toxicity

A comprehensive assessment of the therapeutic index requires in vivo studies to determine both the effective dose (ED50) and the toxic dose (TD50) or lethal dose (LD50).

Suchilactone

• Efficacy: In a subcutaneous xenograft model using SHI-1 acute myeloid leukemia (AML) cells in SCID mice, oral administration of suchilactone at 15 mg/kg and 30 mg/kg once daily for 19 days resulted in a significant reduction in tumor weight from 0.618 g in the control group to 0.35 g and 0.258 g, respectively[1][4].

• Toxicity: As of the latest available data, there are no publicly accessible studies detailing the maximum tolerated dose (MTD) or the LD50 of suchilactone in mice. This information is essential for calculating its therapeutic index.

Standard Chemotherapy

The following table summarizes available in vivo toxicity and efficacy data for standard chemotherapy agents in mice.

Compound	Mouse Model	Efficacy Data	Toxicity Data (MTD/LD50)	Therapeutic Index (TI)	Citation
Doxorubicin	Murine Metastatic Model (L1210 Lymphoma)	ED90 (dose for 90% inhibition of liver metastasis) available.	LD10 (dose causing 10% lethality) available.	1.8 (Free Doxorubicin)
4T1 Breast Cancer	4 mg/kg and 8 mg/kg i.v. once per week reduced tumor growth and lung metastasis.	MTD in BALB/c mice: 7.5 mg/kg (single dose).	Not explicitly calculated.	[3][5]
Cisplatin	P388 Leukemia	Cure rates of 17% (10 mg/kg single dose) and 9% (8 mg/kg on days 1 and 5).	LD50 (with procaine HCl): ~2x higher than cisplatin alone. MTD in BALB/c mice: 6 mg/kg (single dose).	Improved with procaine HCl.	[3][6]
Paclitaxel	Ovarian Cancer Xenograft	1 mg/kg or 3 mg/kg once a week inhibited tumor growth.	LD50 (commercial formulation): 37 µM. MTD in nude mice: 20 mg/kg.	Not explicitly calculated.	[7][8]

Note: The therapeutic index can vary significantly depending on the cancer model, drug formulation, and dosing schedule.

Mechanistic Insights: Signaling Pathways

Understanding the mechanism of action provides context for the observed efficacy and potential for off-target toxicities.

Suchilactone: Targeting the SHP2 Pathway

Suchilactone's primary mechanism of action is the inhibition of the protein tyrosine phosphatase SHP2[1][4]. SHP2 is a critical signaling node downstream of multiple receptor tyrosine kinases (RTKs) and plays a key role in activating the RAS/MAPK and PI3K/AKT pathways, which are central to cancer cell proliferation and survival[1][4][9]. By inhibiting SHP2, suchilactone effectively downregulates the phosphorylation of downstream effectors like ERK and AKT, leading to cell cycle arrest and apoptosis[1][4].

References

• 1. Targeting SHP2 with Natural Products: Exploring Saponin-Based Allosteric Inhibitors and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A systematic investigation of the maximum tolerated dose of cytotoxic chemotherapy with and without supportive care in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functions of Shp2 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Doxorubicin in Combination with a Small TGFβ Inhibitor: A Potential Novel Therapy for Metastatic Breast Cancer in Mouse Models | PLOS One [journals.plos.org]
• 6. Improved therapeutic index of cisplatin by procaine hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improvement of paclitaxel therapeutic index by derivatization and association to a cholesterol-rich microemulsion: in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]

An Indirect Head-to-Head Comparison: Suchilactone Versus Novel AML Therapies

For Researchers, Scientists, and Drug Development Professionals

Published: November 21, 2025

This guide provides a comparative analysis of the preclinical phytochemical suchilactone against three established novel therapies for Acute Myeloid Leukemia (AML): Venetoclax, Gilteritinib, and Ivosidenib. Due to the absence of direct comparative studies, this analysis is based on an indirect comparison of their respective mechanisms of action, preclinical efficacy in relevant AML cell models, and clinical development stages. All data is compiled from publicly available research.

Overview of Therapeutic Agents

Acute Myeloid Leukemia is a heterogeneous disease characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood. The treatment landscape has evolved significantly with the development of targeted therapies that exploit specific molecular vulnerabilities in AML blasts. This guide examines four distinct therapeutic approaches:

• Suchilactone: A natural lignan compound isolated from Monsonia angustifolia. Its anti-leukemic properties are currently at the preclinical stage of investigation.

• Venetoclax: A potent, selective, and orally bioavailable small-molecule inhibitor of B-cell lymphoma 2 (BCL-2), a key anti-apoptotic protein. It is a cornerstone of therapy for older AML patients or those unfit for intensive chemotherapy.[1][2]

• Gilteritinib: A second-generation, highly selective FMS-like tyrosine kinase 3 (FLT3) inhibitor that targets both internal tandem duplication (ITD) and tyrosine kinase domain (TKD) mutations.[3][4] It is approved for adult patients with relapsed or refractory AML with a FLT3 mutation.[3]

• Ivosidenib: A first-in-class, oral, targeted small-molecule inhibitor of the isocitrate dehydrogenase 1 (IDH1) mutant enzyme.[5][6] It is used for the treatment of AML with a susceptible IDH1 mutation.[5][7]

Mechanism of Action

The fundamental difference between these agents lies in their molecular targets and the pathways they disrupt to induce leukemic cell death.

Suchilactone: A SHP2 Inhibitor

Preclinical studies indicate that suchilactone's primary mechanism of action is the inhibition of the SHP2 protein (Protein Tyrosine Phosphatase Non-Receptor Type 11).[8] By binding to and inactivating SHP2, suchilactone disrupts downstream signaling pathways critical for proliferation, such as the ERK pathway.[9] This leads to suppressed cell proliferation and the induction of apoptosis. Further studies have shown that this apoptotic effect is mediated by the downregulation of the anti-apoptotic protein BCL-2 and the upregulation of pro-apoptotic proteins like BAX and caspase-3.

Proposed signaling pathway for Suchilactone in AML cells.

Novel AML Therapies: Targeted Inhibition

In contrast to the broader pathway inhibition seen with suchilactone, novel AML therapies are designed to be highly specific for the molecular drivers of the disease.

• Venetoclax (BCL-2 Inhibition): Venetoclax is a BH3-mimetic that binds with high affinity directly to the anti-apoptotic protein BCL-2.[1][10] In many AML cells, BCL-2 is overexpressed and sequesters pro-apoptotic proteins, preventing cell death.[11] Venetoclax displaces these pro-apoptotic proteins, which then activate the intrinsic apoptosis pathway, leading to rapid and targeted cell killing.[11][12]

Mechanism of action for Venetoclax.

• Gilteritinib (FLT3 Inhibition): FLT3 mutations lead to constitutive activation of the FLT3 receptor tyrosine kinase, driving uncontrolled cell proliferation through downstream pathways like STAT5, ERK, and AKT.[4][13] Gilteritinib is a potent inhibitor that binds to the ATP-binding site of both FLT3-ITD and FLT3-TKD mutant receptors, blocking autophosphorylation and subsequent activation of these critical survival pathways.[13][14]

Mechanism of action for Gilteritinib.

• Ivosidenib (mutant IDH1 Inhibition): Mutations in the IDH1 enzyme result in the neomorphic production of the oncometabolite 2-hydroxyglutarate (2-HG).[15] High levels of 2-HG disrupt cellular metabolism and epigenetic regulation, leading to a block in myeloid differentiation.[16][17] Ivosidenib selectively inhibits the mutant IDH1 enzyme, reducing 2-HG levels and restoring normal myeloid cell differentiation.[16][17]

Mechanism of action for Ivosidenib.

Preclinical Efficacy: An Indirect Comparison

A direct comparison of potency is challenging due to variations in experimental conditions and cell lines used across different studies. However, by examining the half-maximal inhibitory concentration (IC50) values in various AML cell lines, we can gain an indirect sense of their relative anti-leukemic activity.

Therapeutic Agent	Target	AML Cell Line	Reported IC50	Citation(s)
Suchilactone	SHP2	SHI-1	17.01 µM	[8][18]
THP-1	65.83 µM	[18]
Venetoclax	BCL-2	MOLM-13	~0.1 - 0.2 µM (100-200 nM)	[4][19]
MV-4-11	<0.1 µM	[18][20]
OCI-AML3	~0.6 - 42 µM (Resistant)	[18][19][20]
Gilteritinib	FLT3	MV-4-11 (FLT3-ITD)	~0.92 nM	[2][10]
MOLM-13 (FLT3-ITD)	~2.9 nM	[2][10]
Ivosidenib	mutant IDH1	HT1080 (IDH1-R132C)†	~0.0075 µM (7.5 nM)	[21][22]

†Note: IC50 for Ivosidenib is often measured by the reduction of 2-HG production rather than direct cytotoxicity, reflecting its differentiation-based mechanism. Data from AML cell lines is limited as its effect is specific to those harboring IDH1 mutations.

From the available preclinical data, the targeted novel therapies Venetoclax and Gilteritinib demonstrate anti-leukemic activity at nanomolar to low micromolar concentrations in sensitive cell lines. Suchilactone exhibits activity in the micromolar range. This difference in potency is expected, given that Venetoclax and Gilteritinib are highly optimized drugs designed for specific targets, whereas suchilactone is a natural product in the early stages of investigation.

In Vivo and Clinical Data Summary

Therapeutic Agent	In Vivo (Animal Model) Data	Clinical Status / Efficacy
Suchilactone	In a SHI-1 xenograft mouse model, oral administration of suchilactone (15 and 30 mg/kg) significantly inhibited tumor growth compared to a control group.[8]	Not in clinical trials. Preclinical stage only.
Venetoclax	Showed significant inhibition of AML progression and extended survival in a MOLM-13 mouse xenograft model.[23]	FDA-approved. In combination with azacitidine, showed a 65% overall response rate and 14.7-month median overall survival in newly diagnosed AML patients unfit for intensive chemotherapy.[1]
Gilteritinib	Induced tumor regression in mouse xenograft models using FLT3-mutated AML cells (e.g., MV4-11).	FDA-approved for relapsed/refractory FLT3-mutated AML. Showed improved survival compared to salvage chemotherapy.[22]
Ivosidenib	Induces myeloid differentiation in primary human AML blast cells cultured ex vivo.[21]	FDA-approved for IDH1-mutated AML. In newly diagnosed elderly/unfit patients, it achieved a complete remission (CR) or CR with partial hematologic recovery (CRh) rate of 42.9%.[23]

Experimental Protocols and Workflows

The evaluation of anti-leukemic compounds follows a standardized workflow from initial screening to mechanistic studies.

General workflow for evaluating anti-leukemic compounds.

Key Experimental Methodologies

Cell Viability Assay (CCK-8 Method) The Cell Counting Kit-8 (CCK-8) assay is a colorimetric method used to determine the number of viable cells. It is frequently used to calculate the IC50 of a compound.

• Cell Plating: Seed AML cells (e.g., 5,000-10,000 cells/well) in a 96-well plate in 100 µL of culture medium.

• Compound Treatment: Add various concentrations of the test compound (e.g., suchilactone) to the wells. Include a vehicle-only control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C with 5% CO2.[8]

• Reagent Addition: Add 10 µL of CCK-8 solution to each well.[8]

• Final Incubation: Incubate the plate for 1-4 hours. During this time, dehydrogenases in living cells reduce the WST-8 salt in the CCK-8 solution to a soluble orange formazan dye.

• Measurement: Measure the absorbance at 450 nm using a microplate reader. The amount of formazan produced is directly proportional to the number of living cells.[1]

Apoptosis Assay (Annexin V/PI Staining) This flow cytometry-based assay distinguishes between healthy, early apoptotic, and late apoptotic/necrotic cells.

• Cell Treatment: Treat AML cells with the compound of interest at the desired concentration and for a specified time.

• Harvest and Wash: Collect cells by centrifugation and wash them with cold 1X PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 × 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of fluorochrome-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Annexin V-/PI-: Healthy cells.

  • Annexin V+/PI-: Early apoptotic cells.

  • Annexin V+/PI+: Late apoptotic or necrotic cells.

Cell Cycle Analysis (Propidium Iodide Staining) This method quantifies the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on DNA content.

• Cell Treatment and Harvest: Treat cells as desired, then harvest approximately 1-2 x 10^6 cells.

• Fixation: Wash cells with PBS, then resuspend the pellet and add ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping. Fix for at least 30-60 minutes on ice.[19]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.[19]

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A to ensure that only DNA is stained by the dye.[19]

• PI Staining: Add Propidium Iodide staining solution and incubate for at least 5-10 minutes at room temperature, protected from light.

• Analysis: Analyze the samples by flow cytometry. The fluorescence intensity of PI is directly proportional to the amount of DNA, allowing for the discrimination of cell cycle phases.

Conclusion

This indirect comparison highlights the distinct profiles of suchilactone and novel, targeted AML therapies.

• Suchilactone represents an early-stage investigational compound with a mechanism of action centered on the inhibition of the SHP2 signaling hub. Its efficacy is demonstrated in the micromolar range in preclinical models. While promising, its broader mechanism may present challenges in terms of specificity and potential off-target effects, which would require extensive future investigation.

• Novel AML Therapies (Venetoclax, Gilteritinib, Ivosidenib) are highly potent, clinically validated drugs that exemplify the success of precision medicine. Their development was based on a deep understanding of the specific genetic and molecular drivers of AML, allowing for targeted inhibition with high efficacy in selected patient populations. These agents are significantly more potent in preclinical models and have established roles in clinical practice, having transformed the standard of care for specific AML subtypes.

For drug development professionals, the study of natural compounds like suchilactone can unveil novel biological pathways and targets, such as SHP2, that may be therapeutically relevant in AML. However, the journey from a preclinical lead compound to a clinically approved drug is long and requires substantial optimization to match the potency, selectivity, and safety profiles of established targeted agents like Venetoclax, Gilteritinib, and Ivosidenib.

References

• 1. ptglab.com [ptglab.com]
• 2. file.glpbio.com [file.glpbio.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [Establishment and characterization of a human acute monocytic leukemic cell line, SHI-1, carrying t(6;11)(q27;23) and p53 gene alteration] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficacy and Safety Profile of Ivosidenib in the Management of Patients with Acute Myeloid Leukemia (AML): An Update on the Emerging Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 8. Gilteritinib, a FLT3/AXL inhibitor, shows antileukemic activity in mouse models of FLT3 mutated acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 10. Selective Inhibition of FLT3 by Gilteritinib in Relapsed/Refractory Acute Myeloid Leukemia: a Multicenter, First-in-human, Open-label, Phase 1/2 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. repositorio.usp.br [repositorio.usp.br]
• 13. Rationale for Combining the BCL2 Inhibitor Venetoclax with the PI3K Inhibitor Bimiralisib in the Treatment of IDH2- and FLT3-Mutated Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Obatoclax reduces cell viability of acute myeloid leukemia cell lines independently of their sensitivity to venetoclax | Hematology, Transfusion and Cell Therapy [htct.com.br]
• 15. selleckchem.com [selleckchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Ivosidenib Now FDA-Approved as First-Line Treatment for AML with IDH1 Mutation - Journal of Oncology Navigation & Survivorship [jons-online.com]
• 18. Gilteritinib: potent targeting of FLT3 mutations in AML - PMC [pmc.ncbi.nlm.nih.gov]
• 19. FDA approves ivosidenib as first-line treatment for AML with IDH1 mutation | FDA [fda.gov]
• 20. dojindo.co.jp [dojindo.co.jp]
• 21. Leibniz Institute DSMZ: Details [dsmz.de]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Suchilactone

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical reagents is paramount. This document provides a comprehensive, step-by-step guide for the proper disposal of Suchilactone, a naturally derived organic compound. In the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures, this guidance is based on the general chemical properties of Suchilactone and established best practices for the disposal of similar lactone-containing organic compounds.

Core Safety and Handling Precautions

Before commencing any disposal activities, it is crucial to handle Suchilactone with the appropriate Personal Protective Equipment (PPE). While considered relatively safe, direct contact should be avoided to mitigate any potential risks.

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemically resistant nitrile gloves.
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Lab Coat	Standard laboratory coat to protect from spills.
Respiratory Protection	Use in a well-ventilated area or under a fume hood.

Step-by-Step Disposal Protocol

The disposal of Suchilactone must be managed as hazardous chemical waste in accordance with local, state, and federal regulations.

Experimental Protocol for Disposal:

• Segregation and Labeling:

  • Do not mix Suchilactone waste with other chemical waste streams unless compatibility has been confirmed.

  • Collect all waste materials, including contaminated labware, in a dedicated, leak-proof, and clearly labeled hazardous waste container.

  • The label must include: "Hazardous Waste," "Suchilactone," and identify the primary hazards (e.g., "Irritant," "Handle with Care").

• Waste Collection:

  • For liquid waste (e.g., solutions containing Suchilactone), use a designated container with a secure cap.

  • For solid waste (e.g., contaminated consumables), place it in a clearly marked bag or container.

  • Ensure all containers are properly sealed to prevent leaks or spills.

• Decontamination of Labware:

  • Thoroughly decontaminate any reusable labware that has come into contact with Suchilactone before washing and reuse.

  • A suitable decontamination procedure involves rinsing with an appropriate organic solvent (e.g., ethanol or acetone), followed by washing with soap and water.

  • The solvent rinseate must be collected and disposed of as hazardous waste.[1]

• Final Disposal:

  • Arrange for the collection of the hazardous waste by your institution's designated Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

  • Provide them with all available information about the waste, including its chemical class (lactone, organic compound) and any known hazards.[1]

Suchilactone Properties

Understanding the physicochemical properties of Suchilactone is essential for its safe handling and disposal.

Property	Value
Molecular Formula	C₂₁H₂₀O₆[2][3][4]
Molar Mass	368.38 g/mol [2]
Appearance	Orange-yellow to red-brown crystals[2]
Solubility	Soluble in organic solvents such as chloroform and ethanol.[2]
Storage Condition	2-8°C[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Suchilactone.

Suchilactone Disposal Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Suchilactone [chembk.com]
• 3. Suchilactone | 50816-74-5 | ACA81674 | Biosynth [biosynth.com]
• 4. Suchilactone | C21H20O6 | CID 132350840 - PubChem [pubchem.ncbi.nlm.nih.gov]